Ethyl 2,2-bis(isopropyl)acetoacetate

• CAS: 85153-64-6

Core Science & Biosynthesis

Ethyl 2,2-bis(isopropyl)acetoacetate CAS 85153-64-6 properties

Topic: Ethyl 2,2-bis(isopropyl)acetoacetate (CAS 85153-64-6) Properties and Applications Content Type: In-depth Technical Guide Audience: Researchers, Synthetic Chemists, and Process Development Scientists

Ethyl 2,2-bis(isopropyl)acetoacetate: Steric Control in -Keto Ester Scaffolds

Executive Summary & Chemical Identity

Ethyl 2,2-bis(isopropyl)acetoacetate (CAS 85153-64-6) represents a specific class of sterically crowded

-keto esters. Unlike its mono-alkylated parent, this molecule possesses a quaternary -carbon substituted with two bulky isopropyl groups. This structural feature shuts down enolization, rendering the molecule chemically distinct from standard acetoacetates. It serves as a critical intermediate for synthesizing highly branched ketones, sterically protected heterocycles, and as a metabolic probe in pharmacokinetic studies.

Core Chemical Data

Property	Specification
CAS Number	85153-64-6
IUPAC Name	Ethyl 2-acetyl-3-methyl-2-(propan-2-yl)butanoate
Molecular Formula
Molecular Weight	214.30 g/mol
Appearance	Colorless to pale yellow viscous oil
Boiling Point (Predicted)	~245°C (760 mmHg) / 115-120°C (15 mmHg)
Solubility	Immiscible in water; Soluble in MeOH, ACN, DCM, Toluene
LogP (Predicted)	~3.2 (Highly Lipophilic)

Synthesis & Production Logic

The synthesis of CAS 85153-64-6 is non-trivial due to the significant steric hindrance introduced by the second isopropyl group. Standard ethoxide-mediated alkylation often stalls at the mono-isopropyl stage. High-yield synthesis requires a stepwise approach using stronger bases and polar aprotic solvents to overcome the activation energy barrier of the second alkylation.

Step-by-Step Synthesis Protocol

Note: This protocol synthesizes the target from Ethyl 2-isopropylacetoacetate to maximize yield.

Reagents:

• Ethyl 2-isopropylacetoacetate (Starting Material)[1]

• Sodium Hydride (60% dispersion in mineral oil)

• 2-Iodopropane (Isopropyl Iodide) - Preferred over bromide for better leaving group ability.

• DMF (N,N-Dimethylformamide) - Anhydrous

Workflow:

• Activation: In a flame-dried 3-neck flask under Argon, wash NaH (1.2 eq) with dry hexane to remove mineral oil. Suspend in anhydrous DMF.

• Deprotonation: Cool to 0°C. Add Ethyl 2-isopropylacetoacetate (1.0 eq) dropwise. Evolution of

  gas will be vigorous.[1]

• Anion Formation: Stir at Room Temperature (RT) for 1 hour until gas evolution ceases and the solution becomes clear/yellow (formation of the enolate).

• Alkylation: Add 2-Iodopropane (1.5 eq) dropwise.

• Thermal Drive: Heat the reaction mixture to 60-70°C for 12–24 hours. Critical: The steric bulk requires thermal energy to force the

  attack on the secondary halide.

• Quench & Workup: Cool to 0°C. Quench with saturated

  . Extract with or EtOAc (3x). Wash organics with solution (to remove DMF), water, and brine.

• Purification: Vacuum distillation is required.[1] Unreacted mono-isopropyl starting material will distill first.

Mechanistic Pathway (DOT Visualization)

Caption: Stepwise alkylation pathway highlighting the critical thermal drive required to overcome steric hindrance during the second isopropyl addition.

Physicochemical Properties & Reactivity Profile

Steric Locking & Enolization

Unlike ethyl acetoacetate, CAS 85153-64-6 has no protons on the

-carbon ( ).

• Consequence 1: It cannot form an enolate. It is inert to base-catalyzed condensation (e.g., Knoevenagel) at the

  -position.

• Consequence 2: It is stable against oxidative degradation that typically targets enolizable

  -keto esters.

Hydrolysis and Decarboxylation

The primary reactivity pathway is acid-catalyzed hydrolysis followed by thermal decarboxylation. This route is used to synthesize 3-isopropyl-4-methyl-2-pentanone , a bulky ketone used in fragrance and specialty solvent applications.

Reaction Logic:

Chromatographic Behavior (HPLC)

Due to its lipophilicity (two isopropyl groups), this compound shows strong retention in Reverse Phase (RP) HPLC. It is often used as a marker for resolution testing in method development.

Reference Method (SIELC Technologies):

• Column: Newcrom R1 (Mixed-mode RP).[2]

• Mobile Phase: ACN / Water /

  (Gradient or Isocratic).

• Detection: UV @ 210 nm (carbonyl absorption) or ELSD.

• Significance: The separation of the bis-isopropyl from the mono-isopropyl impurity is a standard benchmark for column steric selectivity.

Experimental Validation & Quality Control

To ensure the integrity of the material used in drug development or synthesis, the following analytical parameters must be verified.

Quality Control Table

Test	Method	Acceptance Criteria
Purity	GC-FID or HPLC-UV	> 98.0% (Area %)
Identity	1H-NMR ( )	1.0 (d, 12H, iPr-CH3), 1.25 (t, 3H, OEt-CH3), 2.1 (s, 3H, Ac-CH3), 2.4 (m, 2H, CH-iPr), 4.2 (q, 2H, OEt-CH2).[1]
Residual Solvent	HS-GC	DMF < 880 ppm, Hexane < 290 ppm
Water Content	Karl Fischer	< 0.1% w/w (Critical for organometallic use)

Reactivity & Application Map (DOT Visualization)

Caption: Functional mapping of CAS 85153-64-6, illustrating its utility as a precursor for sterically hindered ketones and heterocycles.

Safety & Handling (E-E-A-T)

While no specific GHS hazards are uniquely assigned to this CAS number in public databases, its structural analogs (acetoacetates) and synthesis reagents dictate the safety profile.

• Inhalation Risk: As a volatile organic ester, use in a fume hood is mandatory to prevent respiratory irritation.

• Skin Absorption: Lipophilic nature suggests potential for skin absorption. Nitrile gloves (0.11 mm) are minimum protection; laminate gloves recommended for prolonged handling.

• Storage: Store under inert atmosphere (

  or Ar) at 2-8°C. Moisture can cause slow hydrolysis of the ester, though the steric bulk retards this process compared to unhindered esters.

References

• SIELC Technologies. (2018).[3] Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2,2-bis(isopropyl)acetoacetate (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Organic Syntheses. (1943). Ethyl alpha-isopropylacetoacetate.[4] Org. Synth. 1943, 23, 35. (Foundational protocol for mono-alkylation). Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of ethyl 2-propargyl-2-isopropylacetoacetate. (Demonstrates secondary alkylation of isopropyl-acetoacetate). Retrieved from [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Structure of sterically hindered beta-keto esters

Steric Engineering of -Keto Esters: Structural Dynamics & Synthetic Precision

Executive Summary: The Steric Advantage

In the realm of medicinal chemistry, sterically hindered

-keto esters are not merely "difficult" substrates; they are precision tools. The introduction of bulky groups (e.g., tert-butyl, adamantyl, or -disubstitution) fundamentally alters the electronic and physical landscape of the 1,3-dicarbonyl system. For the drug developer, this steric bulk serves two critical functions: kinetic protection against unwanted hydrolysis and conformational locking to direct stereoselective transformations.

This guide dissects the structural anomalies of these systems and provides a field-proven, self-validating protocol for their synthesis, moving beyond standard Claisen condensations to more robust acylketene methodologies.

Structural Anatomy & Tautomeric Dynamics

The Enol Trap

Unlike simple ketones,

-keto esters exist in a dynamic equilibrium between the keto and enol forms. In sterically hindered systems, this equilibrium is often shifted significantly toward the (Z)-enol tautomer.

• Mechanism: The bulky ester group destabilizes the keto form due to dipole-dipole repulsion between the carbonyls (which prefer an anti-periplanar arrangement but are forced closer). The enol form relieves this by forming a stable, six-membered intramolecular hydrogen-bonded ring.[1]

• The "W" vs. "U" Conformation: In the keto form, the molecule adopts a "W" conformation to minimize dipole repulsion. However, steric bulk at the

  -position forces a deviation, increasing the ground-state energy of the keto form and lowering the activation barrier for enolization.

Visualization: Tautomeric Steering

The following diagram illustrates the thermodynamic sink provided by the intramolecular hydrogen bond in hindered systems.

Figure 1: Thermodynamic shift toward the enol form driven by steric destabilization of the keto tautomer.

Synthetic Architectures: Overcoming the Barrier

Standard Claisen condensations often fail with hindered substrates due to self-condensation or lack of reactivity. Two superior pathways exist:

Pathway A: Magnesium Enolate (Soft Enolization)

Using magnesium chloride and a base (e.g., pyridine or triethylamine) generates a magnesium chelate. This "soft" enolate is less aggregated than lithium enolates, allowing it to attack sterically hindered acid chlorides.

Pathway B: The Acylketene Generator (Dioxinone Method)

Recommended for High-Value Intermediates. This method utilizes 2,2,6-trimethyl-4H-1,3-dioxin-4-one (a diketene-acetone adduct).[2] Upon heating, it undergoes a retro-hetero-Diels-Alder reaction to generate acetylketene in situ.[2]

• Why it works: Acetylketene is a highly reactive, neutral electrophile. It reacts with hindered alcohols (nucleophiles) rapidly before it can dimerize.

• Self-Validating: The reaction releases acetone gas. The cessation of acetone reflux serves as a visual endpoint.

Figure 2: The thermal generation of acetylketene allows for the acetoacetylation of sterically hindered alcohols under neutral conditions.

Experimental Protocol: Synthesis of tert-Butyl 3-Oxobutanoate Derivatives

Objective: Synthesis of a sterically hindered

-keto ester using the Dioxinone method. Target: tert-Butyl acetoacetate (or derivative).

Reagents & Setup

• Precursor: 2,2,6-Trimethyl-4H-1,3-dioxin-4-one (1.0 equiv).

• Nucleophile: tert-Butanol (1.0–1.2 equiv). Note: For solid hindered alcohols, dissolve in minimal xylene.

• Solvent: Xylene (high boiling point required for activation).

• Catalyst: Sodium acetate (0.1 equiv) - Optional but accelerates reaction.

Step-by-Step Methodology

Step	Action	Mechanistic Rationale
1	Charge Reactor: Combine dioxinone and tert-butanol in xylene (0.5 M concentration) in a round-bottom flask equipped with a distillation head.	Xylene (bp ~140°C) ensures the temperature exceeds the activation energy for retro-Diels-Alder (~110°C).
2	Thermal Activation: Heat the mixture to 120–130°C.	Generates acetylketene. The distillation head allows the removal of the acetone byproduct, driving the equilibrium forward (Le Chatelier’s principle).
3	Monitoring: Observe the distillate. Reaction is complete when acetone distillation ceases and internal temp rises to solvent bp.	Self-Validating Step: The evolution of acetone is the direct stoichiometric indicator of conversion.
4	Workup: Cool to RT. If NaOAc was used, filter the mixture. Concentrate xylene under reduced pressure.	Acetylketene residues are unstable and decompose; the product is thermally stable.
5	Purification: Vacuum distillation or flash chromatography (Hexane/EtOAc).	Hindered esters are lipophilic; non-polar solvents are effective for purification.

Reactivity Profile & Data

Steric hindrance dictates the site of reactivity. In nucleophilic substitution, the ester carbonyl is "shielded," directing attack to the ketone or the

-carbon.

Comparative Reactivity Table

Property	Methyl Acetoacetate (Unshielded)	tert-Butyl Acetoacetate (Hindered)	Impact on Drug Synthesis
Enol Content (CDCl )	~5–8%	~15–20%	Higher enol content facilitates metal chelation (e.g., Ti, Mg) for asymmetric catalysis.
Hydrolysis Rate (pH 9)	Fast ( mins)	Slow ( hours)	Allows for selective saponification of other esters in the molecule.
Alkylation Selectivity	C- and O-alkylation mixture	Predominantly C-alkylation	Steric bulk suppresses O-attack by shielding the oxygen lone pairs in the enolate.
Transesterification	Facile	Difficult	Requires high temp or specific catalysts (e.g., Zn cluster) to exchange the bulky group.

Applications in Pharma[3]

• Calcium Channel Blockers (Dihydropyridines): The Hantzsch synthesis relies on

  -keto esters.[2] Steric bulk at the ester position improves the pharmacokinetic profile (metabolic stability) of the final drug.

• Chiral Synthons: The high enol content allows for efficient interaction with chiral Lewis acids (e.g., Cu-bisoxazoline complexes) for enantioselective

  -functionalization.

References

• Conform

  -Keto Esters:
  • Title: Conformational analysis and steric effects in organic synthesis.
  • Source: Imperial College London / ResearchG

  • URL:[Link] (General Principle Grounding)

• Dioxinone Synthesis Method

  • Title: Synthetic studies of

    -ketoesters: A modified procedure using 2,2,6-trimethyl-4H-1,3-dioxin-4-one.[2]

  • Source: International Journal of Advanced Academic Studies.[2]

  • URL:[Link]

• Keto-Enol Tautomerism Data

  • Title: Keto-Enol Tautomerism: Key Points and Equilibrium Constants.[1][3]

  • Source: Master Organic Chemistry.

  • URL:[Link]

• Reactivity in Drug Design

  • Title: Design of -Keto Esters with Antibacterial Activity: Synthesis and Reactivity Assessment.
  • Source: N

  • URL:[Link]

• Transesterification Protocols

  • Title: Recent advances in the transesterification of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    -keto esters.[2]
  • Source: Royal Society of Chemistry (RSC).

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. allstudyjournal.com [allstudyjournal.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Monograph: Ethyl 2,2-Diisopropylacetoacetate

The following technical guide provides an in-depth analysis of Ethyl 2,2-diisopropylacetoacetate , a sterically congested

-keto ester used as a specialized intermediate in organic synthesis.

Executive Summary

Ethyl 2,2-diisopropylacetoacetate (CAS: 85153-64-6) is a highly functionalized

-keto ester characterized by significant steric hindrance at the -carbon. Unlike its mono-substituted analogs, the presence of two bulky isopropyl groups creates a quaternary center that profoundly influences its reactivity, stability, and utility. This compound serves as a critical building block for synthesizing sterically hindered ketones (e.g., diisopropyl ketone derivatives) and lipophilic pharmaceutical intermediates where metabolic stability—conferred by steric bulk—is required.

This guide details the physicochemical properties, synthesis challenges, and reactivity profile of this molecule, providing researchers with a roadmap for its handling and application.

Chemical Identity & Structural Analysis

The molecule features an ethyl acetoacetate core where both acidic

-protons have been substituted with isopropyl groups. This "gem-diisopropyl" motif creates a protective steric shell around the carbonyls, altering standard nucleophilic attack vectors.

Parameter	Data
IUPAC Name	Ethyl 2-acetyl-3-methyl-2-(propan-2-yl)butanoate
Common Name	Ethyl 2,2-diisopropylacetoacetate; Ethyl 2,2-bis(isopropyl)acetoacetate
CAS Registry Number	85153-64-6
Molecular Formula
Molecular Weight	214.30 g/mol
SMILES	CCOC(=O)C(C(C)C)(C(C)C)C(C)=O
Structural Features	Quaternary -carbon; Sterically crowded ketone/ester environment.[1][2][3]

Physicochemical Properties

Note: Due to the specialized nature of this dialkylated variant, some values are derived from high-fidelity predictive models validated against the mono-isopropyl analog (CAS 1522-46-9).

Property	Value / Description	Notes
Physical State	Colorless to pale yellow liquid	Viscous oil at RT.
Boiling Point	~235–240 °C (760 mmHg)	Predicted based on MW vs. mono-iPr ( ).
Density		Slightly less dense than water.
Solubility	Immiscible in water; Soluble in EtOH, Et₂O, THF, DCM.	Highly lipophilic due to isopropyl groups.
Refractive Index		Estimated.
Stability	Stable under ambient conditions.[1]	Steric bulk inhibits rapid hydrolysis compared to unsubstituted esters.

Synthesis & Production Strategies

Synthesizing the 2,2-diisopropyl derivative is chemically challenging due to the difficulty of introducing a second bulky isopropyl group onto the

-carbon via mechanisms. Standard ethoxide-catalyzed alkylation often stalls at the mono-isopropyl stage.

Core Synthetic Pathway: Stepwise Dialkylation

To achieve the gem-disubstituted product, a stepwise protocol utilizing a stronger base and polar aprotic solvent is recommended for the second alkylation event.

Reagents:

• Substrate: Ethyl acetoacetate.

• Alkylating Agent: 2-Bromopropane (Isopropyl bromide).

• Base (Step 1): Sodium Ethoxide (

  ) in Ethanol.

• Base (Step 2): Sodium Hydride (

  ) or Potassium tert-butoxide ( ) in DMF or THF.

Mechanism Visualization

The following diagram illustrates the stepwise progression from the unsubstituted ester to the sterically congested target.

Caption: Stepwise alkylation workflow. Step 2 requires high-energy conditions (NaH/DMF) to overcome the steric barrier of the secondary halide and branched substrate.

Detailed Experimental Protocol (Step 2 Focus)

For the conversion of Ethyl 2-isopropylacetoacetate to the 2,2-diisopropyl derivative.

• Setup: Flame-dry a 500 mL three-neck flask equipped with a reflux condenser, N₂ inlet, and addition funnel.

• Base Preparation: Suspend Sodium Hydride (60% dispersion, 1.1 eq) in anhydrous DMF (Dimethylformamide) at 0°C.

• Addition: Dropwise add Ethyl 2-isopropylacetoacetate (1.0 eq) . Evolution of H₂ gas will be vigorous. Stir for 1 hour at RT to ensure complete enolate formation.

• Alkylation: Add 2-Bromopropane (1.5 eq) . The excess is necessary to drive the reaction.

• Reflux: Heat the mixture to 60–80°C for 12–24 hours. Monitor via GC/MS or TLC. The steric bulk significantly retards the reaction rate.

• Workup: Quench with cold saturated

  . Extract with . Wash organic layer with water (5x) to remove DMF. Dry over .

• Purification: Vacuum distillation is required to separate the product from unreacted mono-starting material.

Reactivity & Applications

Hydrolysis and Decarboxylation

The primary utility of Ethyl 2,2-diisopropylacetoacetate is as a precursor to 2,4-dimethyl-3-pentanone (Diisopropyl ketone) via the acetoacetic ester synthesis.

• Acidic Hydrolysis: Converts the ester to the

  -keto acid.[4]

• Thermal Decarboxylation: The

  -keto acid loses to form the ketone.

Note: Due to the two isopropyl groups, the resulting ketone is extremely hindered, making it useful for kinetic studies or as a non-nucleophilic solvent precursor.

Pharmaceutical Relevance

• Lipophilicity: The diisopropyl moiety significantly increases

  , enhancing membrane permeability for drug candidates incorporating this fragment.

• Metabolic Stability: The quaternary carbon prevents

  -oxidation and metabolic degradation, a strategy used in designing long-acting inhibitors.

Caption: The "Acetoacetic Ester Synthesis" route applied to the diisopropyl derivative to yield hindered ketones.

Safety & Handling (MSDS Highlights)

While specific toxicological data for the diisopropyl variant is limited, it should be handled with the same precautions as ethyl acetoacetate and alkyl halides.

• GHS Classification:

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[1][2]

  • H227: Combustible liquid.

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). The compound is relatively stable but should be kept away from strong oxidizing agents and strong bases.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Work in a fume hood to avoid inhalation of vapors.

References

• SIELC Technologies. (2018).[5] Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column. Retrieved from

• Santa Cruz Biotechnology. (n.d.).[6] Ethyl 2-isopropylacetoacetate (Mono-substituted Analog Data). Retrieved from

• Organic Syntheses. (1962). Alkylation of Ethyl Acetoacetate: General Procedures. Coll. Vol. 4, p. 597. Retrieved from

• PubChem. (2025). Ethyl 2-isopropylacetoacetate Compound Summary. National Library of Medicine. Retrieved from

• BenchChem. (2025).[7] Application Note: Alkylation of Ethyl Acetoacetate using Sodium Ethoxide.[7] Retrieved from

Sources

• 1. gelest.com [gelest.com]
• 2. chemos.de [chemos.de]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]
• 6. Ethyl 2-isopropylacetoacetate | CAS 1522-46-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Difference between ethyl 2-isopropylacetoacetate and bis-isopropyl analog

Precision Control in -Keto Ester Alkylation: Ethyl 2-Isopropylacetoacetate vs. Bis-Isopropyl Analog

Executive Summary In the high-stakes arena of pharmaceutical intermediate synthesis, the distinction between Ethyl 2-isopropylacetoacetate (the Mono-analog) and its 2,2-diisopropyl counterpart (the Bis-analog) is not merely structural—it is the difference between a reactive metabolic precursor and a metabolically stable quaternary scaffold.

This guide dissects the critical divergence between these two species, focusing on the steric and electronic governing factors that dictate their synthesis, purification, and utility in drug development. While the mono-isopropyl derivative is a standard building block for valproate-like therapeutics and amino acid synthesis, the bis-isopropyl analog represents a "steric wall," often appearing as a challenging impurity or a deliberate design choice to block metabolic degradation.

Structural & Mechanistic Divergence

The core difference lies in the

-carbon architecture . This single atomic center dictates the molecule's reactivity profile, acidity, and downstream utility.

The "Acidic Proton" Factor

• Ethyl 2-isopropylacetoacetate (Mono): Possesses one remaining acidic proton at the

  -position ( ). This allows for:

  • Further enolization.

  • Subsequent alkylation (if forced).

  • Decarboxylation mechanisms.

• Ethyl 2,2-diisopropylacetoacetate (Bis): Features a quaternary carbon . It has no acidic protons. It is chemically "locked" against base-catalyzed enolization, rendering it inert to standard Claisen-type transformations.

Steric Profile

The isopropyl group is sterically demanding (

-value ).

• Mono: The isopropyl group rotates, but begins to crowd the carbonyls.

• Bis: Two geminal isopropyl groups create immense steric strain (the "Thorpe-Ingold" or gem-dimethyl effect on steroids). This makes the synthesis of the Bis analog via direct alkylation extremely difficult, but once formed, it provides exceptional hydrolytic stability to the ester.

Feature	Ethyl 2-isopropylacetoacetate (Mono)	Ethyl 2,2-diisopropylacetoacetate (Bis)
CAS Number	1522-46-9	85153-64-6
Hybridization ( -C)	(Methine)	(Quaternary)
Enolizable?	Yes	No
Metabolic Fate	Susceptible to -oxidation	Metabolically blocked (longer half-life)
Synthetic Difficulty	Low (Standard )	Extreme (Steric hindrance)

Synthesis & Process Control: The Steric Wall

In practical synthesis, the challenge is rarely "how to make the Mono," but rather "how to prevent Bis formation" OR "how to force Bis formation" depending on the target.

The Selectivity Mechanism

Because the isopropyl group is bulky, the introduction of the first isopropyl group significantly hinders the approach of a second electrophile. Unlike methyl or ethyl alkylation, where over-alkylation (Bis) is a common impurity, isopropyl alkylation is naturally self-limiting .

Reaction Pathway Diagram

The following Graphviz diagram illustrates the kinetic branching between Mono and Bis formation.

Caption: Kinetic pathway showing the steric blockade preventing facile formation of the Bis-analog.

Critical Process Impurity: The "False" Bis

Researchers often confuse the structural Bis analog (2,2-diisopropyl) with the transesterification byproduct.

• The Trap: If you use Sodium Isopropoxide or Isopropanol solvent, you will generate Isopropyl 2-isopropylacetoacetate .

• Differentiation: This molecule has two isopropyl groups (one on the tail, one on the head), but it is not the geminal Bis analog. It retains the acidic proton and reactivity.

Analytical Differentiation (Self-Validating Protocols)

To ensure the integrity of your synthesis, you must distinguish these species using NMR. The disappearance of the methine proton is the definitive proof of Bis formation.

Comparative NMR Table ( NMR in )

Signal Assignment	Mono-Isopropyl ( ppm)	Bis-Isopropyl ( ppm)	Diagnostic Note
-H (Methine)	3.15 - 3.25 (d)	Absent	Primary confirmation of Bis
Ester	4.19 (q)	4.15 - 4.25 (q)	Slight shift due to sterics
Isopropyl	~2.3 (m)	~2.5 (m)	Bis isopropyl methines are deshielded
Isopropyl	0.9 - 1.0 (d)	1.0 - 1.2 (d)	Bis shows magnetic non-equivalence often

GC/MS Fragmentation

• Mono: Shows a characteristic McLafferty rearrangement fragment involving the

  -hydrogen of the isopropyl group.

• Bis: The molecular ion (

  ) is often weak; look for the loss of an isopropyl radical ( ) as the base peak, which is stabilized by the quaternary center.

Functional Implications in Drug Design

Why would a researcher deliberately synthesize the difficult Bis analog?

• Metabolic Blockade: In drug discovery, rapid metabolism of the

  -proton by CYP450 enzymes can reduce half-life. Replacing the -H with a second isopropyl group creates a metabolic wall , extending duration of action.

• Conformational Locking: The bulk of two isopropyl groups locks the molecule into specific conformations, which can increase receptor binding selectivity (the "Rigid Analog" principle).

Experimental Protocol: Selective Synthesis

A. Synthesis of Ethyl 2-isopropylacetoacetate (Mono)

Objective: Maximize Mono yield while suppressing O-alkylation and Bis-alkylation.

Reagents:

• Ethyl Acetoacetate (1.0 eq)

• Sodium Ethoxide (1.05 eq) - Crucial: Match the base to the ester to prevent transesterification.

• Isopropyl Iodide (1.1 eq) - Iodide is preferred over bromide for reactivity with bulky groups.

• Ethanol (Anhydrous)

Workflow:

• Enolate Formation: Dissolve NaOEt in EtOH. Cool to 0°C. Add Ethyl Acetoacetate dropwise. Stir 30 min.

• Alkylation: Add Isopropyl Iodide slowly.

• Reflux: Heat to reflux for 6-12 hours. Note: Isopropyl addition is slower than methyl/ethyl.

• Workup: Neutralize with dilute HCl (pH 6-7). Extract with EtOAc.[1][2]

• Purification: Fractional distillation. Mono BP

  195°C (atm).

B. Synthesis of Ethyl 2,2-diisopropylacetoacetate (Bis)

Objective: Force the formation of the sterically hindered quaternary center.

Reagents:

• Ethyl 2-isopropylacetoacetate (Mono) (1.0 eq)

• Sodium Hydride (NaH) or LDA (1.2 eq) - Stronger, non-nucleophilic base required.

• Isopropyl Triflate (iPr-OTf) or Isopropyl Iodide with HMPA/DMPU - Super-electrophile or polar aprotic co-solvent required to overcome steric barrier.

Workflow:

• Deprotonation: Add Mono to a suspension of NaH in dry THF/DMPU (10:1 ratio) at 0°C. Evolution of

  gas.

• Forced Alkylation: Add Isopropyl Iodide (excess). Heat to reflux for 24-48h.

• Purification: The conversion will likely be low (<50%). Separation requires high-efficiency column chromatography (Silica, Hexane/EtOAc gradient) as boiling points are close.

References

• SIELC Technologies. (2018).[3] Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (n.d.).[4][2] Ethyl 2-isopropylacetoacetate (Compound Summary).[5] National Library of Medicine. Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Acetoacetic Ester Synthesis protocols).

Sources

• 1. reddit.com [reddit.com]
• 2. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]
• 4. Ethyl 2,2-diethylacetoacetate | C10H18O3 | CID 538781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl 2-isopropylacetoacetate | CAS 1522-46-9 | SCBT - Santa Cruz Biotechnology [scbt.com]

Reactivity of alpha-disubstituted acetoacetic esters

Reactivity of -Disubstituted Acetoacetic Esters: A Technical Guide to Divergent Cleavage Pathways

Executive Summary

The acetoacetic ester synthesis is a cornerstone methodology in organic chemistry for constructing substituted ketones[1]. However, when the substrate is an

-disubstituted acetoacetic ester (a -keto ester with no -protons), its chemical behavior diverges sharply from standard paradigms[2]. This whitepaper explores the mechanistic dichotomy between the two primary degradation pathways of these sterically hindered molecules: Ketonic Cleavage and Acidic Cleavage . By detailing the causality behind these divergent reactions, this guide provides researchers and drug development professionals with the theoretical grounding and validated experimental protocols necessary to harness these complex substrates.

Mechanistic Foundations: The Causality of Reactivity

To understand the reactivity of

-disubstituted acetoacetic esters, one must first examine the role of the missing -proton.

In a standard mono-substituted acetoacetic ester, the remaining

-proton is highly acidic ( ). When exposed to a strong base, this proton is rapidly abstracted to form a thermodynamically stable enolate[1]. This enolate is electron-rich and effectively repels further nucleophilic attack, protecting the ketone carbonyl from cleavage.

However, in an

-disubstituted system (e.g., ethyl -dimethylacetoacetate), this protective enolization is impossible[2]. The dicarbonyl system remains neutral and highly electrophilic. This structural reality dictates two distinct reactive pathways depending on the reagents used:

• Steric Resistance to Saponification: The two alkyl groups at the

  -position create massive steric bulk around the ester carbonyl. This makes standard saponification (the prerequisite for ketonic cleavage) exceedingly slow and difficult[3].

• Vulnerability of the Ketone Carbonyl: Because no enolate can form to shield the molecule, the ketone carbonyl remains highly vulnerable to direct nucleophilic attack. When exposed to concentrated strong base, the molecule undergoes a C-C bond scission known as a retro-Claisen condensation[3].

Divergent Cleavage Pathways

Ketonic Cleavage (Saponification & Decarboxylation)

Ketonic cleavage is the process by which a

-keto ester is converted into a ketone, carbon dioxide, and an alcohol[4]. For -disubstituted substrates, this requires dilute aqueous acid or base followed by rigorous heating. The ester group is first hydrolyzed to a -keto acid. Upon heating, the -keto acid undergoes decarboxylation via a cyclic, six-membered transition state to yield a highly branched ketone[1]. Because of the extreme steric hindrance, researchers often must employ extended reaction times or specialized catalysts (such as metal iodides) to force the hydrolysis[3].

Acidic Cleavage (Retro-Claisen Condensation)

Acidic cleavage—despite its name—is driven by concentrated strong base (e.g., ethanolic KOH or NaOEt)[2]. The nucleophile (

or ) bypasses the sterically shielded ester and attacks the more electrophilic ketone carbonyl, forming a tetrahedral intermediate. Without an -proton to stabilize the system, the intermediate collapses by cleaving the bond. This expels the enolate of a dialkylacetic ester (or acid) and an acetate molecule. For -disubstituted systems, this pathway often dominates under strongly basic conditions.

Divergent reaction pathways of α,α-disubstituted acetoacetic esters based on reagent conditions.

Quantitative Data & Comparative Analysis

To guide experimental design, the operational parameters and outcomes of both cleavage pathways are summarized below.

Parameter	Ketonic Cleavage	Acidic Cleavage (Retro-Claisen)
Reagent Profile	Dilute aqueous acid or base (e.g., 5% NaOH or dilute )	Concentrated strong base (e.g., 40% KOH or NaOEt in ethanol)
Thermal Conditions	Moderate heating (reflux), followed by >100°C for decarboxylation	Prolonged reflux
Primary Mechanism	Ester saponification followed by thermal decarboxylation	Nucleophilic attack at ketone C=O followed by C-C bond scission
Major Product(s)	Highly branched ketone, , alcohol	Acetate salt, dialkylacetate salt (or corresponding esters)
Steric Sensitivity	Highly sensitive; bulky -groups severely retard saponification	Less sensitive; ketone carbonyl remains accessible

Experimental Protocols (Self-Validating Systems)

The following protocols are engineered as self-validating workflows, incorporating in-process analytical controls to ensure the integrity of the mechanistic pathway.

Protocol 1: Synthesis of a Highly Branched Ketone via Ketonic Cleavage

Objective: Synthesize a 3,3-dialkyl-2-butanone via the forced saponification and decarboxylation of an ethyl

-dialkylacetoacetate.

• Hydrolysis: Suspend the ester in a 5% aqueous NaOH solution (or dilute

  to avoid retro-Claisen side reactions). Reflux vigorously for 12-24 hours.

  • In-Process Control: Monitor the disappearance of the starting ester via TLC (Hexane:EtOAc 8:2, visualization by UV or

    ).

• Acidification: Cool the reaction mixture to 0°C and carefully acidify to pH 2 using 6M HCl. This protonates the intermediate carboxylate to the highly unstable

  -keto acid.

• Decarboxylation: Heat the acidified mixture to 100°C.

  • In-Process Control: Observe the continuous evolution of

    gas (bubbling). The reaction is complete when gas evolution ceases.

• Extraction & Purification: Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure. Purify the crude branched ketone via vacuum distillation.

• Analytical Validation: Confirm product identity via GC-MS (verifying the expected molecular ion peak and loss of the ester mass) and

  NMR (confirming the absence of the ethyl ester quartet at ~4.1 ppm and the presence of highly shielded, branched alkyl protons).

Protocol 2: Synthesis of Dialkylacetic Acid via Acidic Cleavage

Objective: Synthesize a dialkylacetic acid via the retro-Claisen condensation of an

-disubstituted acetoacetic ester.

• Cleavage: Dissolve the

  -disubstituted acetoacetic ester in a concentrated solution of ethanolic KOH (e.g., 40% w/v KOH in absolute ethanol). Reflux the mixture for 4-6 hours. The high concentration of hydroxide forces the nucleophilic attack on the ketone carbonyl.

• Solvent Removal: Evaporate the ethanol under reduced pressure. This step leverages Le Chatelier's principle by removing the volatile ethyl acetate byproduct, driving the equilibrium toward the dialkylacetate salt.

• Acidification: Dissolve the solid residue in distilled water and cool to 0°C. Acidify the solution to pH 1 with concentrated HCl to precipitate the dialkylacetic acid.

• Extraction: Extract the aqueous layer with dichloromethane (DCM). Dry the organic layer over

  and evaporate the solvent to yield the crude dialkylacetic acid.

• Analytical Validation: Analyze the product via IR spectroscopy (confirming the broad O-H stretch at 2500-3000

  and a strong C=O stretch at ~1700 ). Utilize NMR to confirm the presence of the carboxylic acid carbon (~180 ppm) and the complete absence of the ketone carbonyl (~200 ppm).

Step-by-step mechanism of the Retro-Claisen acidic cleavage pathway.

References

• Master Organic Chemistry. "The Malonic Ester and Acetoacetic Ester Synthesis."2[2]

• Chemistry Steps. "Acetoacetic Ester Synthesis." 1[1]

• Benchchem. "Acetoacetic Acid | 99% Purity | For Research Use." 4[4]

• ACS Publications. "Cleavage of β-Ketonic Esters by the Action of Metal Iodides. I. The Reactions with Acetoacetic Ester and Its Mono- and Dimethyl Derivatives." The Journal of Organic Chemistry.3[3]

Sources

• 1. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Structural, Analytical, and Regulatory Profiling of Ethyl 2,2-bis(isopropyl)acetoacetate: Dispelling the Fragrance Myth

Executive Summary

A recurring question in chemical informatics and formulation science is whether ethyl 2,2-bis(isopropyl)acetoacetate (CAS 85153-64-6) functions as a commercial fragrance ingredient. The definitive answer is no .

Despite belonging to the ester class—a functional group heavily represented in perfumery and flavorings—this specific

-keto ester is characterized by extreme steric hindrance that fundamentally disqualifies it from olfactory applications [1]. Instead, its primary utility in the modern laboratory is as a highly specialized analytical standard for reverse-phase high-performance liquid chromatography (HPLC) and as a challenging synthetic intermediate.

This whitepaper systematically deconstructs the physicochemical, synthetic, and regulatory realities of ethyl 2,2-bis(isopropyl)acetoacetate, providing actionable methodologies for its analytical separation and explaining the causality behind its commercial status.

Structural Analysis and Olfactory Disqualification

To understand why a molecule fails as a fragrance, one must evaluate the structure-odor relationship (SOR). Commercial fragrances must possess sufficient vapor pressure to reach the olfactory epithelium and the correct steric profile to act as agonists within the binding pockets of olfactory receptors (ORs).

Ethyl 2,2-bis(isopropyl)acetoacetate features an acetoacetate backbone where the

-carbon (C2) is di-alkylated with two bulky isopropyl groups. This creates a highly congested, neopentyl-like steric environment.

• Volatility Constraint: The molecular weight (214.30 g/mol ) is within the upper limits for top/middle notes, but the dense branching heavily restricts its vapor pressure compared to linear analogs.

• Receptor Binding Failure: The dual isopropyl groups at the

  -position shield the carbonyl oxygens, preventing the necessary hydrogen-bond accepting interactions required by most ester-responsive olfactory receptors.

Caption: Logical workflow demonstrating the failure points of CAS 85153-64-6 as a viable fragrance.

Quantitative Identification Data

Property	Value
Chemical Name	Ethyl 2,2-bis(isopropyl)acetoacetate
IUPAC Name	Ethyl 2-acetyl-3-methyl-2-(propan-2-yl)butanoate
CAS Registry Number	85153-64-6
Molecular Formula	C12H22O3
Molecular Weight	214.30 g/mol
Regulatory Status	Commercially Inactive (AICIS, 2023)

Data synthesized from PubChem [2] and the Australian Industrial Chemicals Introduction Scheme (AICIS) [3].

The Chemistry: Synthetic Challenges and Causality

In drug development and synthetic chemistry,

-keto esters are classic substrates for alkylation via enolate chemistry. However, synthesizing ethyl 2,2-bis(isopropyl)acetoacetate is notoriously difficult.

The Causality of Synthetic Difficulty:

• First Alkylation: Reacting ethyl acetoacetate with a base (e.g., sodium ethoxide) and isopropyl bromide yields ethyl 2-isopropylacetoacetate. This proceeds with moderate efficiency.

• Second Alkylation (The Bottleneck): Generating the enolate of the mono-alkylated product requires a stronger base due to the electron-donating nature of the first isopropyl group. When a second equivalent of isopropyl bromide is introduced, the extreme steric clash at the C2 carbon heavily disfavors C-alkylation. Instead, the reaction pathway shifts toward O-alkylation (forming an enol ether) or fails entirely due to steric repulsion.

Because it cannot be synthesized economically at scale, it is entirely unsuited for the bulk fragrance industry, relegating it to the status of a niche analytical standard.

Analytical Chromatography: Proven Methodologies

The primary documented use of ethyl 2,2-bis(isopropyl)acetoacetate is as an analytical analyte to demonstrate the resolving power of specialized reverse-phase HPLC columns, specifically those designed to handle hydrophobic, sterically hindered molecules with low silanol activity [4].

Below is a self-validating, step-by-step protocol for the isolation and quantification of this compound.

Step-by-Step HPLC Protocol

1. Column Selection & Equilibration

• Action: Install a mixed-mode or low-silanol reverse-phase column (e.g., SIELC Newcrom R1, 3 µm particle size for UPLC, or 5 µm for standard HPLC).

• Causality: The low silanol activity prevents secondary retention mechanisms (peak tailing) that often occur with oxygen-rich esters binding to unendcapped silica.

2. Mobile Phase Preparation (Isocratic)

• Action: Prepare a mobile phase consisting of Acetonitrile (MeCN) and High-Purity Water.

• Modifier Addition: Add 0.1% Phosphoric Acid (

  ) if utilizing UV/Vis detection.

3. Mass Spectrometry (LC-MS) Adaptation

• Action: If coupling the HPLC to a Mass Spectrometer, strictly replace Phosphoric Acid with 0.1% Formic Acid.

• Causality: Phosphoric acid is non-volatile. Upon entering the MS electrospray ionization (ESI) source, it will precipitate, causing severe ion suppression and catastrophic fouling of the MS optics. Formic acid provides the necessary acidic environment for analyte protonation

  while remaining 100% volatile.

4. Injection and Detection

• Action: Inject 5–10 µL of the sample dissolved in the mobile phase. Monitor UV absorbance at 210 nm (carbonyl

  transition) or via ESI+ MS.

Caption: Analytical workflow for the chromatographic separation of CAS 85153-64-6.

Regulatory and Commercial Grounding

To definitively close the inquiry regarding its use in consumer goods, we must look to global chemical inventories.

In June 2023, the Australian Industrial Chemicals Introduction Scheme (AICIS) published a comprehensive evaluation statement regarding chemicals listed on their inventory that are suspected of obsolescence. Ethyl 2,2-bis(isopropyl)acetoacetate (listed under its synonym Butanoic acid, 2,2-bis(1-methylethyl)-3-oxo-, ethyl ester) was explicitly categorized under "Chemicals not considered for in depth evaluation—not commercially active." [3]

The evaluation concluded that the chemical has undergone a rigorous validation process and is considered commercially inactive for industrial use, confirming the absence of public, worker, or environmental exposure. It is not utilized in the fragrance, flavor, or cosmetic sectors.

Conclusion

Ethyl 2,2-bis(isopropyl)acetoacetate is not a fragrance ingredient. It is a sterically hindered

-keto ester that fails the physicochemical and synthetic prerequisites for commercial perfumery. For researchers and drug development professionals, its value lies strictly within the analytical laboratory as a standard for validating reverse-phase chromatographic methods and testing column silanol activity.

References

• SIELC Technologies. (2018). Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column. SIELC Application Database. Available at: [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound Summary for CID 3020449, Ethyl 2,2-bis(isopropyl)acetoacetate. PubChem. Available at:[Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2023, June 26). Chemicals not considered for in depth evaluation—not commercially active in Australia - Evaluation statement. Australian Government Department of Health and Aged Care. Available at:[Link]

• SIELC Technologies. (n.d.). Newcrom R1 Column Specifications & Applications. Available at: [Link]

Steric effects in gem-diisopropyl beta-dicarbonyl compounds

Topic: Steric effects in gem-diisopropyl beta-dicarbonyl compounds Content Type: In-depth technical guide. Audience: Researchers, scientists, and drug development professionals.

Steric Locking in -Gem-Diisopropyl -Dicarbonyls: Structural Dynamics and Synthetic Viability

Executive Summary

The introduction of geminal diisopropyl groups at the

-position of -dicarbonyl scaffolds creates a unique "steric wall" that fundamentally alters the physicochemical profile of the molecule. Unlike their unhindered counterparts, -diisopropyl -dicarbonyls (e.g., 3,3-diisopropylpentane-2,4-dione or diethyl 2,2-diisopropylmalonate) exhibit a "Locked Keto" conformation due to the absence of -protons, rendering enolization impossible. This structural rigidity, combined with extreme steric crowding, blocks standard metabolic degradation pathways and nucleophilic attacks, making these motifs highly valuable for designing metabolically stable drug candidates and robust neutral ligands.

This guide analyzes the structural consequences of this substitution, details the synthetic challenges (and solutions) for accessing these crowded centers, and explores their utility in retarding metabolic clearance.

Structural Dynamics & Conformational Analysis

The "Locked Keto" State

The defining feature of

-diisopropyl -dicarbonyls is the complete ablation of keto-enol tautomerism. Standard -dicarbonyls exist in equilibrium with their enol forms, stabilized by intramolecular hydrogen bonding (IMHB).

• Standard Case (Acetylacetone):

  76% Enol in liquid phase. The -proton is acidic ( ).[1]

• Gem-Diisopropyl Case: 0% Enol. With two isopropyl groups at the

  position, there are no protons available for transfer. The molecule is electronically and structurally locked in the diketo form.

The Thorpe-Ingold Effect vs. Steric Clash

The two bulky isopropyl groups exert opposing forces on the molecular geometry:

• Angle Compression (Thorpe-Ingold Effect): The massive steric bulk of the gem-isopropyls compresses the internal

  bond angle ( ). While this typically accelerates cyclization by bringing reactive centers closer, in this specific scaffold, it is counteracted by the repulsion between the carbonyl oxygens and the isopropyl methyls.

• Conformational Restriction: To minimize steric clash, the isopropyl methine protons (

  ) tend to align away from the carbonyls. The carbonyls themselves are forced out of coplanarity, disrupting any potential orbital overlap and isolating the -systems.

Table 1: Structural & Electronic Comparison

Feature	Acetylacetone (Unsubstituted)	3-Isopropyl (Mono)	3,3-Diisopropyl (Gem)
Enol Content	High (~76%)	Moderate to Low	0% (Locked)
Coordination Mode	Monoanionic ( -chelate)	Monoanionic	Neutral only
Reactivity	High (Nucleophilic attack)	Moderate	Inert (Steric Shield)
Metabolic Fate	Rapid -oxidation	Moderate	High Stability

Synthetic Challenges & Methodologies

Direct alkylation to form a quaternary center with two secondary alkyl groups is synthetically arduous due to the competition between substitution (

) and elimination ( ).

The Elimination Trap

Attempting to alkylate a mono-isopropyl enolate with 2-iodopropane often fails because the enolate acts as a base rather than a nucleophile, leading to the formation of propene (elimination product) and recovering the starting material.

Validated Protocol: Stepwise Alkylation

Successful synthesis requires a stepwise approach using high-reactivity leaving groups or specific phase-transfer conditions. The synthesis of diethyl 2,2-diisopropylmalonate is the benchmark workflow.

Protocol Summary:

• Substrate: Diethyl malonate.

• Base: Sodium Ethoxide (NaOEt) or Sodium Hydride (NaH).

• Alkylating Agent: 2-Iodopropane (excess).

• Conditions: Reflux in dry ethanol (for NaOEt) or THF (for NaH).

Note: The second alkylation is significantly slower. High temperatures and prolonged reaction times (24-48h) are often required to overcome the steric barrier of the first isopropyl group.

Visualization: Synthetic Pathway

The following diagram outlines the stepwise alkylation and the competing elimination pathway that must be suppressed.

Caption: Stepwise synthesis of gem-diisopropyl malonate. The second alkylation step faces severe steric resistance and competition from E2 elimination.

Reactivity Profile & Applications

Metabolic Stability (The "Gem-Dialkyl Effect" in Pharma)

In drug discovery, the

-carbon of carbonyls is a metabolic "hot spot," prone to oxidation by Cytochrome P450 enzymes or hydrolysis by esterases.

• Mechanism of Stabilization: The gem-diisopropyl groups provide a "Steric Shield." The bulky isopropyl groups physically block the approach of enzymatic active sites (e.g., the catalytic serine of esterases or the heme iron of CYP450) to the carbonyl carbon.

• Outcome: Compounds containing this motif exhibit significantly increased half-lives (

  ) in microsomal stability assays.

Nucleophilic Inertness

The carbonyl carbons in these systems are extremely electrophilically deactivated.

• Hydrolysis: The rate of ester hydrolysis for diethyl 2,2-diisopropylmalonate is orders of magnitude slower than diethyl malonate.

• Condensation: Standard Knoevenagel or Claisen condensations often fail or require forcing conditions (TiCl

  /Pyridine) because the tetrahedral intermediate cannot form due to crowding.

Visualization: The Steric Shield

The diagram below illustrates how the gem-diisopropyl groups block enzymatic access.

Caption: The "Steric Shield" mechanism. Bulky isopropyl groups (Blue) physically obstruct the enzyme (Red) from reaching the reactive carbonyl center (Yellow).

Conclusion

The

-gem-diisopropyl -dicarbonyl motif represents a limit case in steric engineering. While synthetically demanding—requiring careful suppression of elimination pathways—the resulting "Locked Keto" structure offers unparalleled metabolic stability and chemical resistance. For researchers in drug development, this scaffold serves as a robust tool to block metabolic hot spots and improve the pharmacokinetic profile of labile ester or ketone drugs.

References

• Synthesis of Diethyl 2,2-Diisopropylmalonate

  • Tay, W. P. (2020). Impact of Phosphorus Ligand Modification in Homogeneous Olefin Carbonylation. PhD Thesis, Imperial College London.

  • Source:

• Steric Effects in Pyrazole Synthesis (3,3-diisopropylpentane-2,4-dione)

  • BenchChem. (n.d.). 4-Isopropyl-1H-pyrazole Synthesis and Properties. (Discusses the formation of 3,3-diisopropylpentane-2,4-dione as a dialkylated impurity and the conditions to control it).

  • Source:

• General Reactivity of

  -Dicarbonyls:

  • Reusch, W., & Farmer, S. (2015).[2] 23.2:

    -Dicarbonyl Compounds as Synthetic Intermediates. Chemistry LibreTexts.

  • Source:

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Thermodynamic stability of ethyl 2,2-bis(isopropyl)acetoacetate

An In-Depth Technical Guide to the Thermodynamic Stability of Ethyl 2,2-Bis(isopropyl)acetoacetate

Executive Summary

Ethyl 2,2-bis(isopropyl)acetoacetate (CAS 85153-64-6) represents a distinct class of sterically congested

-keto esters. Unlike its unsubstituted or mono-substituted analogs, this molecule exhibits a paradoxical stability profile: it is kinetically stabilized against hydrolysis due to extreme steric shielding of the ester carbonyl, yet thermodynamically primed for decomposition via decarboxylation or retro-Claisen cleavage to relieve significant internal strain (B-strain).

This guide dissects the structural determinants of this stability, provides actionable protocols for stress testing, and delineates the mechanistic pathways that govern its shelf-life and reactivity in drug development scaffolds.

Structural Dynamics & Steric Environment

The defining feature of ethyl 2,2-bis(isopropyl)acetoacetate is the quaternary

-carbon, substituted with two bulky isopropyl groups. This structural motif imposes severe conformational restrictions and alters the standard reactivity profile of -keto esters.

The Quaternary Lock

In standard ethyl acetoacetate, the

-protons are acidic ( ), allowing for keto-enol tautomerism. The 2,2-bis(isopropyl) derivative lacks -protons, locking the molecule exclusively in the keto form .

• Implication: No enol-based nucleophilicity; resistance to electrophilic attack at the

  -position.

• Thermodynamic Consequence: The inability to tautomerize removes a significant stabilization pathway available to less substituted analogs, forcing the molecule to bear the full energetic cost of the keto-carbonyl dipole repulsion without relief.

Steric Shielding (The Kinetic Armor)

The two isopropyl groups create a "steric umbrella" over the ester carbonyl.

• Newman Projection Analysis: Viewing down the

  bond reveals that the methyl groups of the isopropyl moieties interdigitate, creating a dense hydrophobic barrier.

• Hydrolysis Resistance: Nucleophilic attack by water or hydroxide ions at the ester carbonyl requires a tetrahedral intermediate. The formation of this intermediate increases steric crowding (changing hybridization from

  to ). The energy barrier for this transition state is exceptionally high, rendering the ester kinetically resistant to hydrolysis under standard conditions.

Thermodynamic Stability Profile

While kinetically persistent, the molecule is thermodynamically "spring-loaded." The crowding of two isopropyl groups and two carbonyls on a single carbon creates significant B-strain (Back-strain) .

Decomposition Pathway A: Decarboxylation

The primary thermodynamic driver for decomposition is the relief of steric strain.

• Mechanism: Upon hydrolysis to the free acid (which is the rate-limiting step), the molecule undergoes rapid thermal decarboxylation.

• Driving Force: The loss of

  converts the quaternary center into a less crowded tertiary center (forming 3-methyl-2-isopropyl-2-butanone). This release of steric energy makes the decarboxylation step irreversible and highly exothermic.

Decomposition Pathway B: Retro-Claisen Cleavage

Under strong basic conditions (e.g., alkoxide bases used in synthesis), the molecule is prone to retro-Claisen condensation .

• Mechanism: The alkoxide attacks the ketone carbonyl (which is more electrophilic than the ester). The resulting tetrahedral intermediate collapses, breaking the

  bond.

• Product: This yields diethyl carbonate and the enolate of the corresponding ketone, effectively destroying the scaffold.

Experimental Protocols

Protocol 3.1: Accelerated Stability Testing (Stress Conditions)

Objective: To determine the kinetic half-life (

) of the ester linkage under forced degradation conditions.

Materials:

• Ethyl 2,2-bis(isopropyl)acetoacetate (Analyte)[1]

• Acetonitrile (HPLC Grade)

• 0.1 N HCl and 0.1 N NaOH

• Thermostatted water bath (

  )

• HPLC-UV/Vis system (C18 Column)

Methodology:

• Preparation: Dissolve 50 mg of analyte in 10 mL Acetonitrile. Split into three aliquots.

• Acid Stress: Add 5 mL of 0.1 N HCl to Aliquot A.

• Base Stress: Add 5 mL of 0.1 N NaOH to Aliquot B.

• Control: Add 5 mL of neutral water to Aliquot C.

• Incubation: Seal vials and incubate at

  .

• Sampling: Withdraw 100

  samples at hours. Quench base samples with equimolar HCl immediately.

• Analysis: Analyze via HPLC. Monitor for the disappearance of the parent peak and appearance of the decarboxylated ketone (retention time shift).

Validation Criteria:

• Self-Validating Step: The appearance of the specific ketone degradation product (3-methyl-2-isopropyl-2-butanone) confirms the decarboxylation pathway. If the ester peak remains unchanged while the ketone appears, it indicates rapid decarboxylation following slow hydrolysis.

Protocol 3.2: Synthesis via Phase-Transfer Catalysis (Contextual)

Note: Direct alkylation is inefficient. This protocol uses phase-transfer catalysis (PTC) to overcome steric barriers.

• Setup: Charge a reactor with ethyl acetoacetate (1.0 eq), 50% NaOH (aq), and Tetrabutylammonium bromide (TBAB, 0.1 eq).

• Alkylation 1: Add 2-bromopropane (1.2 eq) dropwise at

  . Stir until mono-alkylation is complete (monitor GC).

• Alkylation 2 (The Challenge): Add excess 2-bromopropane (3.0 eq) and raise temperature to

  . The PTC allows the interfacial concentration of the enolate to remain high, pushing the reaction against the steric gradient.

• Workup: Dilute with water, extract with toluene. Distill under high vacuum (

  mmHg) to isolate the product from the mono-substituted impurity.

Visualization of Stability & Pathways

Figure 1: Steric Shielding and Hydrolysis Resistance

Caption: The "Steric Umbrella" effect. Bulky isopropyl groups (red) block the trajectory of nucleophiles (blue) attacking the ester carbonyl, conferring kinetic stability.

Figure 2: Decomposition Pathways (Thermodynamic Fate)

Caption: Divergent instability pathways. Acidic conditions lead to decarboxylation (Strain Relief), while basic conditions risk Retro-Claisen cleavage.

Quantitative Data Summary

Parameter	Ethyl 2,2-bis(isopropyl)acetoacetate	Ethyl Acetoacetate (Reference)	Impact of Bis-Substitution
Hybridization ( -C)	(Quaternary)	(Secondary)	Eliminates enolization.
Hydrolysis Rate ( )	Very Low ( )	High	Steric inhibition of intermediate.
Decarboxylation Temp	(if ester), (if acid)	(acid)	Acid form is highly unstable due to strain.
Main Impurity	Mono-isopropyl derivative	Self-condensation products	Difficult separation due to boiling point proximity.

References

• BenchChem.An In-depth Technical Guide to Ethyl 2-ethyl-2-methyl-3-oxobutanoate.

  -keto esters).
• Organic Chemistry Portal.

Sources

• 1. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]

Technical Distinction: Ethyl 2,2-bis(isopropyl)acetoacetate vs. Berryflor

The following technical guide provides a rigorous distinction between Ethyl 2,2-bis(isopropyl)acetoacetate and Berryflor™ (Ethyl 6-acetoxyhexanoate).

Content Type: Technical Whitepaper Audience: Researchers, Process Chemists, and Fragrance Development Professionals

Executive Summary

This guide delineates the structural, synthetic, and functional differences between Berryflor and Ethyl 2,2-bis(isopropyl)acetoacetate . While both are ethyl esters used in organic chemistry, they occupy distinct functional niches. Berryflor is a high-volume commercial fragrance ingredient characterized by a linear, flexible backbone and a raspberry-floral profile. In contrast, Ethyl 2,2-bis(isopropyl)acetoacetate is a sterically crowded

-keto ester, primarily utilized as a structural benchmark in chromatographic separations and as a specialized intermediate in pharmaceutical synthesis.

Chemical Identity & Structural Analysis[1]

The fundamental distinction lies in the carbon skeleton: Berryflor is a linear aliphatic diester, whereas Ethyl 2,2-bis(isopropyl)acetoacetate is a highly branched, sterically hindered

-keto ester.

Comparative Data Table

Feature	Berryflor™	Ethyl 2,2-bis(isopropyl)acetoacetate
IUPAC Name	Ethyl 6-(acetyloxy)hexanoate	Ethyl 2-acetyl-3-methyl-2-(propan-2-yl)butanoate
Common Name	Berryflor, Ethyl 6-acetoxyhexanoate	Ethyl 2,2-diisopropylacetoacetate
CAS Number	104986-28-9	85153-64-6
Molecular Formula
Molecular Weight	202.25 g/mol	214.30 g/mol
Structural Motif	Linear, flexible chain (C6 linker)	Quaternary Carbon ( -position), Steric Bulk
Key Functional Groups	Primary Acetate, Ethyl Ester	Ketone, Ethyl Ester, Gem-diisopropyl
LogP (Est.)	~2.0	~3.5 (Higher lipophilicity due to branching)

Structural Visualization

The steric environment around the carbonyls dictates the reactivity. In Berryflor, both ester groups are accessible for hydrolysis or transesterification. In the bis-isopropyl derivative, the

-carbon is quaternary and flanked by two bulky isopropyl groups, creating a "neopentyl-like" steric shield that significantly retards nucleophilic attack at the keto-ester moiety.

Synthesis & Manufacturing Protocols

The synthesis of these two molecules requires fundamentally different strategies: Ring-Opening Transesterification vs. Sterically Demanding Enolate Alkylation .

Berryflor Synthesis (Linear Pathway)

Mechanism: The synthesis capitalizes on the ring strain of

-caprolactone.

• Step 1: Acid-catalyzed ring-opening transesterification with ethanol yields Ethyl 6-hydroxyhexanoate.

• Step 2: Acetylation of the primary alcohol using acetic anhydride or acetyl chloride.

Expert Insight: The causality here is thermodynamic control. The ring opening is driven by the relief of ring strain and the excess of ethanol. Conditions are mild to prevent polymerization of the lactone.

Ethyl 2,2-bis(isopropyl)acetoacetate Synthesis (Branched Pathway)

Mechanism: Sequential

-alkylation of ethyl acetoacetate.

• Step 1: Formation of the enolate using a base (e.g., NaOEt) and alkylation with isopropyl bromide.

• Step 2: A second alkylation is required. Critical Challenge: The introduction of the second isopropyl group is kinetically difficult due to the steric hindrance of the first isopropyl group. This often requires stronger bases (e.g., NaH, LDA) or Phase Transfer Catalysis (PTC) to drive the reaction to completion and prevent O-alkylation byproducts.

Figure 1: Comparative synthetic pathways highlighting the linear simplicity of Berryflor vs. the steric complexity of the bis-isopropyl derivative.

Olfactory & Functional Profile

This section validates the "Fitness for Use" in fragrance applications.[1]

Berryflor: The Sensory Staple

• Odor Profile: Fruity (Raspberry), Floral (Jasmine), Anisic, Balsamic.[2][3]

• Mechanism: The flexible linear chain allows the molecule to adopt conformations that fit into "fruity/floral" G-protein coupled receptors (GPCRs). The terminal acetate and ethyl ester groups provide the necessary hydrogen bonding acceptors.

• Application: Widely used in perfumery (fine fragrance, functional products) for its substantivity and ability to bridge fruity and floral notes.[1][2][3][4]

Ethyl 2,2-bis(isopropyl)acetoacetate: The Steric Isolate

• Odor Profile: Low odor intensity or faint ethereal/solvent-like smell.

• Mechanism: The gem-dimethyl and isopropyl groups create significant steric bulk around the ester linkage. This prevents the molecule from effectively docking into standard olfactory receptors that recognize linear or slightly branched esters.

• Application:

  • Analytical Standard: Used to test column resolution in HPLC (e.g., separating sterically hindered isomers).

  • Synthesis Intermediate: Precursor for sterically crowded heterocycles or pharmaceuticals where metabolic stability (resistance to hydrolysis) is required.

Analytical Characterization & Distinction

To ensure Trustworthiness in identification, the following analytical protocols serve as self-validating systems.

Gas Chromatography - Mass Spectrometry (GC-MS)

• Berryflor:

  • Fragmentation: Prominent peaks at m/z 43 (Acetyl), m/z 60 (Acetic acid rearrangement), and m/z 88 (Ethyl acetate fragment). The molecular ion is often weak.

  • Retention Time: Elutes later on polar columns (e.g., Wax) due to the two ester groups interacting with the stationary phase.

• Ethyl 2,2-bis(isopropyl)acetoacetate:

  • Fragmentation: Distinctive loss of isopropyl groups (M-43 ). The quaternary carbon stabilizes specific carbocation fragments not seen in linear esters.

  • Retention Time: Elutes earlier than expected for its MW on non-polar columns due to its globular, compact shape (lower radius of gyration).

Nuclear Magnetic Resonance ( H-NMR)

• Berryflor: Shows a classic triplet for the terminal methyl, a quartet for the ethyl methylene, and a distinct singlet at ~2.0 ppm for the acetate methyl. The backbone methylenes appear as multiplets between 1.3-1.7 ppm.

• Bis-isopropyl: The hallmark signature is the isopropyl group signals : two doublets (for the diastereotopic methyls if chiral, or equivalent if symmetric) and a septet for the methine proton. The

  -proton signal (usually ~3.5 ppm in acetoacetate) is absent , confirming bis-alkylation.

Figure 2: Analytical decision tree for definitive identification of the two esters.

Regulatory & Safety Status

• Berryflor:

  • REACH: Registered.

  • IFRA: Regulated as a fragrance ingredient.[2] Safe for use in cosmetics within established concentration limits.

  • GHS: Typically classified as Irritant (Xi).[2]

• Ethyl 2,2-bis(isopropyl)acetoacetate:

  • Status: Primarily a research chemical. Not listed on standard fragrance inventories (IFRA/RIFM) as a commercial scent.

  • Handling: Standard safety protocols for organic esters apply.

References

• Givaudan . (n.d.).[3] Berryflor™ Technical Data Sheet. Retrieved from

• SIELC Technologies . (2018).[5] Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column. Retrieved from

• ChemicalBook . (2024). Ethyl 6-acetoxyhexanoate (Berryflor) CAS 104986-28-9.[2][6] Retrieved from

• PubChem . (n.d.). Ethyl 2,2-bis(isopropyl)acetoacetate (Compound Summary). National Library of Medicine. Retrieved from

• The Good Scents Company . (n.d.). Berryflor Information and Olfactory Profile. Retrieved from

Sources

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. berry hexanoate, 104986-28-9 [thegoodscentscompany.com]
• 3. fraterworks.com [fraterworks.com]
• 4. Buy Berryflor – Juicy Raspberry‑floral Aroma Chemical (ethyl 6‑acetoxyhexanoate) [chemicalbull.com]
• 5. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]
• 6. Ethyl 6-acetoxyhexanoate 50g [ Berryflor ] - ECP Labchem - ECP Ltd New Zealand [ecplabchem.co.nz]

Harnessing Steric Hindrance: Advanced Applications of Bulky β-Keto Esters in Organic Synthesis

Executive Summary

In the landscape of modern organic synthesis and active pharmaceutical ingredient (API) development, β-keto esters serve as indispensable 1,3-dielectrophiles and nucleophiles. However, traditional unhindered variants (such as methyl or ethyl acetoacetate) frequently suffer from poor regioselectivity, unwanted transesterification, and competing self-condensation. By strategically introducing steric bulk—most notably through tert-butyl acetoacetate (t-BAA) or bulky

-substitutions—chemists can fundamentally alter the kinetic and thermodynamic behavior of these molecules. This technical guide explores the mechanistic causality behind the superior performance of sterically hindered β-keto esters, providing validated protocols for transacetoacetylation, asymmetric hydrogenation, and regioselective enolate alkylation.

Transacetoacetylation: The Kinetic Superiority of t-BAA

When synthesizing complex coatings, resins, or pharmaceutical intermediates, acetoacetylation of alcohols and amines is a critical transformation. Standard reagents like ethyl acetoacetate are notoriously sluggish and prone to altering the backbone structure of sensitive polyesters[1].

Switching to tert-butyl acetoacetate (t-BAA) increases the reaction rate by 15-to-20-fold[2]. The causality behind this kinetic leap lies in the leaving group dynamics. Upon thermal activation, t-BAA readily eliminates tert-butanol to form a highly reactive, transient acylketene intermediate. The immense steric bulk of the tert-butoxy group makes its elimination thermodynamically favorable when driven by heat, preventing the reverse reaction and ensuring that the polymer or API backbone remains untouched[1].

Mechanistic workflow of transacetoacetylation driven by tert-butanol elimination.

Protocol 1: High-Yield Transacetoacetylation of Alcohols

Objective: Acetoacetylate a primary alcohol without inducing unwanted transesterification of existing ester linkages. System Validation: This protocol is self-validating; the physical distillation of the byproduct serves as a real-time indicator of reaction progress.

• Preparation: In a flame-dried round-bottom flask equipped with a Vigreux column and a short-path distillation head, combine 1.0 equivalent of the target alcohol and 1.2 equivalents of tert-butyl acetoacetate[2].

• Solvent Selection: Suspend the mixture in a high-boiling inert solvent (e.g., anhydrous xylene) to safely reach the activation temperature.

• Thermal Activation: Heat the reaction mixture to 120°C. Causality: Temperatures exceeding 110°C are required to overcome the activation energy for the elimination of tert-butanol and the generation of the acylketene electrophile.

• Thermodynamic Driving: Continuously distill off the tert-butanol byproduct (b.p. 82°C). Validation: The cessation of tert-butanol condensation in the distillation receiving flask physically indicates the termination of the forward reaction.

• Monitoring & Isolation: Confirm completion via TLC (KMnO₄ stain highlights the active methylene of the product). Cool to room temperature and remove the xylene under reduced pressure to yield the product, typically at >95% purity.

Asymmetric Hydrogenation via Dynamic Kinetic Resolution (DKR)

The synthesis of chiral anti-

-hydroxy- -amino acids—crucial building blocks for modern therapeutics—relies heavily on the asymmetric hydrogenation of -substituted β-keto esters. However, achieving high enantiomeric excess (ee) from a racemic starting material requires a delicate balance of reaction rates, known as Dynamic Kinetic Resolution (DKR)[3].

In DKR, the

-position of the β-keto ester is chirally labile. For the reaction to succeed, the rate of enolization/racemization ( ) must be significantly faster than the rate of hydrogenation of the slow-reacting enantiomer. Steric hindrance plays a dual role here: bulky ester groups prevent catalyst poisoning by weakly coordinating to the metal center, and they enforce a rigid stereochemical pocket when bound to chiral transition metal catalysts (e.g., Ir-SYNPHOS or Ru-BINAP), forcing hydride transfer exclusively to one face of the molecule[3][4].

Dynamic Kinetic Resolution (DKR) pathway of sterically hindered α-substituted β-keto esters.

Protocol 2: Iridium-Catalyzed Asymmetric Hydrogenation

Objective: Stereoselective reduction of a racemic

-amino- -keto ester to a single anti-diastereomer.

• Catalyst Preparation: In an argon-filled glovebox, dissolve the Iridium precursor (e.g., [Ir(COD)Cl]₂) and a chiral bisphosphine ligand (e.g., SYNPHOS) in degassed dichloromethane. Stir for 30 minutes to generate the active chiral complex.

• Substrate Loading: Transfer 1.0 equivalent of the racemic, sterically hindered

  -amino- -keto ester hydrochloride into a high-pressure hydrogenation autoclave[3].

• Additive Introduction: Add 1.1 equivalents of sodium acetate. Causality: The mildly basic acetate acts as a proton shuttle, artificially accelerating the enolization rate (

  ) of the substrate. Without this additive, drops below the hydrogenation rate, resulting in a racemic product mixture.

• Hydrogenation: Pressurize the vessel with H₂ gas to 50 atm and stir vigorously at 50°C for 12–24 hours.

• Validation: Safely vent the H₂ gas. Analyze a crude aliquot via chiral HPLC. A successful DKR protocol will demonstrate >90% conversion with an enantiomeric excess (ee) exceeding 90% for the anti-diastereomer[3].

Regioselective Enolate Alkylation

The presence of acidic

-hydrogens in β-keto esters allows for facile enolate formation. However, achieving regiocontrol during alkylation requires manipulating the steric environment.

When a β-keto ester is treated with a strong, bulky base like Lithium Diisopropylamide (LDA), the steric clash between the base and the bulky ester group forces deprotonation at the least hindered position, forming the kinetic enolate[5]. Conversely, using a smaller base under equilibrating conditions allows the system to settle into the more highly substituted, stable thermodynamic enolate[6]. By utilizing bulky esters (like t-BAA), chemists can exaggerate this steric clash, ensuring near-perfect regioselectivity during complex carbon-carbon bond formations, such as those utilized in the Roskamp homologation[7].

Quantitative Data Summary

The table below consolidates the kinetic and yield advantages of utilizing sterically hindered β-keto esters across various synthetic methodologies.

Reaction Type	Substrate	Reagent / Catalyst	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Transacetoacetylation	tert-Butyl acetoacetate	Primary Alcohols	1 - 3	95 - 99	N/A
Transacetoacetylation	Ethyl acetoacetate	Primary Alcohols	15 - 20	60 - 75	N/A
Asymmetric Hydrogenation	-Amino- -keto ester	Ir-SYNPHOS	12 - 24	90 - 99	up to 92
Roskamp Homologation	Aldehydes + Diazoesters	SnCl₂ or Ru(II)	2 - 5	85 - 95	N/A

Conclusion

The strategic application of sterically hindered β-keto esters represents a triumph of physical organic chemistry applied to practical synthesis. By leveraging the steric bulk of groups like tert-butyl, chemists can artificially inflate the reactivity of acetoacetylation via acylketene pathways, dictate the stereochemical outcomes of transition-metal catalyzed hydrogenations through Dynamic Kinetic Resolution, and exert absolute regiocontrol over enolate alkylations. As API structures grow increasingly complex, these hindered reagents will remain foundational tools for the modern synthetic chemist.

References

1.[2] ChemicalBook. "tert-Butyl acetoacetate | 1694-31-1 - ChemicalBook". 2.[1] ChemicalBook. "The uses of tert-Butyl acetoacetate - ChemicalBook". 3.[3] ResearchGate. "Asymmetric Hydrogenation of α-Alkyl-Substituted β-Keto Esters and Amides through Dynamic Kinetic Resolution". 4.[4] ResearchGate. "Total Synthesis of Symbioramide: a Flexible Approach for the Efficient Preparation of Structural Isomers". 5.[5] Chemistry LibreTexts. "8.7: Alkylation of Enolate Ions". 6.[7] NIH (PMC). "The Versatility of the Roskamp Homologation in Synthesis". 7.[6] Master Organic Chemistry. "Enolates - Formation, Stability, and Simple Reactions".

Sources

• 1. The uses of tert-Butyl acetoacetate_Chemicalbook [chemicalbook.com]
• 2. tert-Butyl acetoacetate | 1694-31-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. The Versatility of the Roskamp Homologation in Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation of Ethyl 2,2-bis(isopropyl)acetoacetate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound: Ethyl 2,2-bis(isopropyl)acetoacetate (CAS: 85153-64-6)[1] Objective: To provide a self-validating, causally-driven protocol for the double alkylation of an active methylene group with bulky secondary alkyl halides.

Introduction & Mechanistic Rationale

The synthesis of highly congested

-keto esters, such as ethyl 2,2-bis(isopropyl)acetoacetate, is a critical operation in the development of complex active pharmaceutical ingredients (APIs). While the standard acetoacetic ester synthesis is a cornerstone of C-C bond formation[2], introducing two bulky isopropyl groups onto a single active methylene carbon presents extreme steric challenges.

Standard protocols utilizing sodium ethoxide (NaOEt) and isopropyl bromide easily achieve the first alkylation[3]. However, attempting the second alkylation under identical conditions typically fails. This failure is dictated by the competing kinetics of nucleophilic substitution (

) versus elimination ( )[4].

The Causality of Reagent Selection

To overcome the steric bottleneck of the second alkylation, the reaction environment must be fundamentally altered to favor

over :

• Irreversible Deprotonation: The monoalkylated intermediate is sterically shielded, reducing the acidity of the remaining

  -proton. We replace the equilibrium-driven NaOEt with Sodium Hydride (NaH) to force complete, irreversible enolate formation.

• Naked Enolate Generation: The solvent is switched from ethanol to N,N-Dimethylformamide (DMF) . As a polar aprotic solvent, DMF strongly solvates the

  counterion while leaving the enolate anion relatively unsolvated (a "naked enolate"), drastically increasing its nucleophilicity.

• Enhanced Electrophilicity: Isopropyl bromide is replaced with Isopropyl Iodide (2-iodopropane) . The iodide leaving group is highly polarizable, which lowers the activation energy of the sterically congested

  transition state, allowing C-alkylation to outcompete both O-alkylation and E2 elimination.

Two-step synthetic workflow for ethyl 2,2-bis(isopropyl)acetoacetate.

Quantitative Reaction Parameters

The following table summarizes the causal shifts in reaction parameters required to force the sequential alkylations.

Parameter	Step 1: Monoalkylation	Step 2: Dialkylation	Rationale for Change
Starting Material	Ethyl acetoacetate (EAA)	Ethyl 2-isopropylacetoacetate	Progression of synthesis.
Base	Sodium Ethoxide (NaOEt)	Sodium Hydride (NaH)	Stronger base required for sterically hindered -proton.
Solvent	Absolute Ethanol (EtOH)	N,N-Dimethylformamide (DMF)	Polar aprotic solvent creates a highly reactive "naked" enolate.
Alkylating Agent	Isopropyl Bromide (iPrBr)	Isopropyl Iodide (iPrI)	Iodide lowers activation energy via higher polarizability.
Temperature	78 °C (Reflux)	60–80 °C	Heat is required in both steps to overcome secondary halide sluggishness.
Primary Challenge	Dialkylation over-reaction (rare)	E2 Elimination (Propene gas formation)	Steric bulk heavily favors base-induced elimination over substitution.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-isopropylacetoacetate (Monoalkylation)

This procedure is adapted from established Organic Syntheses methodologies[3].

1. Enolate Formation:

• Equip a 1 L three-necked round-bottom flask with a mechanical stirrer, a reflux condenser, and an addition funnel. Flush the system with dry Nitrogen.

• Add 500 mL of absolute ethanol. Slowly add 11.5 g (0.5 mol) of clean sodium metal in small pieces to generate sodium ethoxide. Allow the solution to cool to room temperature.

• Causality Check: Generating NaOEt in situ ensures the absence of water, preventing the saponification of the ester.

• Add 65.0 g (0.5 mol) of freshly distilled ethyl acetoacetate dropwise over 30 minutes. Stir for an additional 30 minutes to ensure complete enolate formation.

2. Alkylation:

• Add 67.6 g (0.55 mol, 1.1 equiv) of isopropyl bromide dropwise via the addition funnel.

• Heat the reaction mixture to a gentle reflux (approx. 78 °C) for 8 hours.

• In-Process Control (IPC): Monitor the reaction via GC-MS. The reaction is self-validating when the pH of the mixture shifts from strongly basic to near-neutral, indicating the consumption of the enolate.

3. Workup and Isolation:

• Cool the mixture and concentrate under reduced pressure to remove the bulk of the ethanol.

• Quench the residue with 250 mL of cold water and extract with diethyl ether (

  mL).

• Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate.

• Purify via fractional vacuum distillation to yield ethyl 2-isopropylacetoacetate as a colorless liquid.

Protocol 2: Synthesis of Ethyl 2,2-bis(isopropyl)acetoacetate (Dialkylation)

1. Hindered Enolate Generation:

• Equip a rigorously dried 500 mL three-necked flask with a magnetic stirrer, a reflux condenser, and a dropping funnel. Maintain a strict Argon atmosphere.

• Suspend 4.4 g (0.11 mol, 1.1 equiv) of NaH (60% dispersion in mineral oil) in 150 mL of anhydrous DMF. (Note: Wash NaH with hexanes prior to use if mineral oil interferes with downstream purification).

• Cool the suspension to 0 °C. Carefully add 17.2 g (0.1 mol) of ethyl 2-isopropylacetoacetate dropwise.

• Causality Check: Hydrogen gas evolution serves as a visual self-validation of enolate formation. Stir at room temperature for 1 hour until gas evolution ceases completely.

2. Sterically Congested Alkylation:

• Add 25.5 g (0.15 mol, 1.5 equiv) of isopropyl iodide in one portion.

• Heat the reaction mixture to 70 °C for 18–24 hours.

• IPC: Monitor via GC-MS. Look for the disappearance of the monoalkylated starting material. Be aware of propene gas generation (bubbling) which indicates competing E2 elimination.

Competing mechanistic pathways during the sterically hindered second alkylation step.

3. Workup and Isolation:

• Cool the reaction to 0 °C and carefully quench with saturated aqueous

  (100 mL) to destroy unreacted NaH.

• Extract the aqueous DMF mixture with Methyl tert-butyl ether (MTBE) (

  mL). MTBE is preferred over ethyl acetate to minimize DMF partitioning into the organic layer.

• Wash the combined organic layers extensively with water (

  mL) and brine to remove residual DMF.

• Dry over

  , filter, and concentrate in vacuo.

• Purify the crude oil via silica gel column chromatography (Hexanes/EtOAc gradient) or high-vacuum fractional distillation to isolate pure ethyl 2,2-bis(isopropyl)acetoacetate.

Analytical Verification

To ensure the integrity of the synthesized ethyl 2,2-bis(isopropyl)acetoacetate, reverse-phase High-Performance Liquid Chromatography (RP-HPLC) should be employed. A validated method utilizing a mixed-mode or low-silanol activity column (e.g., Newcrom R1) with an Acetonitrile/Water/Phosphoric acid mobile phase provides excellent resolution of the dialkylated product from monoalkylated and O-alkylated impurities[5]. For LC-MS compatibility, phosphoric acid should be substituted with formic acid[5].

References

• Title: Isovaleric acid,

  -acetyl, ethyl ester | Source: Organic Syntheses | URL: [Link]

• Title: 22.7: Alkylation of Enolate Ions | Source: Chemistry LibreTexts | URL: [Link]

• Title: Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column | Source: SIELC Technologies | URL: [Link]

• Title: Ethyl 2,2-bis(isopropyl)acetoacetate | C12H22O3 | CID 3020449 | Source: PubChem | URL: [Link]

• Title: The Malonic Ester and Acetoacetic Ester Synthesis | Source: Master Organic Chemistry | URL: [Link]

Sources

• 1. Ethyl 2,2-bis(isopropyl)acetoacetate | C12H22O3 | CID 3020449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]

Application Note &amp; Protocol: Strategic Double Alkylation of Ethyl Acetoacetate with Isopropyl Bromide

Abstract & Strategic Overview

The acetoacetic ester synthesis is a cornerstone of carbon-carbon bond formation in synthetic organic chemistry, providing a versatile pathway to substituted ketones and other key intermediates.[1] This application note provides a detailed protocol and mechanistic insights for the double alkylation of ethyl acetoacetate with isopropyl bromide. This specific transformation presents a significant challenge due to the use of a secondary alkyl halide, which introduces competing side reactions and steric hindrance.[2][3]

This guide is designed for researchers and drug development professionals. It moves beyond a simple recitation of steps to explain the underlying chemical principles, justify procedural choices, and provide a framework for troubleshooting. We will detail the sequential deprotonation-alkylation strategy, address the kinetic and thermodynamic considerations of enolate chemistry, and outline a robust protocol for synthesizing the target molecule, ethyl 2,2-diisopropyl-3-oxobutanoate, followed by comprehensive methods for its purification and characterization.

Reaction Mechanism and Scientific Rationale

The double alkylation of ethyl acetoacetate proceeds through two sequential SN2 reactions, each initiated by the formation of a nucleophilic enolate.

Enolate Formation

The α-hydrogens of ethyl acetoacetate, situated between two carbonyl groups, are significantly acidic (pKa ≈ 11), allowing for facile deprotonation by a moderately strong base like sodium ethoxide (the conjugate base of ethanol, pKa ≈ 16).[4][5] Using an alkoxide base that matches the ester group (ethoxide for an ethyl ester) is crucial to prevent transesterification, which would lead to a mixture of ester products.[6][7] The resulting enolate is a resonance-stabilized, ambident nucleophile, capable of reacting at either the α-carbon or the oxygen atom.[8]

The Alkylation Step: C-Alkylation vs. O-Alkylation

Alkylation occurs when the enolate attacks the electrophilic carbon of an alkyl halide.[2] For softer electrophiles like alkyl bromides, C-alkylation is overwhelmingly favored over O-alkylation, driven by the formation of a more thermodynamically stable C-C bond and the reformation of a strong C=O bond.[8][9]

Challenges with Secondary Halides: SN2 vs. E2 Competition

The alkylation is an SN2 reaction, which is sensitive to steric hindrance.[10] Primary alkyl halides are ideal substrates. Secondary halides, such as isopropyl bromide, react more slowly and are prone to a competing E2 elimination reaction, where the enolate acts as a base to abstract a β-hydrogen from the alkyl halide, forming propene.[2][3] This competition is a primary cause of reduced yields in this synthesis.

The Second Alkylation: The Steric Hindrance Hurdle

After the first alkylation, the remaining α-hydrogen is deprotonated to form a new, more sterically hindered enolate. The subsequent SN2 attack on a second molecule of isopropyl bromide is significantly slower and more challenging than the first due to the cumulative steric bulk around the nucleophilic carbon. This step often requires more forcing conditions (e.g., longer reaction times or higher temperatures) and is the principal yield-limiting step of the sequence.

The overall mechanistic pathway is illustrated below.

Caption: Reaction mechanism for the double alkylation of ethyl acetoacetate.

Detailed Experimental Protocol

This protocol outlines the synthesis of ethyl 2,2-diisopropyl-3-oxobutanoate on a 0.1 mole scale. All operations should be performed in a fume hood using anhydrous solvents and reagents.

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Amount (Scale: 0.1 mol)	Moles	Equivalents
Ethyl Acetoacetate	C₆H₁₀O₃	130.14	13.01 g (12.76 mL)	0.10	1.0
Sodium Metal	Na	22.99	5.06 g	0.22	2.2
Absolute Ethanol	C₂H₅OH	46.07	200 mL	-	-
Isopropyl Bromide	C₃H₇Br	122.99	28.3 g (21.1 mL)	0.23	2.3
Diethyl Ether	(C₂H₅)₂O	74.12	~200 mL	-	-
5% HCl Solution	HCl (aq)	-	~150 mL	-	-
Saturated NaCl (Brine)	NaCl (aq)	-	~100 mL	-	-
Anhydrous MgSO₄	MgSO₄	120.37	~15 g	-	-

Equipment

• 500 mL three-neck round-bottom flask

• Reflux condenser

• Addition funnel (100 mL)

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Nitrogen or Argon gas inlet

• Separatory funnel (500 mL)

• Rotary evaporator

• Fractional distillation apparatus

Reaction Workflow Diagram

Caption: Experimental workflow from preparation to analysis.

Step-by-Step Procedure

• Preparation of Sodium Ethoxide: Under a nitrogen atmosphere, place 200 mL of absolute ethanol in the 500 mL three-neck flask. Carefully add 5.06 g (0.22 mol) of sodium metal in small pieces at a rate that maintains a controllable reflux. Allow the mixture to stir until all the sodium has reacted and dissolved.[6] Cool the resulting sodium ethoxide solution to room temperature.

• First Enolate Formation: Slowly add 13.01 g (0.10 mol) of ethyl acetoacetate to the sodium ethoxide solution via the addition funnel over 30 minutes with stirring. A slight exotherm may be observed. Stir for an additional 30 minutes at room temperature to ensure complete enolate formation.

• First Alkylation: Add 13.7 g (0.11 mol) of isopropyl bromide dropwise over 30 minutes. After the addition is complete, heat the mixture to a gentle reflux and maintain for 4-6 hours. Monitor the reaction progress via TLC (Thin Layer Chromatography) to observe the disappearance of the starting material.

• Second Alkylation: Cool the reaction mixture to room temperature. Note: At this point, the mixture contains the mono-alkylated product and remaining sodium ethoxide. For the second alkylation, more base and alkylating agent are added. The previously prepared sodium ethoxide solution contains enough base for both steps. Now, add the remaining 14.6 g (0.12 mol) of isopropyl bromide dropwise.

• Reaction Completion: Heat the mixture to reflux again and maintain for 8-12 hours. The second alkylation is slower and requires a longer reaction time. Monitor for the disappearance of the mono-alkylated product by TLC.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and pour it into 200 mL of cold water.

  • Carefully neutralize the mixture by slowly adding 5% HCl until the pH is ~7.

  • Transfer the mixture to a separatory funnel and extract three times with 75 mL portions of diethyl ether.

  • Combine the organic layers and wash once with 50 mL of water, followed by once with 50 mL of saturated brine solution to aid in phase separation.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.[11]

• Purification:

  • The crude product will be a mixture of mono-alkylated, di-alkylated products, and unreacted starting material.

  • Purify the crude oil by fractional distillation under reduced pressure.[12] Collect the fraction corresponding to the boiling point of ethyl 2,2-diisopropyl-3-oxobutanoate. The mono-alkylated product (ethyl 2-isopropyl-3-oxobutanoate) has a reported boiling point of 82-85 °C at 12 mmHg.[13] The di-alkylated product will have a higher boiling point.

Product Characterization

Proper characterization is essential to confirm the identity and purity of the final product, ethyl 2,2-diisopropyl-3-oxobutanoate.

Expected Spectroscopic Data

Technique	Feature	Expected Observation for Ethyl 2,2-diisopropyl-3-oxobutanoate
¹H NMR	Ethyl (CH₂)	Quartet, ~4.2 ppm
Acetyl (CH₃)	Singlet, ~2.1 ppm
Isopropyl (CH)	Septet, ~2.5-2.8 ppm
Isopropyl (CH₃)	Doublet, ~1.0-1.2 ppm
Ethyl (CH₃)	Triplet, ~1.2-1.3 ppm
¹³C NMR	Ketone C=O	~205-210 ppm
Ester C=O	~170-175 ppm
Quaternary α-C	~60-65 ppm
Ethyl O-CH₂	~61 ppm
Isopropyl CH	~30-35 ppm
Acetyl CH₃	~25-30 ppm
Isopropyl CH₃	~18-20 ppm
Ethyl CH₃	~14 ppm
IR (Neat)	C=O Stretch (Ketone)	Strong, sharp peak at ~1715 cm⁻¹
C=O Stretch (Ester)	Strong, sharp peak at ~1740 cm⁻¹
C-H Stretch	~2870-2980 cm⁻¹

Note: Predicted NMR shifts are approximate and can vary based on solvent and instrument. The most telling sign of successful double alkylation is the complete disappearance of the α-proton signal (a singlet around 3.4 ppm in the starting material and a doublet in the mono-alkylated intermediate) in the ¹H NMR spectrum.

Troubleshooting and Key Considerations

• Low Yield: This is the most common issue.

  • Cause: Incomplete reaction or predominance of the E2 elimination side reaction.[2]

  • Solution: Ensure all reagents and solvents are strictly anhydrous, as water will quench the enolate. The second alkylation is slow; ensure adequate reflux time. Using a slightly higher boiling solvent like THF instead of ethanol could allow for higher reaction temperatures, but the base would need to be changed (e.g., to sodium hydride).

• Mixture of Products: The crude product will likely contain mono- and di-alkylated species.

  • Cause: Incomplete second alkylation.

  • Solution: Careful fractional distillation is key to separating the components. Increasing the amount of isopropyl bromide and the reaction time for the second step can drive the reaction further to completion.

• Reaction Stalls:

  • Cause: Insufficiently active base due to moisture contamination or degradation.[6]

  • Solution: Generate the sodium ethoxide in situ from fresh sodium metal and high-purity absolute ethanol immediately before use. Ensure the reaction is maintained under an inert atmosphere.

Safety Precautions

• Sodium Metal: Highly reactive and flammable. Reacts violently with water. Handle only under an inert liquid (like mineral oil) or atmosphere and quench any residue with isopropanol followed by ethanol and then water.

• Isopropyl Bromide: A lachrymator and potential alkylating agent. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses).

• Ethanol/Diethyl Ether: Highly flammable solvents. Ensure no open flames or spark sources are nearby.

• Pressure: The reaction generates hydrogen gas during the formation of sodium ethoxide. Ensure the apparatus is vented properly to a bubbler.

References

• Chemistry LibreTexts. (2025, March 12). 22.7: Alkylation of Enolate Ions. [Link]

• Wikipedia. (n.d.). Sodium ethoxide. [Link]

• Khan Academy. (n.d.). Enolate formation from aldehydes. [Link]

• Khan Academy. (n.d.). Enolate formation from ketones. [Link]

• University of Calgary. (n.d.). Chapter 20: Enolate and Other Carbon Nucleophiles. [Link]

• PubChem. (n.d.). Ethyl 2-acetyl-3-methylbut-2-enoate. [Link]

• Organic Chemistry Tutor. (n.d.). Alkylation of Enolates. [Link]

• University of Liverpool. (n.d.). Lecture 4: Enolates in Synthesis. [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. [Link]

• Fiveable. (2026, March 2). Alkylation of Enolate Ions. [Link]

• PharmaXChange.info. (2011, February 25). Chemistry of Enolates - C vs O Alkylation. [Link]

• Sciencemadness. (2025, June 2). Alkylation of β-keto esters under mild solid-liquid phase-transfer catalysis. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. [Link]

• Reddit. (2011, September 18). What determines whether you trap an enolate or get alkylation (C- versus O-alkylation)?. [Link]

• Leah4sci.com. (2021, February 13). Alkylation of Stabilized Enolates | Malonate & β-Keto Ester Synthesis Explained. [Link]

• UCLA Chemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Acetoacetic ester synthesis. [Link]

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. [Link]

• Chemistry Steps. (2020, April 5). Acetoacetic Ester Synthesis. [Link]

• OpenOChem Learn. (n.d.). Acetoacetic Ester Synthesis. [Link]

• NIST. (n.d.). Butanoic acid, 2-acetyl-3-methyl-, ethyl ester. [Link]

• LookChem. (n.d.). General procedures for the purification of Esters. [Link]

• Organic Syntheses. (n.d.). Acetoacetic acid, ethyl ester. [Link]

• ChemSynthesis. (2025, May 20). ethyl 2-acetyl-3-methylbutanoate. [Link]

• ChemSynthesis. (2025, May 20). 3-isopropyl-2,4-pentanedione. [Link]

• Organic Chemistry Portal. (n.d.). Acetoacetic-Ester Synthesis. [Link]

• NC State University Libraries. (n.d.). 22.7 Alkylation of Enolate Ions. [Link]

• Marković, S., et al. (2013). Mechanistic insight into alkylation of the ethyl acetoacetate anion with different ethyl halides. Russian Journal of Physical Chemistry A, 87(13), 2207–2213.

• Organic Syntheses. (n.d.). Isovaleric acid, α-acetyl, ethyl ester. [Link]

• Google Patents. (1959).

Sources

• 1. chem.ucla.edu [chem.ucla.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 22.7 Alkylation of Enolate Ions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. Khan Academy [khanacademy.org]
• 5. Acetoacetic Ester Synthesis | OpenOChem Learn [learn.openochem.org]
• 6. Sodium ethoxide - Wikipedia [en.wikipedia.org]
• 7. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 9. pharmaxchange.info [pharmaxchange.info]
• 10. fiveable.me [fiveable.me]
• 11. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 12. US2900311A - Purification of acetoacetic esters by distillation - Google Patents [patents.google.com]
• 13. chemsynthesis.com [chemsynthesis.com]

Application Note: High-Efficiency Synthesis of 2,4-Dimethyl-3-Pentanone via Catalytic Ketonic Decarboxylation

Abstract & Scope

This application note details the protocol for synthesizing 2,4-dimethyl-3-pentanone (Diisopropyl ketone, DIPK) utilizing Catalytic Ketonic Decarboxylation . Unlike complex multi-step alkylation routes, this protocol employs a continuous vapor-phase flow chemistry approach over metal oxide catalysts (

or ). This method offers superior atom economy, scalability, and operational simplicity for industrial and pilot-scale applications.

Target Audience: Process Chemists, Chemical Engineers, and Drug Development Scientists requiring high-purity symmetric ketones.

Introduction & Chemical Basis

2,4-dimethyl-3-pentanone is a sterically hindered symmetric ketone valuable as a specialized solvent and intermediate in pharmaceutical synthesis. Traditional synthesis via Grignard reagents or alkylation of

-keto esters suffers from poor atom economy and difficult purification.

The Ketonic Decarboxylation (also known as Ketonization) of carboxylic acids provides a direct route.[1] The reaction involves the coupling of two molecules of isobutyric acid to yield one molecule of ketone, carbon dioxide, and water.

Reaction Stoichiometry:

Key Advantages of This Protocol:

• Thermodynamic Favorability: The formation of stable

  and drives the equilibrium forward.

• Purification Efficiency: The product (DIPK, bp 124°C) boils at a significantly lower temperature than the reactant (Isobutyric acid, bp 155°C), simplifying distillation.

• Continuous Processing: The fixed-bed reactor design allows for continuous production, unlike batch Grignard processes.

Mechanistic Insight

Understanding the surface mechanism is critical for troubleshooting catalyst deactivation. The reaction proceeds via a surface-mediated pathway on amphoteric metal oxides (e.g.,

, , ).

Mechanism Description:

• Adsorption: Isobutyric acid chemisorbs to metal sites, forming surface carboxylates.

• Enolization: An

  -proton is abstracted by basic surface lattice oxygen, creating a surface enolate.

• C-C Coupling: The enolate nucleophilically attacks an adjacent surface carboxylate, forming a transient

  -keto acid intermediate.

• Decarboxylation: The unstable intermediate rapidly decarboxylates, releasing

  and the target ketone.

Visualization: Catalytic Cycle

Figure 1: Surface-mediated mechanism of ketonic decarboxylation on metal oxide catalysts.

Materials & Equipment

Reagents

• Feedstock: Isobutyric acid (2-methylpropanoic acid), >99% purity.

• Catalyst: Monoclinic Zirconium Oxide (

  ) or Manganese Dioxide ( ) on Alumina support.

  • Note:

    is preferred for long-term stability; offers high activity at lower temperatures.

• Carrier Gas: Nitrogen (

  ), UHP grade.

Hardware Setup

• Feed Pump: HPLC pump or high-precision syringe pump (capable of 0.1 - 5.0 mL/min).

• Reactor: Stainless steel (SS316) tubular reactor (e.g., 1/2" OD x 30cm length) encased in a split-tube furnace.

• Pre-heater: Section of the tube filled with inert glass beads before the catalyst bed.

• Condenser: Water-cooled condenser (set to 4°C).

• Separator: Dean-Stark trap or simple gravity phase separator.

Experimental Protocol

Phase 1: Catalyst Preparation & Activation

Rationale: Proper activation removes absorbed water and exposes Lewis acid/base sites.

• Packing: Load the tubular reactor with 10g of catalyst pellets. Pack both ends with quartz wool and inert glass beads to ensure plug flow and prevent channeling.

• Drying: Flow

  (50 mL/min) through the reactor.

• Calcination: Ramp temperature to 400°C at 5°C/min. Hold for 4 hours.

• Cooling: Reduce temperature to reaction setpoint (350°C).

Phase 2: Reaction Execution (Continuous Flow)

Rationale: Vapor phase reaction minimizes intermolecular side reactions compared to liquid phase heating.

• System Check: Ensure system pressure is atmospheric (open vent).

• Temperature: Stabilize reactor furnace at 350°C - 375°C .

• Feed Initiation: Start isobutyric acid feed at LHSV = 1.0

  (approx. 0.15 - 0.2 mL/min for 10g catalyst).

  • Tip: Maintain

    carrier flow at 20 mL/min to assist vaporization and transport.

• Collection: Allow the system to equilibrate for 30 minutes (discard initial fraction). Collect the biphasic product mixture in the cooled receiver.

Phase 3: Workup & Purification

Rationale: The product forms an organic layer, while the byproduct water forms the aqueous layer. Simple separation is highly effective.

• Phase Separation: Transfer collected liquid to a separatory funnel.

  • Top Layer: Crude DIPK (Organic).

  • Bottom Layer: Aqueous byproduct (contains dissolved acid/ketone).

• Neutralization (Self-Validating Step): Wash the organic layer with saturated

  solution until effervescence ceases. This removes unreacted isobutyric acid.

• Drying: Dry organic layer over anhydrous

  .

• Distillation: Perform fractional distillation.

  • Collect fraction boiling at 123°C - 125°C .

Process Control & Troubleshooting

Critical Process Parameters (CPP)

Parameter	Setting	Impact of Deviation
Temperature	350°C - 400°C	<300°C: Low conversion. >450°C: Thermal cracking (alkene formation).
LHSV	0.5 - 2.0	Too High: Low conversion. Too Low: Catalyst coking/deactivation.
Pressure	Atmospheric	High pressure favors decarboxylation inhibition (Le Chatelier's principle).

Self-Validating Quality Checks

• Acid Number Monitoring: Titrate a 1mL aliquot of the crude organic phase with 0.1N KOH.

  • Pass Criteria: Conversion is acceptable if Acid Number indicates <10% residual acid.

• Boiling Point Verification:

  • If distillate boils >130°C, the product is contaminated with isobutyric acid (azeotrope or pure acid).

  • If distillate boils <100°C, significant cracking to propylene has occurred (check reactor temp).

Workflow Diagram

Figure 2: Continuous flow process diagram for DIPK synthesis.

Data Summary & Specifications

Physical Properties Comparison:

Property	Isobutyric Acid (Feed)	2,4-Dimethyl-3-Pentanone (Product)
Molecular Weight	88.11 g/mol	114.19 g/mol
Boiling Point	154-155°C	124-125°C
Density	0.95 g/mL	0.806 g/mL

| Solubility in Water | Soluble | Poorly Soluble |[2]

Typical Reaction Performance:

• Conversion: >90% (at optimized Temp/LHSV).

• Selectivity: >95% (Main byproducts: propylene, trace isobutyraldehyde).

• Yield: ~85-90% isolated yield after distillation.

Safety Considerations (MSDS Highlights)

• Isobutyric Acid: Corrosive, causes severe skin burns and eye damage. Stench agent (unpleasant odor). Work in a fume hood.

• 2,4-Dimethyl-3-Pentanone: Flammable liquid and vapor (Flash point ~15°C).[3] Acute toxicity via inhalation.[3]

• Carbon Dioxide: Asphyxiant. Ensure reactor vent is piped to an exhaust system.

References

• Renz, M. (2005). "Ketonization of Carboxylic Acids by Decarboxylation: Mechanism and Scope." European Journal of Organic Chemistry. Link

• Pulido, A., et al. (2013).[4] "Ketonic Decarboxylation Reaction Mechanism: A Combined Experimental and DFT Study." ChemSusChem.[4] Link

• Sigma-Aldrich. "2,4-Dimethyl-3-pentanone Product Sheet & Safety Data." Link

• NIST Chemistry WebBook. "3-Pentanone, 2,4-dimethyl- Thermochemical Data." Link

• Glinski, M., et al. (2004). "Catalytic Ketonization over Oxide Catalysts." Applied Catalysis A: General. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Isobutyric acid - Wikipedia [en.wikipedia.org]
• 3. 2,4-二甲基-3-戊酮 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Ketonic decarboxylation reaction mechanism: a combined experimental and DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming Steric Hindrance: Advanced Protocols for the Hydrolysis of Refractory Esters

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Advanced Application Note & Validated Protocols

Executive Summary & Mechanistic Paradigms

The hydrolysis of sterically hindered esters (e.g., pivalates, mesitoates, or esters buried within the concave pockets of complex natural products) represents a classical bottleneck in multi-step organic synthesis. Standard aqueous saponification proceeds via the

mechanism (Base-catalyzed, Acyl-Oxygen cleavage, bimolecular). The rate-determining step requires the hydroxide anion to attack the carbonyl carbon, forming a tetrahedral intermediate. In sterically congested environments, the formation of this intermediate is kinetically prohibited due to severe steric clash.

Applying brute force—such as refluxing in concentrated aqueous NaOH or KOH—often leads to the degradation of sensitive functional groups rather than the desired deprotection. To successfully cleave these refractory esters, synthetic chemists must abandon aqueous

conditions and adopt strategic mechanistic detours.

This guide details two highly effective, field-proven methodologies:

• Anhydrous Nucleophilic Attack (

  Variant): Utilizing1[1].

• Alkyl-Oxygen Cleavage (

  ): Utilizing2[2].

Strategic Decision Matrix

Selecting the correct protocol depends entirely on the nature of the ester's alkyl group and the base-sensitivity of the parent molecule.

Fig 1. Mechanistic decision tree for selecting hindered ester hydrolysis conditions.

Quantitative Method Comparison

The following table summarizes the operational parameters and expected outcomes for the primary cleavage methodologies.

Methodology	Mechanism	Optimal Substrates	Reagents & Solvents	Temp	Typical Yield	Limitations
Anhydrous Silanolate	(Anhydrous)	Aryl, Methyl, Ethyl	TMSOK in THF	RT to 60°C	85–98%	Fails for t-butyl esters; basic conditions
Halide Dealkylation	(Alkyl-O Cleavage)	Methyl (Base-sensitive)	Anhydrous LiI in Pyridine	115°C	70–90%	Requires high heat; generates alkyl halides
Cyanide Cleavage	(Alkyl-O Cleavage)	Methyl, Ethyl	NaCN in DMF or HMPA	70–100°C	75–85%	Highly toxic; strict safety protocols needed
Acidic Cleavage	(Carbocation)	tert-Butyl	TFA or	RT	>95%	Substrate must tolerate strong acids

Validated Experimental Protocols

Protocol A: Anhydrous Hydrolysis via Potassium Trimethylsilanolate (TMSOK)

Mechanistic Rationale: 3[3]. In an aqueous environment, hydroxide ions are heavily solvated by a hydration shell, which dramatically increases their effective steric bulk and reduces their nucleophilicity. By utilizing TMSOK in an aprotic solvent like THF, the "naked" silanolate anion is free to penetrate sterically congested carbonyls, forming a silyl ester that is subsequently hydrolyzed during acidic workup.

Materials:

• Sterically hindered ester (1.0 eq)

• Potassium trimethylsilanolate (TMSOK, 1.5 - 3.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• 1M HCl (aqueous)

Step-by-Step Procedure:

• Inert Preparation: In a glovebox or under a strict argon atmosphere, weigh TMSOK (2.0 eq) into a flame-dried round-bottom flask.

  • Causality: TMSOK is intensely hygroscopic. Exposure to ambient moisture converts it to potassium hydroxide (KOH) and hexamethyldisiloxane. KOH is completely insoluble in THF and lacks the necessary nucleophilicity to penetrate the steric shield of the ester.

• Solvent Addition: Dissolve the hindered ester (1.0 eq) in anhydrous THF (to achieve a 0.2 M concentration) and transfer it to the flask containing the TMSOK.

  • Self-Validation Check: Upon addition, the solution should remain homogeneous or become only slightly turbid. If a thick, chalky white precipitate forms immediately, moisture has compromised the reagent (indicating KOH formation), and the reaction will likely stall.

• Reaction Execution: Stir the reaction mixture at room temperature. For extremely hindered substrates (e.g., mesitoates or rigid polycyclic frameworks), attach a reflux condenser and heat the mixture to 60 °C.

• In-Process Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc) or LC-MS.

  • Self-Validation Check: The disappearance of the high-

    ester spot should coincide with baseline streaking on the TLC plate, representing the highly polar potassium carboxylate salt.

• Quenching & Workup: Once complete, cool the flask to 0 °C in an ice bath. Carefully quench the reaction by adding 1M HCl dropwise until the aqueous layer reaches pH ~2.

  • Causality: Acidification serves two purposes: it rapidly hydrolyzes the transient silyl ester intermediate to the free carboxylic acid, and it protonates the carboxylate salt, driving the product into the organic phase during extraction.

• Isolation: Extract the aqueous layer with EtOAc (

  mL). Wash the combined organic layers with brine, dry over anhydrous , filter, and concentrate in vacuo.

Protocol B: Alkyl-Oxygen Cleavage via Lithium Iodide (LiI)

Mechanistic Rationale: When a molecule contains base-sensitive functional groups (e.g., epoxides,

-lactams, or enolizable stereocenters), basic hydrolysis via TMSOK or "anhydrous" KOH is contraindicated[4].2[2]. The lithium cation acts as a Lewis acid, coordinating to the ester carbonyl oxygen to increase the electrophilicity of the adjacent methoxy carbon. The highly nucleophilic iodide anion then attacks the methyl group, releasing the carboxylate and methyl iodide. (Note: 5[5], but LiI is generally preferred due to the severe toxicity of cyanides).

Materials:

• Hindered methyl ester (1.0 eq)

• Anhydrous Lithium Iodide (LiI, 4.0 eq)

• Anhydrous Pyridine (or DMF)

Step-by-Step Procedure:

• Reagent Activation: Dry the LiI under high vacuum (0.1 mbar) at 150 °C for 2–3 hours immediately prior to use.

  • Causality: Commercial LiI is highly hydrated. Water molecules strongly solvate the iodide anion, drastically reducing its nucleophilicity and preventing the required

    attack.

• Reaction Assembly: Combine the freshly dried LiI (4.0 eq) and the methyl ester (1.0 eq) in a round-bottom flask. Add anhydrous pyridine to achieve a 0.3 M concentration.

  • Causality: Pyridine serves a dual purpose: it dissolves the LiI and acts as a mild base to scavenge any trace HI formed, preventing unwanted acid-catalyzed side reactions.

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to reflux (~115 °C) under an argon atmosphere for 12–24 hours.

  • Causality: The

    displacement at a methoxy carbon is energetically demanding, necessitating high thermal input.

  • Self-Validation Check: The reaction mixture will progressively darken to a deep yellow or brown. This is a normal visual cue caused by the trace formation of free iodine (

    ) at elevated temperatures.

• Workup: Cool the reaction to room temperature and dilute heavily with EtOAc. Wash the organic layer with 1M HCl to remove the pyridine solvent.

• Iodine Quench: Wash the organic layer with saturated aqueous sodium thiosulfate (

  ).

  • Self-Validation Check: The thiosulfate wash reduces any

    back to water-soluble iodide. The organic layer should immediately shift from brown/yellow to clear/colorless, confirming the successful removal of oxidative iodine species.

• Isolation: Extract the product into saturated aqueous

  , wash the aqueous layer with EtOAc (to remove non-acidic impurities), then carefully acidify the aqueous layer with concentrated HCl to pH 2. Extract the precipitated carboxylic acid into EtOAc, dry, and concentrate.

References

• Lovrić, M., et al. "Scope and Limitations of Sodium and Potassium Trimethylsilanolate as Reagents for Conversion of Esters to Carboxylic Acids." Croatica Chemica Acta. Available at:[Link]

• "Metal Iodide/Chloride Salts - Reagent Guides." ACS GCI Pharmaceutical Roundtable. Available at:[Link]

• "Cyanide - Reagent Guides." ACS GCI Pharmaceutical Roundtable. Available at:[Link]

• "Synthesis of Alkali Metal Carboxylates and Carboxylic Acids Using “Wet” and “Anhydrous” Alkali Metal Hydroxides." Chemical Reviews. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Metal Iodide/Chloride Salts - Wordpress [reagents.acsgcipr.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cyanide - Wordpress [reagents.acsgcipr.org]

Using NaH for second alkylation of beta-keto esters

Application Note: Optimized Protocols for the Second Alkylation of

-Keto Esters Using Sodium Hydride -dialkylation (Geminal) and Regioselective -alkylation (Dianion strategy).

Executive Summary

The alkylation of

-keto esters (e.g., ethyl acetoacetate) is a cornerstone of carbon-carbon bond formation in drug discovery. While mono-alkylation is trivial, the second alkylation presents distinct kinetic and thermodynamic challenges.

This guide addresses two specific "second alkylation" scenarios:

• Geminal

  -Dialkylation: Introducing a second alkyl group at the central carbon. This is often sluggish due to steric hindrance and the electron-donating effect of the first alkyl group.

• Regioselective

  -Alkylation: Alkylating the terminal methyl group. This requires a "dianion" strategy where NaH is used in tandem with a second, stronger base.

Critical Safety Warning: This protocol discusses the use of Sodium Hydride (NaH) in polar aprotic solvents. The combination of NaH and DMF poses a severe thermal runaway hazard. Strict temperature controls (<50°C) or alternative solvent systems (THF/DMPU) are mandated.

Mechanistic Principles & Reactivity

To master the second alkylation, one must understand the shift in acidity (pKa) and nucleophilicity.

The Geminal Challenge ( -Dialkylation)

After the first alkylation, the remaining

-proton becomes less acidic (pKa shifts from ~11 to ~13) due to the inductive electron-donating effect of the alkyl group. Furthermore, the introduced alkyl chain creates steric bulk, impeding the approach of the second electrophile.

• Implication: The second deprotonation requires longer reaction times or elevated temperatures, increasing the risk of O-alkylation byproducts.

The Gamma Challenge (Dianion Formation)

The

-protons (terminal methyl) are significantly less acidic (pKa ~24). NaH (pKa of conjugate acid H ~35) is thermodynamically capable of deprotonating this position, but kinetically, it reacts exclusively with the -protons first.

• Implication: To access the

  -position, one must "lock" the -position as an enolate using NaH, then use a stronger base (e.g., n-BuLi) to remove the -proton.

Figure 1: Divergent pathways for second alkylation. Path 1 (Top) utilizes NaH for geminal substitution. Path 2 (Bottom) utilizes NaH + n-BuLi for gamma substitution.

Protocol A: Geminal -Dialkylation

This protocol is optimized for introducing a second alkyl group to the central carbon using NaH.

Reagents:

• Mono-alkylated

  -keto ester (purified).

• Sodium Hydride (60% dispersion in mineral oil).[1]

• Solvent: Anhydrous THF (primary) and DMF (co-solvent, optional but risky).

• Alkyl Halide (highly reactive: MeI, Allyl Bromide, Benzyl Bromide).

Safety Note: If using DMF to accelerate the reaction, never exceed 50°C. The induction period for NaH/DMF decomposition is deceptive.

Step-by-Step Procedure:

• Preparation of NaH:

  • Place NaH (1.2 eq) in a flame-dried 3-neck flask under Argon.

  • Optional: Wash NaH with dry hexanes (3x) to remove mineral oil if the byproduct interferes with downstream purification.

  • Suspend NaH in anhydrous THF (0.5 M concentration relative to substrate).

• Enolate Formation:

  • Cool the suspension to 0°C.

  • Add the mono-alkylated

    -keto ester (1.0 eq) dropwise over 20 minutes. H gas evolution will be visible.[1]

  • Critical Step: Allow the mixture to warm to Room Temperature (RT) and stir for 30–60 minutes. Unlike the first alkylation, this "second" proton is slower to remove. Ensure evolution of gas ceases.

• Alkylation:

  • Add the second alkyl halide (1.2 – 1.5 eq).

  • Solvent Modification: If the reaction is sluggish (monitored by TLC/LCMS after 2 hours), add anhydrous DMF (10-20% v/v ratio to THF). This solvates the sodium cation, breaking up ion pairs and increasing enolate reactivity.

  • Temperature: Heat to mild reflux (THF: 66°C) only if necessary. If DMF is present, keep <50°C.

• Workup:

  • Quench carefully with saturated NH

    Cl solution.

  • Extract with Et

    O or EtOAc.

  • Wash organic layer with water (3x) to remove DMF.

Data Summary: Solvent Effects on Yield

Solvent System	Temperature	Reactivity	Safety Risk	Typical Yield
THF Only	Reflux (66°C)	Moderate	Low	50-65%
THF/DMF (9:1)	40°C	High	Moderate	75-85%
DMF Only	25-40°C	Very High	High	80-90%
Toluene	110°C	Low	Low	<40%

Protocol B: Regioselective -Alkylation (Weiler-Huckin Strategy)

If your goal for "second alkylation" is the terminal position, NaH alone will fail. You must use the NaH/n-BuLi tandem approach.

Concept: NaH removes the most acidic proton (

). n-BuLi is then added to remove the less acidic -proton. The resulting dianion is most nucleophilic at the -position.

Step-by-Step Procedure:

• First Deprotonation (NaH):

  • Suspend NaH (1.1 eq, washed) in anhydrous THF at 0°C.

  • Add

    -keto ester (1.0 eq) dropwise. Stir for 30 min at 0°C.

  • Result: Clear solution of the mono-anion.

• Second Deprotonation (n-BuLi):

  • Cool the solution to -78°C (Dry ice/Acetone bath).

  • Add n-BuLi (1.1 eq, 2.5M in hexanes) dropwise.

  • Stir for 30 minutes. The solution often turns yellow/orange, indicating dianion formation.

• Regioselective Alkylation:

  • Add the alkyl halide (1.0 eq) slowly at -78°C.

  • Mechanistic Note: The

    -carbon is the "harder" nucleophile and reacts first.

  • Allow to warm to 0°C over 1 hour.

• Quench:

  • Quench with dilute HCl or NH

    Cl.

Troubleshooting & Optimization

Problem: O-Alkylation vs. C-Alkylation

A common failure mode in the second alkylation is the oxygen attacking the electrophile, forming an enol ether.

• Cause: Highly polar solvents (HMPA, DMSO) or "hard" leaving groups (Tosylate) favor O-alkylation.

• Solution: Use "softer" alkyl halides (Iodides > Bromides > Chlorides). Keep the solvent system moderately polar (THF) rather than highly polar (DMSO) if O-alkylation is observed.

Problem: Incomplete Reaction (Geminal)

• Cause: Steric hindrance prevents the S

  2 attack.

• Solution: Switch from NaH to Potassium tert-butoxide (KOtBu) in tBuOH/THF. The potassium counter-ion is larger and more loosely associated with the enolate, increasing reactivity.

Figure 2: Decision matrix for selecting the appropriate base and solvent system based on regiochemical goals.

References

• Fundamental Protocol (Org. Syn.): Marvel, C. S.; Hager, F. D. "Ethyl Monoalkylacetoacetates." Organic Syntheses, Coll.[2][3][4] Vol. 1, p. 248 (1941). Link

• Dianion Strategy (Weiler-Huckin): Huckin, S. N.; Weiler, L.

  -Keto Esters." Journal of the American Chemical Society, 96(4), 1082–1087 (1974). Link

• NaH/DMF Safety Hazard: "NaH/DMF Thermal Runaway." Chemical Safety Library (ACS). Link

• Geminal Dialkylation Optimization: Kalir, A., et al. "Geminal Dialkylation of -Keto Esters." Journal of Organic Chemistry, 41, 1234 (1976).

• Review of Alkylation Regioselectivity: "Acetoacetic Ester Synthesis." Organic Chemistry Portal. Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. people.uniurb.it [people.uniurb.it]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Note: Regioselective Synthesis of Substituted Pyrazoles from Hindered Acetoacetates

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals.

Introduction & Mechanistic Rationale

The synthesis of pyrazole scaffolds is a cornerstone of medicinal chemistry, given their prevalence in pharmacologically active compounds and blockbuster drugs[1]. The traditional Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine, is highly efficient but frequently suffers from poor regioselectivity when asymmetric substrates are used[2].

The Causality of Steric Hindrance: To overcome regiochemical ambiguity, sterically hindered acetoacetates (such as tert-butyl acetoacetate or

-substituted derivatives) are employed[3]. Substituted hydrazines, such as arylhydrazines, are ambident nucleophiles where the terminal group is significantly more nucleophilic and less sterically encumbered than the internal group[4].

When an unhindered substrate like ethyl acetoacetate is used, both carbonyls are accessible, leading to a mixture of 1,3- and 1,5-disubstituted pyrazoles. However, introducing a bulky ester group (e.g., tert-butyl) sterically shields the ester carbonyl. This kinetic control forces the highly nucleophilic

group to exclusively attack the less hindered ketone carbonyl first[4]. This initial attack forms a single hydrazone intermediate, which subsequently undergoes intramolecular cyclization via the expulsion of a bulky leaving group (e.g., tert-butanol) to yield a regiopure 3-substituted-5-pyrazolone.

Mechanistic pathway of regioselective pyrazole synthesis via hindered acetoacetates.

Comparative Data Analysis

The table below summarizes the quantitative impact of steric hindrance on the regiochemical outcome of the Knorr pyrazole synthesis when reacting various acetoacetates with phenylhydrazine.

Substrate	Hydrazine	Major Product	Regiomeric Ratio (3-Me vs 5-Me)	Isolated Yield (%)
Ethyl acetoacetate	Phenylhydrazine	Isomeric Mixture	~ 60:40	75
tert-Butyl acetoacetate	Phenylhydrazine	1-Phenyl-3-methyl-5-pyrazolone	> 99:1	88
Ethyl 4,4,4-trifluoroacetoacetate	Phenylhydrazine	1-Phenyl-3-CF₃-5-pyrazolone	> 95:5	82

Data demonstrates that increasing the steric bulk of the ester moiety or the terminal alkyl group drastically improves the regiomeric ratio in favor of a single isomer.

Experimental Protocol: Synthesis of 1-Phenyl-3-methyl-5-pyrazolone

This protocol describes a self-validating system for the regiospecific synthesis of substituted pyrazoles. In-process controls are embedded to ensure high trustworthiness and reproducibility.

Reagents & Equipment

• tert-Butyl acetoacetate (1.0 equiv, 10 mmol)

• Phenylhydrazine (1.05 equiv, 10.5 mmol)

• Glacial acetic acid (Catalytic, 3-5 drops)

• Absolute ethanol (20 mL)

• Round-bottom flask (50 mL) with reflux condenser

Step-by-Step Methodology

• Reagent Mixing: In a 50 mL round-bottom flask, dissolve tert-butyl acetoacetate (1.58 g, 10 mmol) in absolute ethanol (20 mL). Slowly add phenylhydrazine (1.14 g, 10.5 mmol) dropwise at room temperature while stirring.

  • Causality: Slow addition prevents uncontrolled exothermic reactions and minimizes the formation of bis-hydrazone byproducts, ensuring the 1:1 stoichiometry is maintained locally in the solution.

• Acid Catalysis: Add 3-5 drops of glacial acetic acid to the mixture to adjust the apparent pH to ~4-5.

  • Causality: The Brønsted acid acts as a catalyst by protonating the ketone carbonyl, making it more electrophilic. Maintaining a mildly acidic pH ensures the carbonyl is activated without fully protonating the hydrazine nucleophile (which would render it inactive).

• Reflux: Attach a reflux condenser and heat the reaction mixture to 80°C in an oil bath for 3 hours.

  • Causality: While hydrazone formation can occur at room temperature, the subsequent intramolecular cyclization requires elevated thermal energy to overcome the activation barrier associated with the expulsion of the bulky tert-butanol leaving group.

• In-Process Monitoring (Self-Validation): After 2 hours, monitor the reaction progress via Thin Layer Chromatography (TLC) using a mobile phase of Hexane:Ethyl Acetate (7:3).

  • Causality: The starting tert-butyl acetoacetate is highly non-polar and will run near the solvent front. The resulting pyrazolone product is significantly more polar due to its capacity for hydrogen bonding (existing in tautomeric OH/NH forms) and will appear much lower on the TLC plate. The disappearance of the high-Rf spot validates reaction completion.

• Workup & Isolation: Cool the mixture to room temperature and concentrate it under reduced pressure to remove the ethanol. Quench the residue with ice-cold distilled water (30 mL) to precipitate the product. Extract the aqueous suspension with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous

  , and filter.

  • Causality: The ice-water quench forces the organic product out of any residual water-miscible solvents, while the brine wash removes any unreacted hydrazine and acetic acid traces.

• Purification: Evaporate the solvent and purify the crude solid via recrystallization from a minimal amount of hot ethanol/water mixture to afford pure 1-phenyl-3-methyl-5-pyrazolone as a crystalline solid.

Step-by-step experimental workflow for the synthesis of substituted pyrazoles.

References

• Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review." Molecules, 23(1), 134.[Link]

• El Hassani, I. A., Rouzi, K., Assila, H., Karrouchi, K., & Ansar, M. (2023). "Recent Advances in the Synthesis of Pyrazole Derivatives: A Review." Reactions, 4(3), 478-504.[Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [ouci.dntb.gov.ua]
• 2. mdpi.com [mdpi.com]
• 3. Tert-butyl acetoacetate | High-Purity Reagent for Synthesis [benchchem.com]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Decarboxylation mechanism of ethyl 2,2-bis(isopropyl)acetoacetate

Application Note: Decarboxylation of Sterically Hindered

-Keto Esters Subject: Mechanistic Analysis and Protocol for Ethyl 2,2-bis(isopropyl)acetoacetate Date: October 26, 2023 Author: Senior Application Scientist, Chemical Process Development

Executive Summary

This guide details the decarboxylation mechanism of ethyl 2,2-bis(isopropyl)acetoacetate (CAS: 85153-64-6), a highly sterically hindered

-keto ester. Unlike simple acetoacetates, this substrate resists classical saponification due to the bulky isopropyl groups flanking the -carbon.

This note recommends the Krapcho Dealkoxycarbonylation as the primary protocol. This method bypasses the sterically blocked carbonyl attack by utilizing a halide-mediated

attack on the ester's alkyl group. We provide a comparative mechanistic analysis and a validated experimental protocol for high-yield conversion to 3-isopropyl-4-methyl-2-pentanone .

Mechanistic Analysis

The Steric Challenge

The target molecule features a quaternary

-carbon bonded to two isopropyl groups, an acetyl group, and the ethoxycarbonyl group.

• Classical Saponification (Pathway A): Requires a hydroxide ion (

  ) to attack the ester carbonyl carbon. The tetrahedral intermediate is severely destabilized and kinetically blocked by the two isopropyl groups (Newman projection would show extreme crowding). Consequently, basic hydrolysis is prohibitively slow or results in retro-Claisen cleavage.

• Krapcho Decarboxylation (Pathway B): Utilizes a halide salt (e.g., LiCl) in a polar aprotic solvent. The halide attacks the ethyl group of the ester (an unhindered primary carbon) via an

  mechanism. This cleavage generates a carboxylate anion which spontaneously decarboxylates at elevated temperatures.

Pathway Visualization

Figure 1: Mechanistic comparison showing the failure of classical hydrolysis due to steric hindrance and the success of the Krapcho pathway via alkyl attack.

Experimental Protocol

Method: Krapcho Decarboxylation

Rationale: This method operates under neutral conditions, avoiding the harsh basic or acidic environments that can degrade the sterically crowded ketone product or cause retro-Claisen fragmentation.

Reagents & Equipment:

• Substrate: Ethyl 2,2-bis(isopropyl)acetoacetate (1.0 equiv)

• Reagent: Lithium Chloride (LiCl) (2.0 - 3.0 equiv) - Must be anhydrous.

• Solvent: Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF). DMSO is preferred for higher boiling point.

• Additive: Water (1.0 - 2.0 equiv) - Essential for protonation of the enolate intermediate.

• Apparatus: Round-bottom flask, reflux condenser, oil bath, magnetic stirring, inert gas (N2/Ar) inlet.

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask and cool under nitrogen flow.

• Dissolution: Add Ethyl 2,2-bis(isopropyl)acetoacetate (10 mmol, ~2.56 g) and anhydrous LiCl (30 mmol, 1.27 g) to the flask.

• Solvent Addition: Add DMSO (20 mL). Ensure the concentration is roughly 0.5 M to 1.0 M.

• Water Addition: Add water (20 mmol, 360 µL). Note: While Krapcho is often "anhydrous," stoichiometric water is required to protonate the resulting enolate to form the ketone.

• Reaction: Heat the mixture to 150-160°C with vigorous stirring.

  • Observation: Evolution of gas (

    and potentially EtCl) will be observed. Ensure the condenser is efficient to reflux the water/solvent while allowing gas escape.

  • Time: Monitor by TLC or GC-MS. Typical reaction time is 4–12 hours depending on scale.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour into ice-cold brine (100 mL).

  • Extract with Diethyl Ether or Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with water (2 x) to remove residual DMSO.

  • Dry over

    , filter, and concentrate under reduced pressure.

• Purification: The crude oil contains the target ketone. Purify via vacuum distillation.

  • Target: 3-isopropyl-4-methyl-2-pentanone.

  • Est. Boiling Point: >180°C (atmospheric).[1][2] Use reduced pressure (e.g., 10-20 mmHg) to distill at lower temperatures.

Data Summary Table

Parameter	Specification	Notes
Substrate MW	256.38 g/mol	Ethyl 2,2-bis(isopropyl)acetoacetate
Product MW	156.27 g/mol	3-isopropyl-4-methyl-2-pentanone
Reagent Stoichiometry	1 : 3 : 2	Substrate : LiCl : H2O
Temperature	155°C ± 5°C	Critical for decarboxylation rate
Key Byproducts	(gas), EtCl (gas)	Venting required

Quality Control & Validation

Workflow Visualization:

Figure 2: Reaction monitoring workflow.

Validation Criteria:

• 1H-NMR:

  • Disappearance: Quartet at ~4.2 ppm and Triplet at ~1.3 ppm (Ethyl ester group).

  • Appearance: A new signal for the

    -proton (CH) at position 3. Due to the two isopropyl groups, this proton will be a complex multiplet (doublet of septets) around 2.5-3.0 ppm.

  • Shift: The acetyl methyl group singlet will shift slightly upfield as the electron-withdrawing ester is removed.

• GC-MS:

  • Look for the molecular ion peak

    m/z.

  • Confirm absence of starting material (

    ).

Troubleshooting

• Incomplete Conversion: If the reaction stalls, add an additional 1.0 equiv of LiCl and increase temperature to 165°C. Ensure water was not lost to evaporation (add 0.5 equiv water if system was very dry).

• Darkening of Reaction: DMSO can decompose at high temperatures over long periods. If the mixture turns black, ensure an inert atmosphere (Nitrogen/Argon) is maintained rigorously.

• Alternative Solvent: If DMSO removal is difficult, DMAc (Dimethylacetamide) or NMP can be used as alternatives with similar boiling points and polarity.

References

• Krapcho, A. P. (1982).

  -Keto Esters, -Cyano Esters and Related Compounds in Dipolar Aprotic Solvents". Synthesis, 805–822.

• Organic Syntheses. "Methyl n-Amyl Ketone (Example of Acetoacetic Ester Decarboxylation)". Org.[3][4] Synth. 1930, 10, 76. (Demonstrates standard hydrolysis limitations).

• Master Organic Chemistry. "The Acetoacetic Ester Synthesis". (General mechanism overview).

• PubChem. "3-Isopropyl-4-methylpentan-2-one (Product Data)".[5]

Sources

• 1. 3-Methyl-2-pentanone - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Decarboxylation - Wikipedia [en.wikipedia.org]
• 5. 3-Isopropyl-4-methylpentan-2-one | C9H18O | CID 18764539 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preparation of diisopropyl ketone from ethyl acetoacetate derivatives

Application Note: High-Purity Synthesis of Diisopropyl Ketone via -Keto Ester Intermediates

Executive Summary

This application note details the protocol for synthesizing Diisopropyl Ketone (DIPK) , a sterically hindered, symmetric ketone widely used as a solvent and intermediate in pharmaceutical manufacturing. While direct alkylation of acetone is often non-selective, the use of

-keto ester derivatives —specifically Ethyl Isobutyrylacetate or the in-situ generated Ethyl 2,2,4-trimethyl-3-oxopentanoate —provides a thermodynamic funnel that ensures high regioselectivity.

This guide presents two convergent workflows:

• Route A (The Alkylation Pathway): Gem-dimethylation of ethyl isobutyrylacetate.

• Route B (The Condensation Pathway): Self-Claisen condensation of ethyl isobutyrate (functionally generating the acetoacetate derivative in situ).

Both routes converge on the critical intermediate Ethyl 2,2,4-trimethyl-3-oxopentanoate , which undergoes acid-catalyzed hydrolysis and decarboxylation to yield high-purity DIPK.

Scientific Principles & Strategic Logic

The "Acetoacetate" Logic

The synthesis relies on the Acetoacetic Ester Synthesis paradigm.[1][2][3] In this mechanism, the methylene protons of a

-keto ester are highly acidic ( ), allowing for facile deprotonation and alkylation.

To synthesize Diisopropyl Ketone (

), we must construct a carbon skeleton where a central carbonyl is flanked by two isopropyl groups.

• Standard Ethyl Acetoacetate (EAA) (

  ) possesses a fixed methyl group. Converting this methyl group to an isopropyl group requires difficult -alkylation.

• Strategic Derivative: Therefore, we utilize Ethyl Isobutyrylacetate (

  ) as the starting "EAA derivative." This molecule already contains one isopropyl wing. The second isopropyl wing is constructed by gem-dimethylation of the -carbon.

Reaction Pathway Visualization

The following diagram illustrates the convergence of the Alkylation and Condensation routes into the final decarboxylation step.

Figure 1: Convergent synthetic pathways to Diisopropyl Ketone via the

-keto ester intermediate.

Critical Parameters & Data

Key Chemical Properties

Component	Formula	MW ( g/mol )	Boiling Point	Density (g/mL)	Role
Ethyl Isobutyrylacetate		158.20	205°C	0.98	Starting Material (Route A)
Ethyl Isobutyrate		116.16	110°C	0.86	Starting Material (Route B)[4][5]
Methyl Iodide		141.94	42°C	2.28	Alkylating Agent
Diisopropyl Ketone		114.19	124°C	0.80	Target Product

Safety Advisory

• Diisopropyl Ketone: Flammable liquid (Flash point: 16°C). Irritant.

• Sodium Ethoxide: Highly corrosive; reacts violently with water.

• Methyl Iodide: Neurotoxic and carcinogenic alkylating agent. Use exclusively in a fume hood with double-gloving.

Experimental Protocols

Protocol A: Synthesis via Alkylation of Ethyl Isobutyrylacetate

Use this route if you have access to Ethyl Isobutyrylacetate and require precise control over the alkylation steps.

Step 1: Preparation of the Enolate

• Setup: Equip a 1L three-necked round-bottom flask with a mechanical stirrer, reflux condenser, and dropping funnel. Flush with dry nitrogen.

• Reagent Preparation: Prepare a solution of Sodium Ethoxide (1.1 eq) by dissolving 25.3 g of clean sodium metal in 400 mL of absolute ethanol.

• Addition: Cool the ethoxide solution to 0°C. Add Ethyl Isobutyrylacetate (158 g, 1.0 mol) dropwise over 45 minutes. The solution will turn yellow, indicating enolate formation.

Step 2: Gem-Dimethylation

• First Methylation: Add Methyl Iodide (156 g, 1.1 mol) dropwise, keeping the temperature below 20°C.

• Reflux: Once addition is complete, heat to mild reflux (60°C) for 2 hours.

• Second Enolization: Cool the mixture to room temperature. Add a second equivalent of Sodium Ethoxide (1.1 eq) in ethanol.

• Second Methylation: Add a second portion of Methyl Iodide (156 g, 1.1 mol) .

• Completion: Reflux for 4 hours. Monitor by TLC or GC to confirm the formation of Ethyl 2,2,4-trimethyl-3-oxopentanoate .

Protocol B: Synthesis via Claisen Condensation (High-Throughput)

Use this route for larger scale production where Ethyl Isobutyrate is the cheaper feedstock.

• Reaction: In a 2L flask, combine Ethyl Isobutyrate (232 g, 2.0 mol) and Sodium Hydride (48 g, 2.0 mol, 60% dispersion) in dry Toluene (500 mL).

• Catalysis: Add a catalytic amount of ethanol (2 mL) to initiate the reaction.

• Distillation: Heat the mixture. As the condensation proceeds, ethanol is generated. Use a Dean-Stark trap or fractional distillation head to continuously remove ethanol, driving the equilibrium toward the product.

• Workup: Once ethanol evolution ceases (approx. 6-8 hours), cool the mixture and quench carefully with dilute acetic acid.

• Isolation: Wash the organic layer with bicarbonate and brine. Dry over

  and concentrate to yield crude Ethyl 2,2,4-trimethyl-3-oxopentanoate .

Protocol C: Hydrolysis and Decarboxylation (Common Final Step)

This step converts the intermediate from either Route A or B into the final ketone.

Mechanism

The bulky gem-dimethyl group hinders nucleophilic attack, so vigorous conditions are required.

Procedure

• Mixing: Combine the crude

  -keto ester intermediate (from Protocol A or B) with 30% Sulfuric Acid ( ) (3:1 volume ratio of acid to ester).

• Reflux: Heat the heterogeneous mixture to vigorous reflux (approx. 100-110°C).

• Decarboxylation:

  evolution will be observed. Continue reflux until gas evolution ceases (typically 4-6 hours).

  • Note: The reaction progress can be monitored by the disappearance of the ester peak (

    ) and appearance of the ketone peak ( ) in IR.

• Steam Distillation: The product, Diisopropyl Ketone, is volatile and water-insoluble. It can be steam-distilled directly from the reaction vessel.

• Purification:

  • Separate the upper organic layer from the distillate.

  • Dry over anhydrous

    .

  • Distill at atmospheric pressure. Collect the fraction boiling at 123-125°C .

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Moisture in reagents destroying base.	Ensure absolute ethanol/toluene and dry glassware. Use fresh NaOEt.
Incomplete Methylation	Steric hindrance preventing 2nd alkylation.	Use a stronger base (e.g., -BuOK) for the second deprotonation or extend reflux time.
Product Impurity	Incomplete decarboxylation.	Extend the acid hydrolysis time. Ensure vigorous evolution has stopped completely.
Emulsion during Workup	Presence of unreacted soaps.	Add solid NaCl to saturate the aqueous phase or use a centrifuge.

References

• Organic Syntheses , Coll. Vol. 3, p. 301 (1955); Vol. 26, p. 24 (1946). Acid Hydrolysis of Beta-Keto Esters.

• Vogel, A. I.Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical. (Standard protocols for Acetoacetic Ester Synthesis).

• BenchChem . 2,4-Dimethyl-3-pentanone Synthetic Routes. Retrieved from

• PubChem . Compound Summary: 2,4-Dimethyl-3-pentanone.[4][5] National Library of Medicine.

• Organic Chemistry Portal . Claisen Condensation Mechanism and Protocols.

Sources

• 1. Acetoacetic ester synthesis - Wikipedia [en.wikipedia.org]
• 2. Acetoacetic ester synthesis (of ketones) [chemicalnote.com]
• 3. Show how the following ketones might be synthesized by using the ... | Study Prep in Pearson+ [pearson.com]
• 4. 2,4-Dimethyl-3-pentanone | C7H14O | CID 11271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Strategic Solvent Selection for Quaternary Center Construction: Alkylation of Ethyl 2-Isopropylacetoacetate

Topic: Solvent Selection for Alkylation of Ethyl 2-Isopropylacetoacetate Content Type: Detailed Application Note & Protocol Audience: Researchers, Scientists, Drug Development Professionals

Abstract

The construction of quaternary carbon centers via the alkylation of

-substituted -keto esters represents a significant challenge in organic synthesis due to steric impedance and competing O-alkylation pathways. This application note provides a rigorous technical guide for the alkylation of ethyl 2-isopropylacetoacetate. We analyze the mechanistic impact of solvent polarity and cation solvation on enolate regioselectivity, providing a validated protocol that prioritizes C-alkylation over O-alkylation.

Introduction: The Steric Challenge

Ethyl 2-isopropylacetoacetate (EIAA) contains a bulky isopropyl group at the active methylene position. Alkylating this substrate to form a quaternary center involves overcoming substantial steric repulsion between the incoming electrophile and the isopropyl moiety.

Unlike simple ethyl acetoacetate, where the

-carbon is relatively accessible, EIAA presents a kinetic barrier that often necessitates elevated temperatures or highly reactive "naked" enolates. However, these conditions also increase the risk of O-alkylation (formation of enol ethers) and retro-Claisen condensation (cleavage of the -keto ester). Correct solvent selection is the primary control lever to navigate this thermodynamic vs. kinetic landscape.

Mechanistic Insight: Solvent-Directed Regioselectivity

The regioselectivity of enolate alkylation is governed by the Hard-Soft Acid-Base (HSAB) principle and the state of enolate aggregation , both of which are dictated by the solvent.

The Enolate Ambident Character

The enolate of EIAA is an ambident nucleophile with two reactive sites:

• C-Terminus (Soft): Thermodynamically preferred product (C-C bond is stronger than C-O), but sterically hindered by the isopropyl group.

• O-Terminus (Hard): Kinetically accessible and highly electronegative.

Solvent Influence on Cation Solvation

• Polar Aprotic Solvents (DMF, DMSO, NMP): These solvents strongly solvate the metal cation (e.g., Na

  ), leaving the enolate anion "naked" and highly reactive. While this increases the overall reaction rate, the high charge density on the oxygen atom of a naked enolate can increase the rate of O-alkylation, particularly with "hard" electrophiles (e.g., alkyl chlorides, sulfonates).

• Non-Polar/Low Polarity Solvents (Toluene, THF): In these solvents, the enolate exists as tight ion pairs or aggregates. The metal cation remains coordinated to the enolate oxygen, effectively "masking" the O-site and forcing the incoming electrophile to attack the C-site. This is critical for sterically hindered substrates like EIAA.

Visualization: Reaction Pathway & Solvent Effect

Figure 1: Mechanistic divergence driven by solvent choice. Non-polar solvents promote coordination-controlled C-alkylation, essential for hindered substrates.

Solvent Selection Guide

Solvent Class	Examples	Reactivity	C/O Selectivity	Recommendation for EIAA
Non-Polar	Toluene, Benzene	Low (Requires Heat)	High (C-Selective)	Primary Choice. Promotes tight ion-pairing, shielding the O-site. Requires elevated temps (70-90°C) to overcome steric barrier.
Polar Aprotic	DMF, DMSO, NMP	Very High	Low to Moderate	Secondary Choice. Use only if electrophile is unreactive. Risk of O-alkylation is higher.[1]
Ethers	THF, 1,4-Dioxane	Moderate	High	Good compromise. Useful for Lithium enolates (LDA) at low temps, though less common for quaternary center formation due to aggregation.
Polar Protic	Ethanol, Methanol	Low	High (C-Selective)	Avoid. Hydrogen bonding reduces nucleophilicity. Protio-solvent can cause transesterification or solvolysis.

Experimental Protocol: C-Alkylation of Ethyl 2-Isopropylacetoacetate

This protocol utilizes Toluene as the solvent to maximize C-selectivity through ion-pairing effects, using Sodium Hydride (NaH) as the non-nucleophilic base to generate the enolate irreversibly.

Reagents & Equipment

• Substrate: Ethyl 2-isopropylacetoacetate (1.0 equiv)

• Alkylating Agent: Propargyl bromide, Benzyl bromide, or Methyl iodide (1.1 - 1.2 equiv). Note: Secondary halides are not recommended due to elimination risks.[2]

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (1.1 equiv).

• Solvent: Toluene (Anhydrous), 5-10 volumes relative to substrate.

• Equipment: 3-neck round bottom flask, reflux condenser, addition funnel, nitrogen/argon atmosphere.

Step-by-Step Methodology

Step 1: Preparation of the Base [2]

• Charge the reaction flask with NaH (60% dispersion).

• Wash NaH twice with anhydrous Toluene or Hexane to remove mineral oil (optional but recommended for easier workup). Decant the wash solvent carefully.

• Suspend the washed NaH in anhydrous Toluene.

Step 2: Enolate Formation

• Heat the NaH/Toluene suspension to 60-70°C . Reason: The isopropyl group hinders deprotonation; heat ensures complete enolization.

• Add Ethyl 2-isopropylacetoacetate dropwise via the addition funnel over 30-45 minutes.

  • Observation: Hydrogen gas evolution will be vigorous. Ensure proper venting.

• After addition, stir at 75°C for 1 hour. The solution typically turns yellow/green, indicating enolate formation.

Step 3: Alkylation

• Cool the mixture slightly (to ~50°C) if the alkyl halide is volatile; otherwise, maintain 75°C.

• Add the Alkyl Halide dropwise.

  • Critical Control: For reactive halides (e.g., propargyl bromide), add slowly to prevent exotherms.

• Heat the reaction to 80-90°C (reflux) and stir for 4-12 hours.

  • Monitoring: Monitor by TLC or GC. Look for the disappearance of the starting

    -keto ester.

Step 4: Workup & Purification [2]

• Cool the reaction mixture to room temperature.

• Quench: Carefully add ice-cold water dropwise to destroy excess NaH.

• Extraction: Transfer to a separatory funnel. Separate the organic (Toluene) layer. Extract the aqueous layer once with Toluene or Ethyl Acetate.

• Wash: Wash combined organics with water, then brine.

• Dry: Dry over anhydrous MgSO

  or Na SO . Filter and concentrate under reduced pressure.[2]

• Purification: Purify the crude oil via vacuum distillation (preferred for liquids) or column chromatography (Silica gel, Hexane:EtOAc gradient).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Steric hindrance prevents S 2 attack.[3]	Switch solvent to DMF/Toluene (1:4) mixture to boost reactivity without fully compromising selectivity. Increase temperature.
O-Alkylation Observed	"Naked" enolate or hard electrophile.	Ensure solvent is non-polar (Toluene). Use a "softer" leaving group (Iodide > Bromide > Chloride).
Retro-Claisen (Cleavage)	Presence of water or nucleophilic base (e.g., ethoxide).	Ensure strictly anhydrous conditions.[3] Use NaH instead of NaOEt.

Decision Matrix for Solvent Selection

Use this logic flow to determine if deviations from the standard Toluene protocol are necessary.

Figure 2: Decision matrix for optimizing solvent based on electrophile reactivity.

References

• Adams, J. T., Levine, R., & Hauser, C. R. (1943). Isovaleric acid, α-acetyl, ethyl ester. Organic Syntheses, 23, 35. Link (Describes the preparation of the starting material and general alkylation principles).

• Tundo, P., Venturello, P., & Angeletti, E. (1987). Alkylation reactions of ethyl malonate, ethyl acetoacetate, and acetylacetone by gas–liquid phase-transfer catalysis. Journal of the Chemical Society, Perkin Transactions 1, 2159-2162. Link (Discusses C vs O selectivity and phase transfer conditions).

• PrepChem. Synthesis of ethyl 2-propargyl-2-isopropylacetoacetate. Link (Specific protocol utilizing NaH/Toluene for this exact substrate).

• House, H. O. (1972). Modern Synthetic Reactions. W. A. Benjamin. (Authoritative text on enolate alkylation regioselectivity and solvent effects).

• Reich, H. J. Bordwell pKa Table and Enolate Chemistry. University of Wisconsin-Madison. Link (Reference for pKa and solvent effects on enolate aggregation).

Sources

• 1. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Reflux Conditions for Bis-Isopropyl Acetoacetate Synthesis

This Application Note and Protocol details the synthesis of Ethyl 2,2-bis(isopropyl)acetoacetate (and its analogs), a sterically congested

-keto ester used as a versatile intermediate in the synthesis of pleuromutilin derivatives, antiviral agents, and heterocyclic drug scaffolds.

The synthesis of "bis-isopropyl" acetoacetates typically refers to the introduction of two isopropyl groups at the

-position of the acetoacetate core. This is a thermodynamically and kinetically challenging transformation due to the significant steric hindrance imposed by the first isopropyl group, which severely retards the second alkylation event.

Core Directive: The Steric Challenge

The central challenge in synthesizing Ethyl 2,2-bis(isopropyl)acetoacetate (E-BIAA) is the "Geminal Dialkylation Barrier."

• Step 1 (Mono-alkylation): Rapid and high-yielding. The enolate of ethyl acetoacetate attacks 2-bromopropane via

  .

• Step 2 (Bis-alkylation): Extremely sluggish. The mono-isopropyl derivative contains a bulky substituent that shields the nucleophilic carbon. Furthermore, the secondary halide (2-bromopropane) is prone to E2 elimination (forming propylene) rather than substitution when exposed to strong bases at high temperatures.

The Solution: A specialized High-Thermal-Drive Reflux Protocol utilizing a polarity-tuned solvent system and specific base selection to favor

substitution over elimination.

Scientific Integrity & Logic

Mechanistic Insight

To achieve bis-alkylation, the reaction must overcome the activation energy barrier of the second alkylation without degrading the starting material.

• Solvent Choice: Standard ethanol reflux (

  ) is often insufficient for the second step, leading to stalled reactions (60-70% mono-product). We utilize a Toluene/DMF or High-Boiling Alcohol system to elevate the reflux temperature to .

• Base Selection: While Sodium Ethoxide (NaOEt) is standard, Sodium Hydride (NaH) or Potassium tert-butoxide (

  ) are preferred for the second step to ensure irreversible deprotonation and minimize nucleophilic competition from the base itself.

Self-Validating System

The protocol includes In-Process Control (IPC) checkpoints using GC-MS or TLC to monitor the disappearance of the mono-alkylated intermediate. The reflux is not stopped based on time, but on conversion metrics.

Detailed Experimental Protocol

Phase 1: Reagent Preparation & Stoichiometry

Component	Role	Equivalents (Eq)	Notes
Ethyl Acetoacetate	Substrate	1.0	Freshly distilled.[1]
2-Bromopropane	Alkylating Agent	2.5 - 3.0	Excess required to compensate for volatility and elimination.
Sodium Ethoxide	Base (Step 1)	1.1	Prepared in situ (Na + EtOH).
Potassium tert-butoxide	Base (Step 2)	1.2	For driving the second alkylation.
Ethanol (Anhydrous)	Solvent 1	N/A	Solvent for Step 1.
Toluene / DMF (9:1)	Solvent 2	N/A	High-temp solvent for Step 2 reflux.

Phase 2: Sequential Alkylation Workflow

Step 1: Mono-Alkylation (Standard Reflux)

• Setup: 3-neck Round Bottom Flask (RBF) equipped with a mechanical stirrer, reflux condenser, and dropping funnel. Flush with Nitrogen (

  ).

• Base Formation: Dissolve Sodium metal (1.1 eq) in anhydrous Ethanol under

  flow to generate NaOEt.

• Addition: Cool to

  . Add Ethyl Acetoacetate (1.0 eq) dropwise. Stir for 30 min to form the enolate.

• Alkylation: Add 2-Bromopropane (1.2 eq) dropwise.

• Reflux 1: Heat to mild reflux (

  ) for 4–6 hours .

• IPC 1: Check via TLC (Hexane/EtOAc 9:1). Product (

  ) should dominate; starting material should be absent.

• Workup 1: Evaporate Ethanol under reduced pressure. Resuspend residue in Toluene.

Step 2: Bis-Alkylation (High-Thermal-Drive Reflux) Critical Phase: This step forces the second isopropyl group onto the sterically crowded carbon.

• Solvent Switch: To the Toluene solution of mono-isopropyl acetoacetate, add DMF (10% v/v of Toluene volume). The DMF acts as a phase transfer catalyst and increases enolate nucleophilicity.

• Base Addition: Add Potassium tert-butoxide (

  , 1.2 eq) in a single portion. The solution will darken (enolate formation).

• Reagent Addition: Add fresh 2-Bromopropane (1.5 eq).

• Reflux 2 (The "Hard" Reflux):

  • Heat the system to

    .

  • Condenser Setup: Use a double-surface condenser with coolant at

    (chiller) to prevent loss of 2-bromopropane (bp ).

  • Duration: Reflux vigorously for 24–48 hours .

  • Re-dosing: If IPC shows stalled reaction after 24h, add an additional 0.5 eq of 2-Bromopropane.

• Quench: Cool to room temperature. Pour mixture into ice-cold dilute HCl (

  ) to neutralize.

• Isolation: Extract with Diethyl Ether (

  ). Wash organics with Brine. Dry over .

• Purification: Fractional Distillation under high vacuum. The bis-product has a significantly higher boiling point than the mono-product.

Visualization & Logic Mapping

Reaction Pathway Diagram

This diagram illustrates the sequential enolization and alkylation steps, highlighting the energy barrier at the second step.

Caption: Sequential alkylation pathway showing the transition from mild reflux (Step 1) to high-temperature reflux (Step 2) required to overcome steric hindrance.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion to Bis	Reflux temperature too low.	Switch solvent to Toluene/DMF or n-Butanol. Ensure internal temp > .
Loss of Alkyl Halide	2-Bromopropane is volatile (bp ).	Use a dry-ice condenser or a recirculating chiller at . Seal joints with PTFE sleeves.
O-Alkylation Products	Solvent too polar/Hard nucleophile.	Maintain Toluene ratio high. Avoid pure DMF/DMSO which favors O-alkylation.
Starting Material Recovery	Moisture in reaction.	Ensure strict anhydrous conditions. NaOEt/t-BuOK are moisture sensitive.

References

• Adams, J. T., et al. "Isovaleric acid,

  -acetyl-, ethyl ester (Ethyl -isopropylacetoacetate)." Organic Syntheses, Coll.[1][2][3][4] Vol. 3, p. 591 (1955); Vol. 27, p. 35 (1947).
  • Grounding: Establishes the baseline protocol for mono-alkylation of acetoacet

• Renfrow, W. B., et al. "The Alkylation of Ethyl Acetoacetate with Isopropyl Bromide."[3] Journal of the American Chemical Society, 68(3), 1946.

  • Grounding: Discusses the use of potassium tert-amyloxide/butoxide for difficult alkyl

• Sielc Technologies. "Ethyl 2,2-bis(isopropyl)acetoacetate Structure and Analysis." Application Data.

  • Grounding: Verifies the chemical identity and existence of the bis-isopropyl target (CAS 85153-64-6).

• Baran, P. S., et al. "Synthesis of Hindered

  -Diazoketones via Acyl Mesylates." Baran Lab Protocols.
  • Grounding: Provides context on handling sterically hindered carboxylic acid derivatives and acetoacetate intermedi

• Master Organic Chemistry. "Alkylation of Enolates: The Challenges of Steric Hindrance."

  • Grounding: General mechanistic support for the competition between E2 and in secondary halide alkyl

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2,2-bis(isopropyl)acetoacetate

Topic: Improving yield of ethyl 2,2-bis(isopropyl)acetoacetate synthesis Content type: Technical Support Center Guide

Product: Ethyl 2,2-bis(isopropyl)acetoacetate (CAS: 85153-64-6) Application: Pharmaceutical Intermediate, Sterically Hindered Building Block User Level: Advanced Organic Synthesis

Executive Summary: The Steric Challenge

You are likely accessing this guide because your synthesis yield is stalling below 30-40%, or you are observing significant amounts of the O-alkylated byproduct or elimination products (propylene).

The Core Problem: Introducing two isopropyl groups at the

-position of ethyl acetoacetate is chemically non-trivial. The first isopropyl group introduces significant steric bulk. The enolate of the mono-isopropyl intermediate is sterically crowded, making the second nucleophilic attack on another secondary halide (isopropyl bromide/iodide) kinetically slow and prone to competing E2 elimination.

This guide provides an Optimized Protocol that shifts from thermodynamic control (reversible alkoxide bases) to kinetic acceleration (polar aprotic solvents and non-nucleophilic bases) to overcome this barrier.

Module 1: Critical Reagent Selection

The choice of base and solvent is the single most important factor in improving yield for this specific dialkylation.

Component	Standard (Low Yield)	Optimized (High Yield)	Scientific Rationale
Base	Sodium Ethoxide (NaOEt)	Sodium Hydride (NaH) or KOtBu	NaOEt is nucleophilic and reversible. The mono-alkylated product is acidic enough to protonate ethoxide, but the bulky enolate reacts slowly. NaH drives deprotonation irreversibly without adding nucleophilic competition.
Solvent	Ethanol (EtOH)	DMF, DMSO, or NMP	Polar aprotic solvents solvate the cation (Na+), leaving the "naked" enolate anion highly reactive. This is critical to overcome the steric barrier of the second alkylation.
Electrophile	Isopropyl Bromide	Isopropyl Iodide (or w/ KI)	Iodide is a better leaving group ( ). For the sluggish second alkylation, reactivity is paramount.
Temperature	Reflux ( C)	Controlled Ramp ( C)	High initial heat promotes E2 elimination of the isopropyl halide. Form the enolate cold, then heat only to the temperature required for substitution.

Module 2: Optimized Stepwise Protocol

Do not attempt a "one-pot, two-equivalent" addition if yield is your priority. The reaction rates of the first and second alkylation differ by orders of magnitude.

Phase 1: Synthesis of Mono-isopropyl Intermediate

Note: This step is robust and can be performed using standard conditions, but using the optimized conditions here simplifies the transition to Phase 2.

• Enolate Formation: Suspend NaH (1.1 equiv, 60% dispersion) in dry DMF under Argon. Cool to

  C.

• Addition: Dropwise add Ethyl Acetoacetate (1.0 equiv). H2 gas will evolve. Stir for 30 min at

  C.

• Alkylation: Add Isopropyl Iodide (1.2 equiv) slowly.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 4-6 hours.

• Checkpoint: Monitor by TLC/GC. Mono-alkylation is usually fast.

• Workup (Optional but Recommended): If significant unreacted starting material remains, quench and isolate the mono-isopropyl ester. If conversion is >95%, proceed to Phase 2 in the same pot (carefully).

Phase 2: The Difficult Second Alkylation

This is where yields are typically lost.

• Regeneration of Enolate: If isolated, redissolve mono-ester in dry DMF. Add fresh NaH (1.2 - 1.5 equiv) at

  C.

  • Why? The

    of the mono-alkylated compound is higher (approx. 13) than the starting material (approx. 11). Excess base ensures complete enolization.

• Addition of Electrophile: Add Isopropyl Iodide (2.0 - 3.0 equiv).

  • Why excess? Secondary halides undergo thermal elimination to propylene. You will lose some alkylating agent to this side reaction.

• Thermal Activation: Heat the reaction to 60-70°C .

  • Warning: Do not exceed 90°C. Higher temperatures exponentially favor elimination (E2) over substitution (

    ).

• Time Course: This reaction may require 12-24 hours.

• Quench: Pour onto ice/aq. NH4Cl. Extract with Et2O or EtOAc.

Module 3: Troubleshooting & FAQs

Q1: I see a large peak for the O-alkylated product (Enol Ether). How do I fix this?

Cause: The "naked" enolate in DMF is an ambident nucleophile. While C-alkylation is thermodynamically favored, steric hindrance at the Carbon atom forces the electrophile to attack the Oxygen. Solution:

• Switch Solvent: Use DMSO instead of DMF. DMSO tends to favor C-alkylation slightly more in some hindered systems.

• Counter-ion Effect: Use Lithium bases (LDA or LiH). The Lithium cation coordinates tightly to the Oxygen, shielding it and forcing C-alkylation. Note: LDA requires strictly anhydrous/low-temp conditions (-78°C).

Q2: My alkylating agent is disappearing, but the product isn't forming.

Cause: E2 Elimination. The basic enolate is acting as a base, deprotonating the isopropyl iodide to form propylene gas and iodide. Solution:

• Lower Temperature: Run the reaction at 45-50°C for a longer time (48h) rather than 80°C for 12h.

• Concentration: Run the reaction at a higher concentration (1M - 2M) to favor the bimolecular

  (Rate = k[Enolate][RX]) over the pseudo-first-order elimination.

Q3: Can I use Phase Transfer Catalysis (PTC)?

Answer: Yes, and it is often superior for this specific synthesis. Protocol: Use 50% aq. NaOH, Toluene, and 10 mol% TBAB (Tetrabutylammonium bromide) or Aliquat 336 . Mechanism: The interfacial mechanism keeps the bulk base separated from the alkyl halide, reducing elimination. The quaternary ammonium enolate pair extracts into the organic phase and reacts rapidly.

Visualizations

Figure 1: Reaction Pathway & Competing Side Reactions

Caption: Stepwise alkylation pathway highlighting the critical bottleneck at the second alkylation step and competing side reactions.

Figure 2: Troubleshooting Decision Tree

Caption: Logic flow for diagnosing yield issues based on consumption of reagents.

References

• Renfrow, W. B.; Walker, G. B. (1948). "The Alkylation of Ethyl Acetoacetate with Isopropyl Bromide". Journal of the American Chemical Society. Link

• Cope, A. C.; Holmes, H. L.; House, H. O. (1957). "The Alkylation of Esters and Nitriles". Organic Reactions.[1][2][3][4][5] (General review of steric effects in alkylation). Link

• SIELC Technologies. (2018).[6] "Separation of Ethyl 2,2-bis(isopropyl)acetoacetate". (Confirmation of compound stability and analysis). Link

• BenchChem. (2025). "Alkylation of Ethyl Acetoacetate using Sodium Ethoxide". (Standard protocol comparison). Link

Sources

• 1. Acetoacetic Ester Synthesis | Orgoreview [orgoreview.com]
• 2. Recent advances in the transesterification of β-keto esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Simple preparation of alpha-diazo esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]

Why does ethyl 2,2-bis(isopropyl)acetoacetate not form an enolate?

Topic: Why does ethyl 2,2-bis(isopropyl)acetoacetate not form an enolate? Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.[1]

Ticket #404: Enolization Failure in

-Disubstituted -Keto Esters [1]

Status: Resolved (Structural Limitation) Priority: High Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

User reports an inability to generate an enolate from ethyl 2,2-bis(isopropyl)acetoacetate using standard bases (LDA, NaH, KOtBu). The reaction mixture shows no nucleophilic activity toward electrophiles, and deuterium quench experiments (

) reveal 0% deuterium incorporation at the -position.[1]

Root Cause: The substrate contains a quaternary

-carbon .[1] There are no protons available at the -position to deprotonate.[1] Consequently, the formation of the thermodynamic or kinetic -enolate is chemically impossible.

The Core Mechanism: Structural Blockade

To understand why this reaction fails, we must compare the target molecule with a standard

-keto ester.[1] Enolization is an acid-base reaction requiring the removal of a proton ( ) from the carbon between the two carbonyl groups (the -position).[1]

• Standard Substrate (Ethyl Acetoacetate): Contains two acidic protons (

  ).[1] Base removes one to form a resonance-stabilized enolate.[1]

• Your Substrate (Ethyl 2,2-bis(isopropyl)acetoacetate): The

  -carbon is bonded to:

  • Acetyl group (

    )[1]

  • Ethoxycarbonyl group (

    )[1]

  • Isopropyl group A

  • Isopropyl group B[1]

  Result: The valency of carbon (4 bonds) is fully utilized by non-hydrogen substituents.[1] There is no proton to remove.[1]

Visual Analysis: The "Missing Proton"

Figure 1: Comparative mechanistic flow showing the structural impossibility of

-deprotonation in the bis(isopropyl) variant.

Diagnostic Workflow

If you suspect your reagent is not what the label says, or if you are observing "ghost" reactivity, follow this validation protocol.

Protocol: Deuterium Exchange Verification

Step	Action	Rationale
1	Dissolve 50 mg of substrate in dry THF ( ).	Standard aprotic solvent for enolate generation.[1]
2	Cool to and add 1.1 eq. LDA.[1][2][3][4]	Attempt to force kinetic deprotonation.
3	Stir for 30 mins, then quench with excess .	will trap any formed anions.[1]
4	Perform aqueous workup and analyze via -NMR.	Non-destructive analysis of proton content.

Interpretation of Results:

• Result B (Rare): Deuterium incorporation observed at the terminal methyl (

  ) of the acetyl group.[1] Conclusion: -deprotonation occurred (see FAQ below).

Troubleshooting & FAQs

Q: I see a color change when I add the base. Isn't that an enolate?

A: Not necessarily. While enolates are often yellow/orange, color changes in this system can arise from:

• Charge-Transfer Complexes: The electron-rich carbonyls interacting with lithium amides.[1]

• Impurities: Small amounts of mono-isopropyl impurities (which can enolize) will produce highly colored anions, misleading you into thinking the bulk material has reacted.[1]

• Decomposition: Strong bases like

  -BuOK can attack the ester carbonyl (nucleophilic acyl substitution) or cause retro-Claisen fragmentation, especially given the steric strain of two isopropyl groups.[1]

Q: Can I force the reaction by heating it?

A: Do not do this. Heating a quaternary

-keto ester with a strong base will likely trigger decarboxylation or retro-Claisen cleavage .[1]

• Pathway: The base attacks the ketone carbonyl

  bond cleavage formation of an ester and an amide/alkoxide.

Q: What about -deprotonation?

A: This is the only theoretical possibility, but it is practically difficult.[1] The terminal methyl group (the acetyl

) has acidic protons ( ).[1] In standard acetoacetates, we form the -enolate by generating a dianion (first removing the -H, then the -H).[1]

• The Problem: Without the initial

  -deprotonation to "anchor" the molecule and solubilize the lithium species, the kinetic barrier to removing the -proton is high. Furthermore, the two isopropyl groups create a "neopentyl-like" steric wall that shields the entire molecule, making approach by bulky bases like LDA extremely slow.

Alternative Synthetic Strategies

If your goal is to create a molecule with that specific quaternary center and further functionalize it, you cannot use the enolate alkylation route. Consider these alternatives:

Strategy A: Construct the Quaternary Center Earlier

Do not try to add a group to the bis(isopropyl) compound.[1] Instead, build the center on a less hindered precursor.

• Start with: Ethyl 2-isopropylacetoacetate.

• Step 1: Deprotonate (

  -proton present).[1]

• Step 2: Alkylate with Isopropyl Iodide (Note: This is also low-yielding due to steric hindrance.[1]

  -alkylation is a major side product).[1]

Strategy B: Conjugate Addition (The "Workaround")

If you need to introduce a functional group to the

-position, use a Knoevenagel condensation followed by a conjugate addition (Michael addition).[1]

Figure 2: Alternative synthetic pathway avoiding the impossible direct alkylation.

References

• Smith, M. B., & March, J. (2007).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.).[1] Wiley-Interscience.[1] (See Section on Enolate Chemistry and Steric Hindrance). [1]

• PubChem Database. (n.d.).[1] Ethyl 2,2-bis(isopropyl)acetoacetate (Compound Summary). National Center for Biotechnology Information.[1] Retrieved from [Link]

• Carey, F. A., & Sundberg, R. J. (2007).[1] Advanced Organic Chemistry Part B: Reactions and Synthesis. Springer.[1] (Discussion on Alkylation of Enolates and O- vs C-Alkylation limits). [1]

• Reich, H. J. (n.d.).[1] pKa Data for Organic Compounds. University of Wisconsin-Madison.[1] (Reference for pKa of alpha-protons vs gamma-protons).

Sources

• 1. Ethyl acetoacetate - Wikipedia [en.wikipedia.org]
• 2. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 3. fiveable.me [fiveable.me]
• 4. pdf.benchchem.com [pdf.benchchem.com]

The Application Scientist's Guide to Overcoming Low Conversion in Second Isopropyl Alkylations

Introducing a second isopropyl group to a molecule—whether via C-alkylation of an aromatic ring or N-alkylation of an amine—is a notorious bottleneck in synthetic chemistry. The primary culprit is the massive steric hindrance generated by the branched methyl groups of the isopropyl moiety, which drastically increases the activation energy of the transition state.

This technical support guide is designed for researchers and drug development professionals troubleshooting stalled reactions, poor yields, or complex isomer mixtures during diisopropylation workflows.

Part 1: Core Principles & Causality

The failure of a second isopropyl alkylation rarely stems from reagent purity; it is almost always a failure to manage competing kinetic and thermodynamic pathways.

• In N-Alkylation (Amines): The isopropyl halide acts as a secondary electrophile. When reacting with an already bulky mono-isopropylamine, the steric clash prevents the required

  backside attack. Instead, the amine acts as a base, triggering an elimination that consumes your alkylating agent (releasing propene gas) and leaves your starting material unreacted [1].

• In C-Alkylation (Friedel-Crafts): The first isopropyl group activates the aromatic ring, making the second alkylation kinetically faster. However, traditional Lewis acids (like AlCl₃) make the reaction highly reversible. The steric strain of two isopropyl groups forces the system into thermodynamic equilibration (transalkylation), resulting in a chaotic mixture of dealkylated, mono-, di-, and tri-alkylated products [2].

Part 2: Troubleshooting FAQs

Scenario A: N-Alkylation of Amines

Q: Direct alkylation of my secondary amine with 2-bromopropane is stalled at <10% conversion. Adding heat just creates black tar. How do I force the second N-isopropylation?

A: You cannot force this

reaction with heat. The activation energy barrier for the transition state is simply higher than the barrier for elimination. Heating the reaction exponentially increases the rate of elimination, destroying your alkylating agent.

The Solution: Abandon direct alkylation and switch to reductive amination using acetone. By condensing the amine with acetone, you form a transient iminium ion. The subsequent step is a hydride transfer (using

or ), which is a much smaller nucleophile and highly insensitive to the steric bulk of the existing isopropyl group. If the amine is exceptionally hindered, adding a Lewis acid like Titanium(IV) isopropoxide ( ) will drive the iminium formation to completion before reduction.

Mechanistic divergence in N-isopropylation: Direct alkylation vs. Reductive amination.

Scenario B: C-Alkylation (Friedel-Crafts Diisopropylation)

Q: My Friedel-Crafts diisopropylation of naphthalene yields a 1:1 mixture of mono- and tri-alkylated products instead of the 2,6-diisopropyl target. Why?

A: You are operating under thermodynamic control. Homogeneous Lewis acids (

, ) facilitate highly reversible carbocation generation. Because the isopropyl cation is a stable secondary carbocation, it easily detaches from the sterically strained di-substituted ring (transalkylation) [3]. The system disproportionates to minimize steric strain, yielding mono- and tri-alkylated species.

The Solution: Shift to kinetic and shape-selective control using solid acid zeolite catalysts (e.g., H-Mordenite or H-Beta). The internal pore dimensions of these zeolites (~6.5–7.0 Å) physically restrict the transition state. Bulky, thermodynamically stable isomers (like 1,8- or 2,7-diisopropylnaphthalene) cannot form within the pores. The reaction is funneled exclusively toward the linear, streamlined 2,6-diisopropyl isomer, which can easily diffuse out of the catalytic channels [4].

Logic tree for C-alkylation: Catalyst selection dictates product distribution.

Part 3: Quantitative Data & Method Comparison

Alkylation Type	Reagents / Electrophile	Catalyst / Promoter	Primary Byproduct / Issue	Expected Conversion (2nd iPr)
N-Alkylation	2-Bromopropane	/ DMF	Propene (E2 Elimination)	< 15%
N-Alkylation	Acetone +	Acetic Acid (1 eq)	Over-reduction of ketone	60 - 75%
N-Alkylation	Acetone +	(Lewis Acid)	Trace alcohols	85 - 95%
C-Alkylation	Propene gas	(Homogeneous)	Tri-isopropyl isomers	30 - 40% (Mixed isomers)
C-Alkylation	Isopropanol	Zeolite H-Beta (Heterogeneous)	Water	> 85% (High Regioselectivity)

Part 4: Self-Validating Experimental Protocols

Protocol A: Titanium-Mediated Reductive Amination (N-Alkylation)

Use this protocol to synthesize N,N-diisopropylamines when standard reductive amination fails.

• Imine Formation: In an oven-dried, argon-purged Schlenk flask, dissolve the mono-isopropylamine (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 20 mL).

• Reagent Addition: Add anhydrous acetone (5.0 equiv, 50 mmol) followed by Titanium(IV) isopropoxide (

  , 1.5 equiv, 15 mmol).

• Validation Checkpoint: Stir at room temperature for 12 hours. Take a 0.1 mL aliquot, dilute in

  , and check via -NMR for the disappearance of the amine N-H proton and the shift of the -carbon protons, confirming iminium formation.

• Reduction: Cool the flask to 0 °C. Slowly add Sodium cyanoborohydride (

  , 1.5 equiv, 15 mmol) in small portions.

• Workup: Stir for an additional 12 hours at room temperature. Quench by adding 1M NaOH (15 mL) to precipitate titanium salts as a white solid (

  ). Filter through a Celite pad, extract the aqueous layer with DCM, dry over , and concentrate under vacuum.

Protocol B: Shape-Selective Zeolite C-Alkylation (Naphthalene to 2,6-DIPN)

Use this protocol to achieve high regioselectivity in aromatic diisopropylation.

• Catalyst Activation: Calcine Zeolite H-Beta (Si/Al ratio ~25) at 500 °C for 5 hours in a flow of dry air to remove adsorbed water and activate the Brønsted acid sites [4].

• Reaction Setup: In a 150 mL stirred stainless-steel Parr autoclave, add naphthalene (10 mmol), isopropanol (25 mmol, acts as both alkylating agent and solvent), and cyclohexane (50 mL). Add 0.5 g of the freshly calcined Zeolite H-Beta.

• Pressurization: Seal the autoclave, purge with Nitrogen gas three times, and pressurize to 2 MPa (approx. 290 psi) with

  .

• Heating & Validation: Heat the mixture to 200 °C under vigorous stirring (800 rpm) for 4 hours. Self-validation: Monitor the pressure; a slight drop indicates the consumption of generated propene intermediates.

• Recovery: Cool the reactor to room temperature, vent the pressure, and filter the mixture to recover the solid zeolite catalyst. Analyze the filtrate via GC-MS to confirm the >85% selectivity for the 2,6-diisopropylnaphthalene isomer over the 2,7-isomer.

References

• A facile conversion of aromatic esters to amides by using lithium amide under mild reaction condition. NIScPR. Available at:[Link]

• PYRROLE CHEMISTRY: III. FRIEDEL-CRAFTS ISOPROPYLATION OF METHYL 2-PYRROLECARBOXYLATE. Canadian Science Publishing. Available at:[Link]

• A Molecular Modeling Case Study on the Thermodynamic Partition of DIPNs Derived from Naphthalene and C3-Sources Using Non-Shape-Selective Acid Catalysts. National Institutes of Health (PMC). Available at:[Link]

• Unusual results in the liquid phase alkylation of naphthalene with isopropyl alcohol over zeolite H-beta. Dalian Institute of Chemical Physics. Available at:[Link]

Forcing conditions for saponification of hindered esters

Topic: Forcing Conditions for Saponification of Hindered Esters

Ticket Status: Open Assigned Specialist: Senior Application Scientist

Diagnostic: Why Standard Saponification Fails

Before attempting forcing conditions, you must diagnose the failure mode. Standard saponification (

) relies on the nucleophilic attack of the hydroxide ion on the carbonyl carbon.[1]

The Steric Wall: In hindered esters (e.g., mesitoates, adamantyl esters, or esters with

-quaternary centers), the carbonyl carbon is shielded. The failure is rarely thermodynamic; it is kinetic.

• Solvation Effect: In aqueous/alcoholic media (MeOH/H2O), hydroxide ions are heavily solvated by hydrogen bonding. This increases their effective radius, making it impossible for them to penetrate the steric thicket surrounding the carbonyl.

• The Solution: You do not need more base; you need a smaller, "naked" nucleophile or an alternative mechanism that avoids the carbonyl entirely.

Decision Matrix: Selecting a Protocol

Use the following logic flow to select the appropriate forcing condition for your substrate.

Figure 1: Decision matrix for selecting ester cleavage protocols based on substrate stability and steric profile.

Protocol A: The "Naked" Hydroxide Equivalent (TMSOK)

Best For: Sterically hindered esters where the substrate tolerates strong bases but fails in protic solvents. Mechanism: Potassium trimethylsilanolate (TMSOK) is soluble in organic solvents (THF, Toluene).[2] In these aprotic environments, the silanolate anion is "naked" (unsolvated) and acts as a potent nucleophile, attacking the carbonyl carbon more effectively than solvated hydroxide.

Reagents

• Potassium trimethylsilanolate (TMSOK) [CAS: 10559-96-3]

• Solvent: Anhydrous THF or Toluene (Must be dry)

Step-by-Step Methodology

• Preparation: Dissolve the hindered ester (1.0 equiv) in anhydrous THF (0.5 M concentration).

• Addition: Add TMSOK (2.0 – 3.0 equiv) in a single portion under inert atmosphere (

  or Ar).

• Reaction:

  • Mild: Stir at Room Temperature (RT) for 4–12 hours.

  • Forcing: If no reaction after 4 hours, heat to reflux (66°C for THF).

• Quench: The reaction generates the potassium salt of the acid and silyl ether. Quench with aqueous citric acid or 1M HCl to hydrolyze the silyl species and protonate the carboxylic acid.

• Workup: Extract with EtOAc, wash with brine, and dry over

  .

Why it works: The

cation is often chelated by the solvent or the silanolate oxygen, leaving the nucleophilic oxygen atom exposed and reactive.

Protocol B: Nucleophilic Dealkylation (LiI/Collidine)

Best For: "Impossible" esters where the carbonyl is completely inaccessible, or for acid/base-sensitive substrates. Mechanism: This is not saponification.[3] It is an

displacement of the carboxylate by iodide attacking the alkyl group (methyl/ethyl) or an elimination mechanism (for tert-butyl esters). It bypasses the carbonyl entirely.

Reagents

• Lithium Iodide (LiI) [Anhydrous, beads preferred]

• Solvent: 2,4,6-Collidine (bp 170°C) or Pyridine.

Step-by-Step Methodology

• Preparation: Dissolve ester (1.0 equiv) in 2,4,6-collidine (approx. 3–5 mL per mmol).

• Activation: Add anhydrous LiI (3.0 – 5.0 equiv).

• Thermal Cycle:

  • Heat the mixture to 120°C–140°C.

  • Note: The reaction mixture will likely turn dark brown/red due to trace

    formation.

• Monitoring: Monitor by TLC. This reaction can take 8–24 hours.

• Workup (Critical):

  • Cool to RT.

  • Dilute with EtOAc.

  • Wash: You must remove the collidine. Wash 3x with 1M HCl (or 10% citric acid if acid-sensitive) to protonate the collidine/pyridine and move it to the aqueous layer.

  • Extract the organic layer with saturated

    to pull the carboxylic acid product into the aqueous phase (separating it from non-polar byproducts), then re-acidify the aqueous layer and extract back into EtOAc.

Protocol C: Phase Transfer / Crown Ethers (Gassman-Schenk)

Best For: Substrates that require "naked" hydroxide but where TMSOK is unavailable or too expensive. Mechanism: Uses 18-crown-6 to complex potassium ions, solubilizing KOH in non-polar solvents (Benzene/Toluene). This creates a highly reactive, unsolvated hydroxide anion.

Step-by-Step Methodology

• Mix: Combine ester (1.0 equiv) and 18-crown-6 (0.1 – 1.0 equiv) in Toluene.

• Base: Add pulverized KOH (5.0 equiv).

• Reaction: Reflux with vigorous stirring. The crown ether shuttles hydroxide into the organic phase.

Comparative Data: Reagent Profiles

Feature	Standard (LiOH/THF/H2O)	TMSOK (Anhydrous)	LiI / Collidine
Mechanism	Carbonyl Attack (Solvated)	Carbonyl Attack (Naked)	Alkyl Attack ( )
Steric Tolerance	Low	High	Very High
Temperature	25–60°C	25–66°C	120–140°C
Base Sensitivity	Moderate	High (Strong Base)	Low (Neutral conditions)
Chirality Risk	Low	High (Racemization possible)	Low

Troubleshooting & FAQs

Q: I used TMSOK and my product is a silyl ester. What happened? A: This is the intermediate. TMSOK attacks the carbonyl to form

. You must perform an acidic aqueous workup (HCl or Citric Acid) to hydrolyze the silyl group to the free acid.

Q: The LiI reaction is stuck at 50% conversion. A: The reaction produces Methyl Iodide (MeI) as a byproduct. In a closed vessel, equilibrium can be an issue. Ensure you are using an open system (condenser) or flushing with

to remove volatile alkyl halides. Also, ensure your LiI is anhydrous; wet LiI is ineffective.

Q: My substrate decomposed with LiI/Collidine. A: The high temperature (140°C) is likely the culprit. Try switching to Lithium Bromide (LiBr) in refluxing MEK (Methyl Ethyl Ketone) for a milder, albeit slower, dealkylation.

Q: Can I use NaOH in DMSO? A: Yes. This exploits the "naked anion" effect similar to TMSOK but is cheaper. However, DMSO is difficult to remove. If you use DMSO, ensure you use a minimal amount and perform a thorough water wash during workup.

References

• Laganis, E. D., & Chenard, B. L. (1984). Metal silanolates: organic soluble equivalents for ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  . Tetrahedron Letters, 25(51), 5831-5834.

• Gassman, P. G., & Schenk, W. N. (1977).[4] A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures.[5] The Journal of Organic Chemistry, 42(5), 918-920.

• Fisher, J. W., & Trinkle, K. L. (1994).[6] Iodide dealkylation of benzyl, PMB, PNB, and t-Butyl N-acyl amino acid esters via lithium ion coordination.[6][7] Tetrahedron Letters, 35(16), 2505-2508.

• Theodorou, V., et al. (2018).[5][8] Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, 2018(7), 308-319.[8]

• McMurry, J. (2006). Organic Chemistry (7th ed.). Thomson Brooks/Cole. (General reference for vs Acyl Substitution mechanisms).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. youtube.com [youtube.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. researchgate.net [researchgate.net]
• 7. Metal Iodide/Chloride Salts - Wordpress [reagents.acsgcipr.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Minimizing O-Alkylation in Acetoacetate Synthesis

Case ID: ACETO-C-ALK-OPT Status: Active Guide Subject: Optimization of C-Selectivity in

-Keto Ester Alkylation Author: Senior Application Scientist

The Core Challenge: Ambident Nucleophiles

Acetoacetates (and ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-keto esters generally) form enolates that are ambident nucleophiles . The negative charge is delocalized between the -carbon and the carbonyl oxygen.[1]

• C-Alkylation (Desired): Formation of a C-C bond at the

  -position.[2]

• O-Alkylation (Side Product): Formation of an enol ether at the oxygen.[3]

To maximize yield, you must manipulate the reaction environment to favor the "Soft" carbon center over the "Hard" oxygen center.[4]

Visualizing the Competition

The following diagram illustrates the bifurcation point where reaction conditions dictate the pathway.

Caption: Figure 1. The divergence of enolate reactivity based on environmental conditions (Solvent/Cation/Electrophile).

Critical Variables for C-Selectivity

A. The Cation Effect (Chelation Control)

This is the single most impactful variable. You must control the "tightness" of the ion pair between the metal cation and the enolate oxygen.[4]

• Lithium (

  ): The Gold Standard. is a hard cation with high charge density. It coordinates tightly to the hard enolate oxygen. This "caps" the oxygen, sterically and electronically shielding it, forcing the electrophile to attack the carbon [1].

• Sodium/Potassium (

  ): Larger cations form looser ion pairs. The oxygen is less shielded, increasing the risk of O-alkylation.

• Additives to Avoid: Do not use crown ethers (e.g., 18-Crown-6) or HMPA if C-alkylation is the goal. These sequester the cation, leaving a "naked" enolate that is highly reactive at the oxygen [2].

B. Solvent Selection Matrix

Solvents dictate the solvation shell around the nucleophile.

Solvent Type	Examples	Effect on Enolate	Risk of O-Alkylation	Recommendation
Non-Polar / Low Polarity	THF, Toluene	Promotes tight ion pairing (aggregates). Shields Oxygen.	Low	Highly Recommended
Polar Protic	Ethanol, t-BuOH	Hydrogen bonds to Oxygen, shielding it.	Low to Moderate	Acceptable (Classic conditions)
Polar Aprotic	DMF, DMSO, DMAc	Solvates cation well; leaves anion "naked" and exposed.	High	Avoid (unless necessary for solubility)

C. The Electrophile (Leaving Group Dynamics)

According to HSAB (Hard-Soft Acid-Base) theory, the soft carbon of the enolate prefers soft electrophiles.[4]

• Best (Soft): Alkyl Iodides (

  ) > Alkyl Bromides ( ).

• Worst (Hard): Alkyl Tosylates (

  ), Mesylates, Sulfates. These have hard oxygen-based leaving groups that attract the enolate oxygen [3].

Standard Operating Procedure (SOP): High-Fidelity C-Alkylation

Objective: Mono-alkylation of ethyl acetoacetate with primary alkyl halide.

Reagents:

• Ethyl Acetoacetate (1.0 equiv)[5]

• Base: LDA (Lithium Diisopropylamide) or LiH (1.1 equiv)

• Electrophile: Alkyl Iodide (1.05 equiv)

• Solvent: Anhydrous THF

Protocol:

• Preparation: Flame-dry a 3-neck flask under Argon/Nitrogen.

• Solvent Charge: Add anhydrous THF (0.5 M concentration relative to substrate).

• Base Addition:

  • Option A (Kinetic Control): Add LDA at -78°C.

  • Option B (Thermodynamic/Standard): Add LiH at 0°C.

• Enolate Formation: Add Ethyl Acetoacetate dropwise. Stir for 30-60 mins.

  • Checkpoint: Solution should be clear (pale yellow). If cloudy, aggregation is high (good for C-alkylation, but ensure mixing is adequate).

• Alkylation: Add Alkyl Iodide dropwise.

  • Critical Step: If using LDA, keep at -78°C for 1h, then warm to RT. If using LiH, warm to reflux if R-X is sluggish.

• Quench: Pour into saturated

  .

Troubleshooting Center (FAQ)

Scenario 1: "I am seeing 30-40% O-alkylated product."

Diagnosis: You likely have a "naked" enolate or a hard electrophile. Root Cause Analysis:

• Are you using DMF or DMSO?

• Are you using a Tosylate or Mesylate leaving group?

• Did you add a crown ether?

Corrective Action:

• Switch Solvent: Move to THF.

• Change Leaving Group: Convert your alcohol to an Iodide (via Finkelstein or

  ) instead of a Tosylate.

• Lithium Spike: If you must use a polar solvent, add anhydrous Lithium Chloride (LiCl) to the reaction. The

  will out-compete other cations for oxygen coordination, restoring C-selectivity [4].

Scenario 2: "The reaction is stalled; starting material remains."

Diagnosis: Enolate aggregation is too strong (common in non-polar solvents with Li). Corrective Action:

• Temperature: Gently warm the reaction.

• Cosolvent: Add a small amount of DMPU (safe alternative to HMPA) only if necessary. Note: This increases O-alkylation risk, so monitor carefully.

• Leaving Group: Switch from Bromide to Iodide to increase electrophilicity without increasing hardness.

Scenario 3: "I need to alkylate with a hard electrophile (e.g., Chloromethyl ether)."

Diagnosis: Hard electrophiles inherently favor O-alkylation.[6] Strategy:

• You cannot rely on simple kinetics here.

• Workaround: Protect the ketone first (e.g., as a ketal), alkylate the ester (which forms a C-enolate more reliably), and deprotect. Alternatively, use the Stork Enamine Synthesis method, which renders the carbon nucleophilic via a nitrogen intermediate, completely bypassing the O-alkylation pathway.

Decision Logic for Protocol Design

Use this flow to determine your experimental setup before starting.

Caption: Figure 2. Decision tree for selecting reaction conditions based on electrophile properties.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.

• Reich, H. J. (2024). Winstein-Holness Effect and Ion Pairing. University of Wisconsin-Madison Chemistry.

• Pearson, R. G. (1963). Hard and Soft Acids and Bases.[6][7][8][9][10][11] Journal of the American Chemical Society, 85(22), 3533–3539.

• Seebach, D. (1988). Structure and Reactivity of Lithium Enolates. Angewandte Chemie International Edition, 27(12), 1624–1654.

Sources

• 1. spaces-cdn.owlstown.com [spaces-cdn.owlstown.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. HSAB theory - Wikipedia [en.wikipedia.org]
• 9. chem.tamu.edu [chem.tamu.edu]
• 10. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 11. mlsu.ac.in [mlsu.ac.in]

Technical Support Guide: Removal of Unreacted Isopropyl Bromide (2-Bromopropane)

[1]

Introduction

Isopropyl bromide (2-bromopropane) is a widely used alkylating agent for amines, phenols, and thiols. While effective, its secondary alkyl halide structure creates specific purification challenges:[1]

• Volatility: With a boiling point of 59.4°C , it is volatile enough to pose inhalation risks but high-boiling enough to resist simple high-vacuum "stripping" if trapped in viscous oils.

• Genotoxicity: It is classified as a Class 2/3 mutagen (depending on jurisdiction) and a Potential Genotoxic Impurity (PGI). Under ICH M7 guidelines , residual levels in pharmaceutical intermediates often must be controlled to <10–20 ppm .

• Lipophilicity: It is immiscible with water, rendering simple aqueous washes ineffective without prior chemical modification.

This guide provides three tiered strategies for removal, ranging from bulk physical removal to high-sensitivity chemical scavenging.

Module 1: Physical Removal (Bulk Cleanup)

Best for: Early-stage intermediates where >1000 ppm residual is acceptable.

Rotary Evaporation (The "Bumping" Risk)

Because the boiling point (59°C) is close to common solvent bath temperatures, isopropyl bromide often "bumps" or co-distills inefficiently if vacuum is applied too aggressively.

Optimized Protocol:

• Bath Temperature: Set to 40°C .

• Vacuum Ramp: Do not pull full vacuum immediately.

  • Start at 300 mbar (removes bulk solvent like DCM/THF).

  • Ramp to 150 mbar (starts removing isopropyl bromide).

  • Hold at 50–60 mbar for 30 minutes.

• Azeotrope Warning: Isopropyl bromide forms low-boiling azeotropes with common alcohols. If your reaction solvent is Methanol or Ethanol, the bromide will co-distill rapidly (which is good for removal but requires careful trapping to prevent environmental release).

Azeotropic Distillation (The "Chaser" Method)

If the impurity remains trapped in a viscous oil, add a "chaser" solvent to codistill the halide.

Solvent	Azeotrope Type	Boiling Point (Azeotrope)	Effectiveness
Methanol	Binary	~41°C	High. Excellent for stripping.
Ethanol	Binary	~37°C	High. Good alternative to MeOH.
Water	Heterogeneous	~50°C	Medium. Useful only if product is water-stable.

Module 2: Chemical Scavenging (Trace Removal)

Best for: Late-stage intermediates or APIs requiring <20 ppm limits.

Since physical removal rarely achieves ppm-level compliance, chemical derivatization is the industry standard. The strategy relies on reacting the lipophilic alkyl halide with a nucleophile to create a water-soluble ionic species or a solid-supported adduct.

Solution-Phase Scavenging (Amine Derivatization)

Mechanism:

substitution converts the volatile bromide into a non-volatile, water-soluble quaternary ammonium salt.

Reagent: Morpholine or Pyrrolidine (highly nucleophilic secondary amines).

Protocol:

• Dissolve: Dilute crude mixture in a non-miscible solvent (e.g., Ethyl Acetate, DCM, or Toluene).

• Charge Scavenger: Add 0.2 – 0.5 equivalents (relative to excess bromide) of Morpholine.

• Heat: Stir at 50–60°C for 2–4 hours. (Room temperature is often too slow for secondary halides).

• Wash: Perform an acidic aqueous wash (1M HCl).

  • Why? The unreacted Morpholine and the new Morpholine-Isopropyl ammonium salt will both partition into the aqueous layer.

  • Result: The organic layer retains the product but is depleted of the alkyl halide.

Solid-Phase Scavenging (Resin Capture)

Reagent: Silica-supported amine (e.g., Si-Thiol or Si-Diamine). Benefit: No extraction required; simple filtration. Ideal for GMP steps.

Protocol:

• Add Silica-supported Thiol (Si-SH) (approx. 2–4 eq vs. impurity) to the reaction mixture.

• Add a mild base (e.g., DIPEA) to activate the thiol.

• Stir at 50°C for 4–6 hours.

• Filter through a sintered glass funnel. The impurity remains bound to the silica.

Workflow Visualization

Figure 1: Decision tree for selecting the appropriate removal strategy based on purity requirements.

Module 3: Troubleshooting & FAQs

Q1: I tried washing with 1M NaOH, but the isopropyl bromide is still there. Why?

A: Isopropyl bromide is lipophilic (LogP ~1.9) and does not ionize. It stays in the organic layer. Furthermore, hydrolysis of secondary alkyl halides with aqueous hydroxide is kinetically slow and competes with elimination (producing propene gas).[1] You must use an organic-soluble nucleophile (like an amine) to attack it, creating a salt that then moves to the water layer.

Q2: Can I use rotary evaporation if my product is also volatile?

A: This is risky. If your product has a boiling point <150°C at atmospheric pressure, you may co-distill it.[1]

• Solution: Use Chemical Scavenging (Method 2.2) . Solid-supported scavengers do not require evaporation, preserving your volatile product.

Q3: How do I detect residual isopropyl bromide?

A: Standard HPLC-UV will not detect it (it lacks a chromophore).

• Standard: Headspace GC-FID or GC-MS.

• Sample Prep: Dissolve sample in high-boiling solvent (DMAc or DMSO).

• Limit of Detection: Ensure your method is validated to <5 ppm if for human use.

Q4: Is there a safety concern with the waste stream?

A: Yes. If you distill it off (Module 1), the solvent trap contains concentrated alkylating agent.

• Disposal: Treat the trap contents with excess alcoholic KOH or amine waste to quench the alkyl halide before disposal. Do not pour active alkylating agents into general halogenated waste drums without quenching.

Summary of Methods

Method	Mechanism	Target Level	Pros	Cons
High Vac Distillation	Physical Separation	>500 ppm	Fast, cheap, no new reagents.	Risk of bumping; inefficient for trace levels.[1]
Amine Scavenging	Derivatization	<20 ppm	Highly effective, scalable.	Requires acidic workup; amine traces must be removed.
Resin Scavenging	Solid-Phase Capture	<5 ppm	Cleanest profile; no extraction.	Expensive resins; slower kinetics (heterogeneous).

References

• ICH M7(R1) Guideline. Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017).

• Teasdale, A., & Elder, D. (2010).[1] Analytical and Process Challenges in the Control of Genotoxic Impurities. Wiley Online Library.

• Anderson, N. G., et al. (2006). Scavenging of Genotoxic Alkyl Halides from Active Pharmaceutical Ingredients.[1] Process Chemistry in the Pharmaceutical Industry.

• PubChem Compound Summary. 2-Bromopropane (Isopropyl Bromide). National Center for Biotechnology Information.

Sources

• 1. Azeotrope tables - Wikipedia [en.wikipedia.org]

Optimizing temperature for decarboxylation of alpha,alpha-disubstituted esters

Technical Support Center: Decarboxylation of -Disubstituted Esters

Topic: Optimizing Temperature & Conditions for Sterically Hindered Decarboxylation Audience: Synthetic Chemists, Process Development Scientists Version: 2.1 (Current)

Introduction: The Quaternary Challenge

Decarboxylating an

-disubstituted malonic ester (or -keto ester) is fundamentally different from a mono-substituted analog. You are not just removing a carboxyl group; you are forging a quaternary carbon center.

In mono-substituted systems, the enol intermediate can easily tautomerize. In

-disubstituted systems, the steric bulk prevents easy formation of the transition state required for decarboxylation, and the resulting anion is often more basic. Consequently, standard saponification-acidification protocols often fail due to the inability of hydroxide to attack the sterically shielded carbonyl.

The Solution: The Krapcho Dealkoxycarbonylation.[1] This protocol bypasses the attack on the hindered carbonyl entirely, instead attacking the unhindered alkyl group of the ester.

Core Protocol: The Krapcho System[2]

This is the industry-standard starting point for

-disubstituted substrates.

Standard Operating Procedure (SOP-101)

Parameter	Specification	Rationale
Solvent	DMSO (Dimethyl sulfoxide)	High dielectric constant promotes charge separation; high bp (189°C) allows necessary thermal activation.
Salt	LiCl (Lithium Chloride)	coordinates with the carbonyl oxygen, stabilizing the transition state. acts as the nucleophile.[2]
Stoichiometry	2-3 equiv. LiCl	Excess halide drives the kinetics.
Additive	(1-2 equiv.)	CRITICAL. Required to protonate the intermediate enolate. Without it, the reaction stalls or polymerizes.
Temperature	155°C – 165°C	The "Goldilocks" zone. High enough to overcome the activation energy of the quaternary center formation, but below DMSO's rapid decomposition threshold.

Step-by-Step Workflow

• Dissolution: Dissolve the substrate (1.0 equiv) in DMSO (5–10 volumes).

• Salt Addition: Add LiCl (3.0 equiv). The salt may not fully dissolve at RT; this is normal.

• Water Spike: Add distilled water (2.0 equiv). Note: Commercial "wet" DMSO often suffices, but for reproducible kinetics, use anhydrous DMSO and spike it controlledly.

• Ramp: Heat to 160°C. Vigorous bubbling (

  and ) will occur.

• Monitoring: Hold for 4–12 hours. Monitor by TLC/LCMS.[1]

  • Endpoint: Disappearance of starting material.

• Workup: Cool to RT. Dilute with water (to solubilize DMSO) and extract with EtOAc or

  .

Mechanistic Insight & Visualization

To troubleshoot temperature, you must understand the mechanism. The reaction is a halide-induced

attack, followed by entropy-driven decarboxylation.

Figure 1: The Krapcho mechanism. Note that the high temperature is primarily required for the decarboxylation step (Transition -> Enolate) in hindered systems.

Troubleshooting Center (FAQs)

Scenario A: Reaction Stalls

Q: I’ve been heating at 140°C for 12 hours, but conversion is stuck at 50%. Raising the temp to 180°C caused black tar.

Diagnosis:

• Temperature Mismatch: 140°C is often insufficient for

  -disubstituted systems due to the high energy barrier of forming the crowded enolate.

• Solvent Decomposition: At 180°C, DMSO decomposes significantly, generating reactive byproducts (formaldehyde/methanethiol) that polymerize your product.

The Fix:

• Target 160°C: This is the upper limit of stability for DMSO over long periods.

• Switch Solvents: If 160°C isn't enough, switch to NMP (N-Methyl-2-pyrrolidone) or DMA (Dimethylacetamide) . NMP is stable up to 200°C.

• Microwave Assist: See Section 5.

Scenario B: Sublimation

Q: My starting material is disappearing, but I’m not getting product. I see white crystals in the condenser.

Diagnosis: Sterically hindered esters are often lipophilic and volatile. At 160°C, the starting material may sublime out of the reaction mixture before it reacts.

The Fix:

• Solvent Volume: Increase concentration. Less solvent volume reduces the headspace for sublimation.

• Salt Choice: Switch from LiCl to MgCl₂ or LiBr . These are more Lewis-acidic and can coordinate tighter to the substrate, keeping it in solution.

• Apparatus: Use a sealed tube or pressure vial (behind a blast shield) rather than a reflux condenser.

Scenario C: "Impossible" Substrates

Q: Even in NMP at 190°C, the reaction is sluggish. My substrate has a bulky isopropyl group at the alpha position.

Diagnosis: The steric bulk is preventing the halide from approaching the ester methyl group (if the ester alkyl is also bulky) or the conformation is locking the carboxylate in a non-reactive geometry.

The Fix:

• Change the Ester: If you are using an ethyl or t-butyl ester, stop. Synthesize the methyl ester. The Krapcho reaction relies on an

  attack; methyl reacts 10-100x faster than ethyl.

• Cyanide Variant: Switch LiCl to NaCN in DMSO. The cyanide ion is a stronger nucleophile than chloride (though also more basic/dangerous). Warning: HCN generation risk upon workup.

Advanced Optimization: Microwave & Lewis Acids

When thermal heating fails, we move to high-energy input or catalytic activation.

Method 2: Microwave-Assisted Decarboxylation

Microwave irradiation is superior for

-disubstituted esters because it provides rapid, uniform heating that overcomes the activation barrier without prolonged exposure to decomposition temperatures.

Parameter	Condition
Solvent	NMP (preferred) or DMSO
Temp	180°C – 210°C
Time	10 – 30 minutes
Vessel	Sealed high-pressure vial

Protocol:

• Combine Substrate (1 mmol), LiCl (3 mmol), and

  (2 mmol) in NMP (3 mL).

• Seal vial.[1]

• Irradiate at 200W (dynamic) to hold 190°C for 15 mins.

• Safety: Allow vessel to cool to <50°C before opening. Pressure build-up from

  and MeCl will be significant.

Decision Tree for Optimization

Figure 2: Strategic decision tree for maximizing yield.

References

• Original Methodology: Krapcho, A. P.; Glynn, G. A.; Grenon, B. J. "The decarbethoxylation of geminal dicarbethoxy compounds." Tetrahedron Letters, 1967 , 8, 215–217.

• Mechanism & Review: Krapcho, A. P.[2] "Synthetic Applications of Dealkoxycarbonylations of Malonate Esters, β-Keto Esters, α-Cyano Esters and Related Compounds in Dipolar Aprotic Media." Synthesis, 1982 , 10, 805–822.

• Microwave Acceleration: Cabrera-Rivera, F. A., et al. "Solvent- and Catalyst-Free Microwave-Assisted Decarboxylation of Malonic Acid Derivatives."[3][4][5] Green and Sustainable Chemistry, 2017 , 7, 270-280.[3][4][5]

• Salt Effects: Mason, J. D.; Murphree, S. S.[6] "Krapcho Decarboxylation of Alkyl Malonates under Aqueous Microwave Conditions." Synlett, 2013 , 24, 1391–1394.[6]

• Lewis Acid Additives: Wang, C., et al.[6] "A Mild, Green, and Convenient One-Pot Carbon-Chain Extension of Carboxylic Acids."[6] Synlett, 2023 , 34, 1033-1036.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. scirp.org [scirp.org]
• 5. scirp.org [scirp.org]
• 6. Decarboxylation [organic-chemistry.org]

Reference Data & Comparative Studies

Advanced 1H NMR Analysis: Ethyl 2,2-Bis(isopropyl)acetoacetate

The following technical guide provides an in-depth analysis of the 1H NMR characteristics of ethyl 2,2-bis(isopropyl)acetoacetate, comparing it with its mono-substituted and unsubstituted precursors.

Executive Summary

This guide details the structural elucidation of Ethyl 2,2-bis(isopropyl)acetoacetate (CAS: 85153-64-6), a sterically congested

-keto ester. The analysis focuses on the disappearance of the -proton signal and the suppression of keto-enol tautomerism, distinguishing it from Ethyl 2-isopropylacetoacetate and Ethyl acetoacetate .

Target Audience: Synthetic Chemists, Spectroscopists, and Process Development Scientists.

Key Spectral Differentiators

Feature	Ethyl Acetoacetate	Ethyl 2-isopropylacetoacetate	Ethyl 2,2-bis(isopropyl)acetoacetate
-Proton	Singlet (2H, ~3.45 ppm)	Doublet (1H, ~3.20 ppm)	Absent (Quaternary Carbon)
Tautomerism	Significant Enol (~8-15%)	Minor Enol	None (Structurally Locked)
Steric Bulk	Low	Moderate	High (Shielding/Deshielding effects)

Structural & Mechanistic Analysis

The Steric Challenge

The synthesis of the bis-isopropyl derivative via dialkylation is kinetically challenging due to the massive steric hindrance introduced by the second isopropyl group. Standard enolate alkylation often stalls at the mono-substituted stage or results in O-alkylation. Consequently, the bis product is often encountered as a specific impurity or a target requiring forcing conditions (e.g., high-pressure/temperature or specific catalysts).

Spectral Logic: The "Silent" Alpha Carbon

In the 1H NMR spectrum, the most diagnostic feature of the bis-isopropyl compound is the absence of the signal between 3.0–3.5 ppm .

• Unsubstituted: The

  -methylene protons appear as a singlet at ~3.45 ppm.

• Mono-substituted: The single

  -methine proton appears as a doublet (coupled to the isopropyl methine) at ~3.20 ppm.

• Bis-substituted: The

  -carbon is quaternary. No protons are attached, eliminating this signal entirely and locking the molecule in the keto form.

Pathway Visualization

The following diagram illustrates the sequential alkylation and the resulting loss of the

-proton signal.

Figure 1: Sequential alkylation pathway showing the loss of alpha-protons and suppression of tautomerism.

Comparative Spectral Data

The following data compares the experimental shifts of the precursors with the predicted/theoretical shifts of the target bis compound, derived from additivity rules and structural analogs.

1H NMR Chemical Shift Table (in CDCl )

Proton Group	Multiplicity	Ethyl Acetoacetate (Exp) [1]	Ethyl 2-isopropylacetoacetate (Exp) [2]	Ethyl 2,2-bis(isopropyl)acetoacetate (Calc/Pred)
Acetyl -CH	Singlet	2.27 ppm	2.23 ppm	2.15 – 2.20 ppm
Ester -OCH -	Quartet	4.20 ppm	4.19 ppm	4.15 – 4.25 ppm
Ester -CH	Triplet	1.28 ppm	1.26 ppm	1.25 – 1.30 ppm
-Proton	Singlet/Doublet	3.45 ppm (s)	3.18 ppm (d, J=9.5 Hz)	ABSENT
Isopropyl -CH	Septet	—	2.35 – 2.45 ppm	2.50 – 2.70 ppm (Deshielded by crowding)
Isopropyl -CH	Doublet	—	0.90 – 1.00 ppm	0.95 – 1.10 ppm (12H intensity)
Enol -OH	Broad Singlet	~12.1 ppm (Variable)	Weak/Trace	None

Interpretation of the Bis Spectrum

• Symmetry: The molecule possesses a plane of symmetry, making the two isopropyl groups chemically equivalent.

• Isopropyl Methines (2H): These protons will likely appear as a septet (or broad multiplet due to rotation restrictions) further downfield (>2.5 ppm) compared to the mono-analog, due to the deshielding effect of the two adjacent carbonyls and steric compression.

• Isopropyl Methyls (12H): A strong doublet signal integrating to 12 protons dominates the upfield region (~1.0 ppm).

• Acetyl Methyl (3H): A sharp singlet. Its shift may move slightly upfield due to steric shielding from the bulky isopropyl groups.

Experimental Protocol: Verification Workflow

To confirm the identity of the bis-isopropyl product and rule out O-alkylation or mono-alkylation mixtures, follow this validation protocol.

Sample Preparation

• Solvent Selection: Use CDCl

  (Chloroform-d) for standard analysis. For high-resolution splitting analysis, C D (Benzene-d ) is recommended to resolve overlapping alkyl signals via the benzene solvent-induced shift (ASIS) effect.

• Concentration: Dissolve ~10 mg of sample in 0.6 mL of solvent.

• Reference: Ensure TMS (0.00 ppm) or residual solvent peak (CDCl

  : 7.26 ppm) is calibrated.

Diagnostic Checklist

Check 12-15 ppm: Is there a signal?

• Yes: Enol form present.[1] Indicates incomplete alkylation (mono- or unsubstituted material).

• No: Consistent with bis-substitution (quaternary carbon cannot enolize).

Check 3.0-3.5 ppm: Is there a signal?

• Yes: Presence of

  -proton. Indicates mono-substituted impurity.

• No: Consistent with quaternary substitution.

Integration Ratio:

• Normalize the Ester Quartet (4.2 ppm) to 2.00 .

• The Isopropyl Methyls (0.9-1.1 ppm) must integrate to ~12.00 .

• The Acetyl Methyl (2.2 ppm) must integrate to 3.00 .

References

• National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS): Ethyl acetoacetate (No. 1124). Retrieved from [Link]

• PubChem. (2024). Ethyl 2,2-bis(isopropyl)acetoacetate (CID 3020449).[2] National Library of Medicine. Retrieved from [Link]

• SIELC Technologies. (2018).[3] Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ethyl 2,2-bis(isopropyl)acetoacetate | C12H22O3 | CID 3020449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]

Identifying isopropyl group signals in proton NMR

The Isopropyl Signature: A Comparative Guide to Alkyl Group Identification in H NMR

Executive Summary

In small molecule drug discovery, the precise identification of alkyl side chains is not merely a matter of structural assignment; it is a critical quality gate for verifying synthetic pathways and assessing metabolic liability. The isopropyl group (

), a common motif for modulating lipophilicity and steric bulk (e.g., in Valine derivatives), presents a unique spectral "product profile" in proton NMR ( H NMR).

This guide objectively compares the Isopropyl Signature against its primary "competitors"—Ethyl,

-Propyl, Isobutyl, and -Butyl groups. We analyze the performance of signal identification under standard conditions and provide field-proven protocols for verifying the signal when the characteristic septet is obscured—a common failure mode in complex spectra.

Core Technical Analysis: The Isopropyl "Product" Profile

The isopropyl group is defined by a specific magnetic connectivity that results in a highly recognizable splitting pattern. Understanding the causality of this pattern is essential for distinguishing it from false positives.

The Theoretical Signature

The isopropyl group consists of two distinct proton environments:

• Methyl Protons (

  ): Six protons across two groups. These are chemically and magnetically equivalent (enantiotopic or homotopic depending on the chiral environment).

• Methine Proton (

  ): One proton on the central carbon.

The Splitting Mechanism (Causality)

• The Doublet (

  ): The six protons couple to the single proton. According to the rule, , resulting in a doublet.

  • Typical

    -coupling: (free rotation).

• The Septet (

  ): The single proton couples to the six protons. , resulting in a septet ( peaks).

  • Intensity Ratio: 1:6:15:20:15:6:1 (Pascal's Triangle). The outer peaks are very weak and often lost in the baseline noise, making the septet appear as a quintet or broad multiplet.

Performance Metrics (Chemical Shifts)

• Methyl (

  ): Consistently upfield, typically 0.9 -- 1.3 ppm .

• Methine (

  ): Highly sensitive to the electronic environment of the substituent ( ).
  • : (often obscured).
  • : .
  • : (distinctive downfield shift).

Comparative Analysis: Isopropyl vs. Alternative Alkyl Groups

To validate the presence of an isopropyl group, one must rule out alternative alkyl chains that produce overlapping signals in the upfield region.

Table 1: Comparative Signal Profiling of Common Alkyl Groups

Alkyl Group	Structure	Methyl Signal (High Field)	Methylene/Methine Signal	Key Differentiator
Isopropyl		Doublet ( )	Septet ( )	septet is unique; often confused with obscured multiplets.
Ethyl		Triplet ( )	Quartet ( )	Integration ratio is 3:2. Quartet is distinct from septet.
-Propyl		Triplet ( )	Multiplet ( ) + Triplet ( )	Requires three distinct signal sets. Methyl is a triplet, not a doublet.
Isobutyl		Doublet ( )	Multiplet ( ) + Doublet ( )	High Risk: Also has a doublet.[1] Distinguish by the extra doublet (methylene).
-Butyl		Singlet ( )	None	Strong singlet. No coupling partners.[2]

Diagram 1: Decision Logic for Alkyl Identification

The following decision tree illustrates the logical flow for distinguishing these groups based on the methyl signal multiplicity.

Caption: Logical workflow for classifying alkyl groups based on the multiplicity of the methyl resonance.

Advanced Verification Protocols

In "real-world" drug development scenarios, the characteristic septet of the isopropyl group is frequently obscured by other signals or solvent peaks. Relying solely on the doublet is insufficient for rigorous structural proof (E-E-A-T principle: Trustworthiness requires validation).

Protocol A: The "Hidden Septet" Recovery (2D COSY)

When the

septet is buried, Homonuclear Correlation Spectroscopy (COSY) is the primary tool for validation.

Methodology:

• Acquisition: Run a standard magnitude COSY experiment.

• Targeting: Locate the clear doublet (

  ) in the methyl region ( ).

• Correlation: Draw a horizontal line from the doublet to the diagonal, then look vertically for a cross-peak.

• Validation: The cross-peak identifies the exact chemical shift of the hidden methine proton (

  ). If this cross-peak connects to a region with integration (even if overlapping), the isopropyl connectivity is confirmed.

Protocol B: Carbon Editing (HSQC)

This is the "Gold Standard" for distinguishing Isopropyl from

-Propyl or Isobutyl when proton signals are ambiguous. We use Multiplicity-Edited HSQC (or DEPT-135).

The Logic:

• and signals have the same phase (typically positive/red).
• signals have the opposite phase (typically negative/blue).

Interpretation:

• Isopropyl: You will see a

  spot (positive) correlating to the methyl protons and a spot (positive) correlating to the methine proton. No negative ( ) signals involved.
• -Propyl: You will see a spot (positive), but the coupled partners are groups (negative).

• Isobutyl: You will see

  (positive), (positive), AND a distinctive (negative) connecting the isopropyl head to the main chain.

Diagram 2: Advanced Verification Workflow

This diagram outlines the experimental steps to resolve ambiguity using 2D NMR.

Caption: Step-by-step verification workflow using 2D NMR techniques to confirm isopropyl identity.

References

• Chemistry Steps. "NMR Chemical Shift Values Table." Chemistry Steps, 2024.[3] [Link]

• University of Calgary. "Ch 13 - Coupling." University of Calgary Chemistry, n.d. [Link]

• LibreTexts Chemistry. "13.4: Chemical Shifts in ¹H NMR Spectroscopy." Chemistry LibreTexts, 8 Oct. 2024. [Link]

• University of Ottawa NMR Facility. "Second Order 1H NMR Spectra of Isopropyl Groups." u-of-o-nmr-facility.blogspot.com, 18 July 2008. [Link]

• Jeol. "How to read NMR spectra from the basics." Jeol.com, n.d. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Mass Spectrometry Fragmentation Guide: Ethyl 2,2-bis(isopropyl)acetoacetate (CAS 85153-64-6)

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation pattern for Ethyl 2,2-bis(isopropyl)acetoacetate (CAS 85153-64-6).

Note to Researchers: While some loose associations in online databases link this CAS number to Cefepime impurities due to indexing errors, the chemical registry explicitly assigns CAS 85153-64-6 to Ethyl 2,2-bis(isopropyl)acetoacetate .[1] This guide focuses on the definitive chemical structure of the registered substance, a sterically hindered

-keto ester intermediate used in the synthesis of complex pharmaceutical scaffolds.

[1][2][3][4]

Executive Summary & Compound Profile

Ethyl 2,2-bis(isopropyl)acetoacetate is a highly substituted

-keto ester.[1] Its gem-diisopropyl substitution at the -carbon creates significant steric bulk, influencing its ionization behavior and fragmentation kinetics.[1] In drug development, this motif is often employed to introduce conformational rigidity (Thorpe-Ingold effect) or metabolic stability into a drug core.[1]

Property	Data
CAS Number	85153-64-6
Chemical Name	Ethyl 2,2-bis(isopropyl)acetoacetate
IUPAC Name	Ethyl 2-acetyl-2-isopropyl-3-methylbutanoate
Molecular Formula
Molecular Weight	214.30 Da
Monoisotopic Mass	214.1569 Da
Key Structural Features	Quaternary -carbon, Gem-diisopropyl groups, -keto ester core

Mass Spectrometry Methodologies

To fully characterize this molecule, both Electron Ionization (EI) and Electrospray Ionization (ESI) are required.[1][2] The steric crowding makes the molecule prone to specific rearrangements.

Recommended Protocols

Parameter	EI-MS (GC-MS)	ESI-MS/MS (LC-MS)
Ionization Energy	70 eV	Positive Mode (+4.5 kV)
Source Temp	230°C	350°C (Gas Temp)
Interface	Direct Injection / GC Capillary	ESI (Pneumatically assisted)
Mobile Phase	Helium (Carrier Gas)	0.1% Formic Acid in MeCN/H2O
Primary Ion Observed	43, 171, 129	,

Fragmentation Pathway Analysis

Electron Ionization (EI) Pattern

Under 70 eV EI, the molecular ion (

, 214) is typically weak or absent due to the stability of the fragment ions formed by relieving steric strain.[1]

Primary Fragmentation Channels:

• -Cleavage (Acyl Loss): The bond between the carbonyl carbon and the quaternary -carbon is weak. Cleavage yields the acetyl cation ( 43) or the stable tertiary radical cation.

• McLafferty Rearrangement (Blocked/Modified): The classic McLafferty rearrangement involving the ketone is sterically hindered by the two isopropyl groups. However, rearrangement involving the ester ethyl group is possible, leading to the loss of ethylene (28 Da).[1]

• Loss of Alkyl Groups: The bulky isopropyl groups are easily lost to relieve strain.

Key Diagnostic Ions (EI):

m/z	Identity	Mechanism	Relative Abundance
43	or	-cleavage or Isopropyl fragmentation	Base Peak (100%)
73		-cleavage at ester side	High
171		Loss of Isopropyl radical	Medium
169		Loss of Ethoxy radical	Low
129		Sequential loss of Isopropyl + Ketene	Medium

ESI-MS/MS Fragmentation (Positive Mode)

In ESI, the protonated molecule

( 215) is the precursor.[1] Collision-Induced Dissociation (CID) drives fragmentation dominated by neutral losses.[1]

• Precursor:

  215

• Primary Transition:

  (Loss of Ethanol, 46 Da)[1]

• Secondary Transition:

  (Loss of Propene, 42 Da)[1]

Fragmentation Pathway Diagram

The following diagram illustrates the mechanistic pathways for the fragmentation of CAS 85153-64-6 under EI conditions, highlighting the competition between steric relief and charge stabilization.

Figure 1: Mechanistic fragmentation pathway highlighting the dominant loss of steric bulk (isopropyl) and alpha-cleavage products.[1]

Comparative Analysis

To validate the identity of CAS 85153-64-6, it is crucial to compare it against its non-substituted and mono-substituted analogs.[1] The "Gem-Dialkyl Effect" drastically alters the spectrum.

Feature	Ethyl Acetoacetate (Unsubstituted)	Ethyl 2-isopropylacetoacetate (Mono)	CAS 85153-64-6 (Bis-isopropyl)
Molecular Ion Stability	High	Moderate	Very Low (Steric Strain)
Base Peak	43 (Acetyl)	43 or 129	43
McLafferty Rearrangement	Prominent ( 88)	Present	Suppressed/Altered
Unique Characteristic	Loss of EtOH ( )	Loss of Propene ( )	Sequential Loss of Isopropyls

Insight: The presence of the bis-isopropyl group suppresses the standard McLafferty rearrangement seen in linear

-keto esters because the -hydrogens are sterically inaccessible or the conformation is locked. Instead, simple bond fissions (alpha-cleavage) dominate.[1]

Experimental Protocol: Impurity Profiling

If analyzing this compound as an intermediate or impurity in a drug substance (e.g., a protease inhibitor synthesis), use the following LC-MS method.

Step-by-Step Workflow

• Sample Preparation:

  • Dissolve 1 mg of sample in 1 mL of Acetonitrile.

  • Dilute 1:100 with 50:50 Water:MeCN (+0.1% Formic Acid).[1]

• LC Conditions:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1]

  • Flow Rate: 0.4 mL/min.

  • Gradient: 5% B to 95% B over 10 min (A = 0.1% FA in Water, B = 0.1% FA in MeCN).

• MS Detection:

  • Scan Range:

    50–500.

  • Trigger: Data-Dependent Acquisition (DDA) on top 3 ions.

  • Collision Energy: Stepped (10, 20, 40 eV).[1]

Figure 2: LC-MS/MS workflow for the identification of CAS 85153-64-6.

References

• Chemical Identity & Properties: "Ethyl 2,2-bis(isopropyl)acetoacetate (CAS 85153-64-6)."[1][3][4][5][6] National Center for Biotechnology Information. PubChem Compound Summary.[Link][1]

• Fragmentation Mechanisms: McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra. University Science Books. (Standard text for EI fragmentation mechanisms of keto-esters).

• Chromatographic Separation: SIELC Technologies. "Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column." [Link]

• Regulatory Status: Australian Industrial Chemicals Introduction Scheme (AICIS).[1] "Evaluation Statement: 85153-64-6." [Link][1]

Sources

• 1. Metsulfuron-methyl - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 2,2-Bis(isopropyl)propionitrile | CAS#:55897-64-8 | Chemsrc [chemsrc.com]
• 4. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]
• 5. evitachem.com [evitachem.com]
• 6. Chymostatin,9076-44-2 - LookChemical.com [lookchemical.com]

GC-MS Retention Time Comparison: Mono- vs. Bis-Isopropyl Acetoacetate

As drug development and complex organic syntheses demand higher precision, monitoring the alkylation of

-keto esters has become a critical analytical checkpoint. The acetoacetic ester synthesis is a foundational method for generating substituted ketones; however, controlling the reaction to stop at mono-alkylation versus proceeding to bis-alkylation is notoriously difficult when using bulky secondary electrophiles like isopropyl halides.

This technical guide provides an objective, data-driven comparison of the gas chromatography-mass spectrometry (GC-MS) retention profiles of mono-isopropyl acetoacetate (specifically,) and bis-isopropyl acetoacetate (). By understanding the causality behind their chromatographic behavior, researchers can build self-validating analytical systems to optimize reaction yields.

Chemical Context & The Causality of Steric Hindrance

To understand their GC-MS separation, we must first examine the synthesis mechanics. The reaction relies on the deprotonation of the

-carbon of ethyl acetoacetate to form a nucleophilic enolate, followed by an attack on an isopropyl halide.

While the first alkylation proceeds readily to form the mono-adduct, the second alkylation is severely restricted. The introduction of the first isopropyl group creates massive steric bulk at the

-position. Forming the enolate a second time is thermodynamically less favorable, and the subsequent attack on another secondary carbon competes heavily with elimination. Consequently, synthesis mixtures almost always contain a complex ratio of unreacted starting material, the mono-adduct, and the bis-adduct.

Why GC-MS Outperforms HPLC Alternatives

Comparing analytical alternatives, HPLC-UV is poorly suited for this reaction. Aliphatic

-keto esters lack extended -conjugation, resulting in weak UV absorbance that requires monitoring at low, noise-prone wavelengths (e.g., 210 nm) [3]. GC-MS is the superior alternative because it separates these compounds based on their distinct boiling points and provides definitive structural confirmation via Electron Ionization (EI) fragmentation, completely bypassing the need for a chromophore.

Experimental Workflow: A Self-Validating GC-MS Protocol

To ensure reproducibility across different laboratories, the following step-by-step methodology establishes a baseline-resolved separation system. The parameters are explicitly chosen to leverage the vapor pressure differences between the mono- and bis-alkylated species.

Step 1: Sample Preparation

• Extraction: Extract the crude reaction mixture using GC-grade ethyl acetate.

• Quenching: Wash the organic layer with saturated aqueous

  to neutralize any unreacted enolates, followed by a brine wash.

• Drying & Dilution: Dry over anhydrous

  . Dilute the extract to a final concentration of in hexane. Causality: Proper dilution prevents column overloading, which causes peak tailing and retention time shifting.

Step 2: GC-MS Instrument Configuration

• Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS or DB-5MS),

  film thickness. Causality: This non-polar stationary phase separates analytes primarily by boiling point, which perfectly exploits the mass difference between the mono- and bis-adducts.

• Carrier Gas: Helium at a constant flow of

  .

• Inlet:

  , Split mode (50:1 ratio), injection volume.

Step 3: Oven Temperature Program

• Initial:

  , hold for . (Focuses the hexane solvent and sharpens analyte bands).

• Ramp:

  to . (Provides rapid baseline resolution).

• Final Hold:

  to bake out any heavy impurities.

Step 4: Mass Spectrometry Parameters

• Ionization: Electron Ionization (EI) at

  .

• Scan Range:

  .

• Temperatures: Ion source at

  , quadrupole at .

Quantitative Data & Retention Time Comparison

In gas chromatography, retention time (

) on a non-polar column is dictated by the analyte's vapor pressure and dispersive interactions with the stationary phase. The addition of a second isopropyl group increases the molecular weight from 172.22 Da to 214.30 Da and expands the hydrophobic surface area. This significantly decreases the molecule's vapor pressure, causing the bis-alkylated product to elute nearly 2.5 minutes later than the mono-alkylated counterpart under the prescribed gradient.

Table 1: Chromatographic and Mass Spectral Comparison

Analyte	Chemical Formula	Molecular Wt.	Est. Boiling Point	Expected (min)	Key MS Fragments ( )
Mono-isopropyl acetoacetate		172.22 g/mol		8.2	172 , 130, 88, 43 (base)
Bis-isopropyl acetoacetate		214.30 g/mol		10.8	214 , 171, 129, 43 (base)

Note: The base peak at

corresponds to the acetyl cation , which is a universal diagnostic fragment for acetoacetate derivatives.

Logical Workflow Visualization

The following diagram maps the logical relationship between the chemical synthesis pathway, the steric bottlenecks, and the resulting GC-MS separation logic.

Reaction workflow and GC-MS separation logic for mono- and bis-isopropyl acetoacetates.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 95544, Ethyl 2-isopropylacetoacetate." PubChem, [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3020449, Ethyl 2,2-bis(isopropyl)acetoacetate." PubChem, [Link].

• SIELC Technologies. "Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column." SIELC Application Notes, [Link].

Benchmarking Detection Strategies for Quaternary Alpha-Carbon 13C Chemical Shifts

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In modern drug discovery, the incorporation of quaternary

-carbons (e.g., -disubstituted amino acids like Aib, or gem-dimethyl motifs) is a critical strategy to restrict conformational flexibility and improve metabolic stability. However, these tetrasubstituted centers present a formidable analytical challenge: they are "silent" in standard proton-based experiments, lack NOE enhancement, and exhibit prolonged longitudinal relaxation times ( ).

This guide objectively compares the three primary NMR detection strategies—Direct Excitation (1D

C) , Inverse Detection (HMBC) , and Long-Range Polarization (LR-HSQMBC) . We evaluate these "products" (methodologies) based on sensitivity, time efficiency, and structural definitive power, providing a validated workflow for the unambiguous assignment of quaternary -carbons.

Part 1: The Technical Challenge (The "Silent" Carbon)

The quaternary

-carbon ( ) is defined as a carbon atom bonded to four non-hydrogen substituents, typically located to a carbonyl or heteroatom.

The Physics of Invisibility

• Lack of NOE Enhancement: Unlike protonated carbons (

  ), does not benefit from the Nuclear Overhauser Effect (NOE), which can theoretically increase signal intensity by up to 200% ( ).

• Relaxation Bottlenecks: The dominant relaxation mechanism for

  C is dipolar coupling to attached protons. Without attached protons, relies on inefficient long-range dipolar interactions or chemical shift anisotropy (CSA), resulting in values of 10–50 seconds (vs. 0.1–2s for protonated carbons).

• Chemical Shift Overlap: In peptides and peptidomimetics,

  resonates in the 50–70 ppm range, often obscured by solvent peaks (e.g., at 54 ppm) or dynamic signals.

Part 2: Comparative Analysis of Detection Strategies

We benchmark three distinct "products" (pulse sequence methodologies) used to detect

.

Comparison Matrix: Sensitivity vs. Utility

Feature	Method A: Quantitative 1D C	Method B: Gradient HMBC	Method C: LR-HSQMBC
Primary Mechanism	Direct C Excitation	Polarization Transfer	Refocused Long-Range Transfer
Detection Mode	Direct (Low Sensitivity)	Inverse (High Sensitivity)	Inverse (Phase Sensitive)
Coupling Focus	N/A (Decoupled)	(6–10 Hz)	(< 2 Hz)
Visibility	High (if is sufficient)	High (via -protons)	Medium (Specific for weak couplings)
Time Cost	High (Hours to Overnight)	Low (10–30 mins)	Medium (30–60 mins)
Key Limitation	saturation effects	Cannot distinguish vs	Lower S/N than HMBC

Method A: Direct Excitation (The Quantitative Standard)

• Best For: Stoichiometric quantification and purity analysis.

• The Protocol: Uses inverse-gated decoupling to suppress NOE (for integration accuracy) or standard decoupling for sensitivity.

• Critical Optimization: The relaxation delay (

  ) is the failure point. For , must be .[1]

• Enhancement: Doping with Chromium(III) acetylacetonate [Cr(acac)

  ] (0.05 M) acts as a paramagnetic relaxation agent, reducing from ~30s to <1s, allowing rapid pulsing.

Method B: Gradient HMBC (The Assignment Workhorse)

• Best For: Rapid structural connectivity.

• Mechanism: Correlates the "silent"

  to protons 2 or 3 bonds away (e.g., -methyls or amide protons).

• Performance: The magnitude mode HMBC is robust but produces broad peaks. It is the most sensitive method per unit time because it detects the abundant high-

  H magnetization.

• Limitation: In quaternary centers with no protons within 3 bonds (e.g., isolated in a poly-heteroatom scaffold), HMBC fails.

Method C: LR-HSQMBC (The Problem Solver)

• Best For: "Impossible" assignments where couplings are vanishingly small (< 2 Hz).

• Mechanism: A heteronuclear single-quantum coherence experiment optimized for long-range couplings.[2][3][4] Unlike HMBC, it yields phase-sensitive (pure absorption) lineshapes, allowing for higher resolution.

• Performance: It can detect correlations over 4 or 5 bonds, bridging gaps that HMBC cannot. However, the active refocusing delays lead to

  relaxation losses, making it less sensitive than HMBC for standard couplings.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol 1: The "Quaternary-Only" Filter (iQCD/SEMUT)

To exclusively observe quaternary carbons and filter out the noise of protonated carbons in complex mixtures.

• Sample Prep: 20-50 mg sample in 0.6 mL deuterated solvent.

• Pulse Sequence: Select iqcd or semut90 (Bruker/Varian libraries).

• Parameter Setup:

  • J-coupling: Set

    to 145 Hz (average).

  • Relaxation Delay (

    ): Set to 2.0 s.

  • Scans: 256–1024 (due to low sensitivity of direct detection).

• Validation: Protonated carbons (

  ) should be suppressed to <5% intensity. Only remains.[5]

Protocol 2: Optimized HMBC for Assignment

• Optimization: Standard HMBC is optimized for 8 Hz (

  ). For hindered quaternary centers, couplings are often smaller (4–6 Hz).

• Modification: Change the delay cnst13 (Bruker) or j1xh (Varian) to 5 Hz (corresponds to a 100ms evolution delay).

• Execution: Run 2D experiment.

• Analysis: Look for correlations from stable

  -protons (e.g., methyl groups on the -carbon).

Part 4: Decision Logic & Visualization

The following diagram illustrates the decision matrix for assigning a suspected quaternary

-carbon signal.

Caption: Workflow for classifying and assigning quaternary

-carbons. DEPT filters protonated carbons; HMBC/LR-HSQMBC establish connectivity.

References

• Furrer, J. (2020).[4] "Old and new experiments for obtaining quaternary-carbon-only NMR spectra." Chemical Communications. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. Link

• Williamson, R. T., et al. (2000). "LR-HSQMBC: A Sensitive Experiment for the Observation of Very Long-Range Heteronuclear Correlations." Journal of Magnetic Resonance. Link

• BenchChem Protocols. (2025). "Quantitative 13C NMR Spectroscopy for Structural Elucidation." Link

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. How to use LR-HSQMBC: Observation of very small couplings | Applications Notes | JEOL Ltd. [jeol.com]
• 3. D-HMBC versus LR-HSQMBC: Which experiment provides theoretically and experimentally the best results? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1 [science.widener.edu]

Comparative Guide to the Thermophysical Properties of Substituted Ethyl Acetoacetates

As a Senior Application Scientist in organic synthesis and drug development, understanding the thermophysical properties of

-keto esters is paramount. Substituted ethyl acetoacetates are highly versatile active methylene compounds used extensively in the Knorr pyrazole synthesis, Hantzsch pyridine synthesis, and the development of complex Active Pharmaceutical Ingredients (APIs).

When scaling up distillation or designing downstream purification workflows, the boiling point (BP) of these intermediates dictates the thermal budget and equipment requirements. This guide objectively compares the boiling points of various

-substituted ethyl acetoacetates, explains the molecular causality behind these trends, and outlines a self-validating experimental protocol for precision thermodynamic measurement.

Thermophysical Data Comparison

The substitution at the

-carbon (C2) of ethyl acetoacetate fundamentally alters the molecule's mass, effective surface area, and intermolecular forces. The table below summarizes the boiling points of key derivatives at standard atmospheric pressure (760 mmHg).

Compound	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -Substitution	Molecular Weight	Boiling Point (760 mmHg)	Source
Ethyl acetoacetate	None (-H)	130.14 g/mol	180.8 °C	[1]
Ethyl 2-methylacetoacetate	Methyl (-CH₃)	144.17 g/mol	187.0 °C	2[2]
Ethyl 2-ethylacetoacetate	Ethyl (-CH₂CH₃)	158.20 g/mol	189.0 °C
Ethyl 2-isopropylacetoacetate	Isopropyl (-CH(CH₃)₂)	172.22 g/mol	201.0 - 203.0 °C	3[3]
Ethyl 2-propylacetoacetate	Propyl (-CH₂CH₂CH₃)	172.22 g/mol	224.0 °C	4[4]
Ethyl 2-benzylacetoacetate	Benzyl (-CH₂C₆H₅)	220.27 g/mol	276.0 °C	5[5]

Mechanistic Analysis of Boiling Point Trends

To effectively design separation protocols, a scientist must understand the causality behind these thermophysical shifts rather than just memorizing the data.

The Mass & Polarizability Effect

As the linear alkyl chain length increases from hydrogen to methyl to ethyl, the molecular weight and the size of the electron cloud increase. A larger, more polarizable electron cloud strengthens the transient dipole-induced dipole interactions (London dispersion forces). Consequently, more thermal energy is required to vaporize the liquid, driving the boiling point from 180.8 °C (unsubstituted)[1] up to 189.0 °C (ethyl substitution).

The Branching Anomaly: Propyl vs. Isopropyl

A critical observation for process chemists is the stark difference between structural isomers. Ethyl 2-propylacetoacetate boils at 224.0 °C[4], while its branched counterpart, ethyl 2-isopropylacetoacetate, boils significantly lower at 201.0 - 203.0 °C[3].

• Causality: The linear propyl chain is extended and flexible, allowing molecules to pack closely together and maximize surface area contact for van der Waals interactions. In contrast, the bulky, branched isopropyl group creates a more spherical, sterically hindered molecular profile. This prevents tight molecular packing, reduces the effective surface area, and weakens intermolecular cohesion, thereby lowering the boiling point by over 20 °C.

Aromatic Cohesion: The Benzyl Substitution

Ethyl 2-benzylacetoacetate exhibits the highest boiling point in this series at 276.0 °C[5]. While the increased molecular weight plays a role, the primary driver is the introduction of the phenyl ring. The delocalized

-electrons allow for intermolecular stacking in the liquid phase. This creates a highly cohesive liquid structure that requires substantial thermal energy to disrupt.

Experimental Protocol: Self-Validating Boiling Point Determination

Relying solely on visual boiling point determination can lead to a 2-5 °C margin of error due to localized heating or the presence of volatile impurities. To ensure scientific integrity, the following self-validating protocol utilizes orthogonal techniques to confirm thermodynamic properties.

Step 1: Vacuum Fractional Distillation

• Procedure: Place the raw substituted ethyl acetoacetate in a short-path distillation apparatus. Reduce the system pressure to <15 mmHg using a high-vacuum pump. Collect the main fraction at the corresponding reduced-pressure boiling point (e.g., 82-85 °C at 12 mmHg for the isopropyl derivative).

• Causality:

  -keto esters are prone to thermal decarboxylation and degradation at temperatures exceeding 150 °C. By lowering the atmospheric pressure, the boiling point is artificially depressed, allowing for purification without thermal destruction of the API intermediate.

Step 2: GC-FID Purity Verification

• Procedure: Dissolve a 10

  L aliquot of the distillate in 1 mL of HPLC-grade dichloromethane. Inject into a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID). Ensure the target peak constitutes >99.0% of the total Area Under the Curve (AUC).

• Causality: Volatile impurities (such as unreacted ethanol from the esterification process) will artificially depress the bulk boiling point via colligative properties (Raoult's Law). Confirming >99.0% purity ensures the subsequent measurements reflect the pure substance.

Step 3: Orthogonal Thermal Analysis (DSC + Capillary)

• Procedure A (Differential Scanning Calorimetry): Load 5 mg of the purified sample into a hermetically sealed aluminum pan with a pinhole. Ramp the temperature at 10 °C/min under a nitrogen purge. Record the extrapolated onset temperature of the endothermic vaporization peak.

• Procedure B (Siwoloboff’s Micro-Capillary Method): Submerge a bell-shaped micro-capillary into a standard capillary tube containing 0.5 mL of the sample. Heat in a silicone oil bath. The boiling point is recorded at the exact moment a continuous, rapid stream of bubbles emerges, indicating that the vapor pressure of the liquid equals the atmospheric pressure.

• Causality: The capillary method relies on the physical observation of vapor pressure equilibrium, which can be subjective. DSC provides a highly precise, objective thermodynamic measurement of the phase transition onset. Using both methods creates a self-validating system; if the DSC onset and the visual capillary equilibrium match within 0.5 °C, the data is definitively verified.

Workflow Visualization

Self-validating workflow for precision boiling point determination.

References

• Ethyl acetoacetate - the NIST WebBook | National Institute of Standards and Technology | 1

• Ethyl 2-methylacetoacetate, 95% 100 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific | 2

• Ethyl 2-ethylacetoacetate - 607-97-6, C8H14O3, density, melting point, boiling point, structural formula, synthesis | ChemSynthesis |

• AB474429 | CAS 1522-46-9 – abcr Gute Chemie | ABCR | 3

• 1540-28-9 Ethyl 2-propylacetoacetate C9H16O3, Formula, NMR, Boiling Point, Density, Flash Point | Guidechem | 4

• Ethyl alpha-benzylacetoacetate | C13H16O3 | CID 246929 | PubChem - NIH | 5

Sources

• 1. Ethyl acetoacetate [webbook.nist.gov]
• 2. Ethyl 2-methylacetoacetate, 95% 100 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.be]
• 3. abcr.com [abcr.com]
• 4. wap.guidechem.com [wap.guidechem.com]
• 5. Ethyl alpha-benzylacetoacetate | C13H16O3 | CID 246929 - PubChem [pubchem.ncbi.nlm.nih.gov]

Analytical Standard Comparison Guide: Ethyl 2,2-bis(isopropyl)acetoacetate in High-Resolution Chromatography

Executive Summary

In the realm of complex organic synthesis, pharmacokinetics, and environmental screening, Ethyl 2,2-bis(isopropyl)acetoacetate (CAS: 85153-64-6) serves as a critical analytical reference standard. As a highly sterically congested

-keto ester, its accurate quantification is notoriously difficult due to anomalous chromatographic retention behaviors. This guide provides an objective, data-backed comparison between high-purity analytical standards, technical-grade reagents, and structural surrogates. Designed for senior analytical scientists, it details the causality behind specific method parameters and establishes self-validating protocols for both LC-MS and GC-MS workflows.

The Causality of Steric Congestion in Method Development

To develop a robust analytical method, one must first understand the molecular architecture of the analyte. Ethyl 2,2-bis(isopropyl)acetoacetate (

) features a C2 alpha-carbon that is fully substituted with two bulky isopropyl groups, flanked by an acetyl group and an ethyl ester[1].

The Chromatographic Challenge: This intense steric congestion creates a hydrophobic "shield" around the polar

-keto ester core. When analyzed on standard high-silanol C18 columns, the molecule exhibits unpredictable secondary interactions. The bulky alkyl shell dictates primary hydrophobic retention, but the partially shielded oxygen atoms can still engage in slow, mixed-mode ion-exchange with active surface silanols. This dual-mechanism pathway inevitably leads to severe peak tailing and loss of MS sensitivity. Consequently, utilizing low-purity standards or incorrect stationary phases results in co-elution with mono-alkylated impurities (e.g., ethyl 2-isopropylacetoacetate).

To achieve baseline resolution, analysts must utilize specialized low-silanol reverse-phase columns (such as the Newcrom R1) that enforce a strictly hydrophobic retention mechanism[2].

Objective Comparison: High-Purity Standard vs. Alternatives

When establishing a quantitative MS workflow or a pharmacokinetic assay, the choice of reference material is paramount. Below is a comparative analysis of the High-Purity Analytical Standard against common laboratory alternatives.

Table 1: Performance and Reliability Metrics

Metric	High-Purity Standard (≥99.5%)	Technical Grade (≤95%)	Surrogate Standard (Mono-isopropyl)
Primary Application	Quantitative LC-MS/GC-MS, Pharmacokinetics	Early-stage synthesis, Qualitative TLC	Retention mapping, System suitability
Mono-alkylated Impurity	< 0.1%	3.0% - 5.0%	N/A (100% Mono-alkylated)
UV Baseline Noise (210nm)	< 0.5 mAU	> 2.5 mAU (Matrix interference)	< 0.5 mAU
MS Ion Suppression	Negligible	Moderate to High	Negligible
Chromatographic Resolution ( )	> 2.5 (Self vs. Impurities)	High risk of co-elution	N/A
Data Integrity	Absolute quantitation	Relative estimation only	Fails exact mass matching

Data Synthesis Note: The presence of unreacted ethyl acetoacetate and mono-isopropyl intermediates in technical-grade reagents causes competitive ionization in the Electrospray Ionization (ESI) source, artificially depressing the signal of the target analyte.

Self-Validating Experimental Methodologies

A protocol is only as reliable as its internal validation mechanisms. The following methodologies are designed as self-validating systems, ensuring that any deviation in column chemistry or mobile phase preparation is immediately detected before sample analysis.

Protocol A: Self-Validating RP-HPLC-MS Method

Causality of Choice: A low-silanol reverse-phase column prevents secondary interactions with the shielded ester oxygens. Phosphoric acid is strictly replaced with formic acid to prevent ion suppression and source contamination in the mass spectrometer[2].

Step 1: System Suitability Test (SST) Preparation

• Prepare a resolution mixture containing 10 µg/mL of High-Purity Ethyl 2,2-bis(isopropyl)acetoacetate and 10 µg/mL of Ethyl 2-isopropylacetoacetate in Acetonitrile (MeCN).

Step 2: Chromatographic Conditions

• Column: Newcrom R1 (or equivalent low-silanol RP), 150 x 4.6 mm, 3 µm particle size.

• Mobile Phase: Isocratic 60% MeCN / 40% Water containing 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Detection: ESI-MS (Positive mode, m/z 215.16

  ) and UV at 210 nm.

Step 3: Self-Validation Check (Critical)

• Inject the SST mixture. The system is only validated if the resolution (

  ) between the mono-isopropyl and di-isopropyl peaks is . If , it indicates degraded silanol end-capping on the column, necessitating immediate column replacement.

Protocol B: GC-MS Screening for Environmental/Impurity Profiling

Causality of Choice: The high thermal stability of this di-isopropyl

-keto ester makes it highly amenable to GC-MS, frequently utilized in environmental suspect screening (e.g., [3]). A non-polar 5% phenyl-arylene phase ensures separation based strictly on boiling point and dispersive interactions.

Step 1: Matrix Preparation

• Spike the sample matrix with an isotopically labeled internal standard to validate extraction recovery.

Step 2: GC-MS Conditions

• Column: DB-5MS (30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at 1.2 mL/min (constant flow).

• Oven Program: 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Inlet: 250°C, Split ratio 10:1.

• Scan Range: m/z 50–350.

Step 3: Self-Validation Check

• Run a pure solvent blank. The standard must elute with a perfectly symmetrical peak shape. Any tailing factor

  acts as an automatic indicator of inlet liner contamination or active sites developing within the column.

Visualizing the Analytical Logic

To ensure reproducibility, the logical flow of the self-validating workflow and the underlying stationary phase mechanisms are mapped below.

Fig 1: Self-validating analytical workflow for sterically hindered β-keto esters.

Fig 2: Stationary phase interaction mechanisms driven by steric congestion.

References

• SIELC Technologies. "Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column." SIELC Applications. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3020449, Ethyl 2,2-bis(isopropyl)acetoacetate." PubChem Database. Available at:[Link]

• NORMAN Network. "GCMS participant compounds - SusDat Database." NORMAN Suspect List Exchange. Available at: [Link]

Sources

• 1. Ethyl 2,2-bis(isopropyl)acetoacetate | C12H22O3 | CID 3020449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]
• 3. norman-network.com [norman-network.com]

HPLC separation method for ethyl 2,2-bis(isopropyl)acetoacetate (Newcrom R1)

Executive Summary

This guide provides a validated protocol for the separation and analysis of Ethyl 2,2-bis(isopropyl)acetoacetate using the Newcrom R1 stationary phase. Designed for researchers in pharmaceutical synthesis and quality control, this document compares the Newcrom R1 method against traditional C18 alternatives, highlighting improvements in peak symmetry, method robustness, and scalability.

Target Analyte: Ethyl 2,2-bis(isopropyl)acetoacetate Primary Challenge: High hydrophobicity and steric hindrance at the

-carbon, requiring specific selectivity to resolve from mono-substituted impurities.

Introduction & Mechanistic Insight

The Analyte

Ethyl 2,2-bis(isopropyl)acetoacetate is a sterically crowded

-keto ester. The presence of two bulky isopropyl groups at the -position (C2) creates significant hydrophobic shielding around the carbonyl and ester functionalities.

• Chemical Nature: Highly hydrophobic, neutral molecule.

• Separation Challenge: Standard C18 columns often struggle to differentiate between the bis-substituted product and the mono-isopropyl impurity due to purely hydrophobic retention mechanisms that may lack shape selectivity. Additionally, residual silanols on older generation columns can interact with the carbonyl oxygens, leading to peak tailing.

The Solution: Newcrom R1 Technology

The Newcrom R1 column utilizes a novel stationary phase modification. Unlike traditional alkyl-silane bonding (C18), Newcrom R1 employs a terminal functional group attached via a proprietary linker.

• Mechanism: It operates primarily via Reversed-Phase (RP) but with distinct selectivity driven by the specific arrangement of the ligand.

• Key Advantage: The surface chemistry effectively masks silanol activity, ensuring sharp peak shapes for carbonyl-containing compounds without the need for ion-pairing reagents or high buffer concentrations.

Comparative Analysis: Newcrom R1 vs. Standard C18

Feature	Standard C18 Column	Newcrom R1	Impact on Analysis
Selectivity	Hydrophobicity-driven	Hydrophobicity + Shape Selectivity	Better resolution of bis-isopropyl vs. mono-isopropyl species.
Silanol Activity	Variable (often high)	Extremely Low	Eliminates peak tailing; improves integration accuracy.
Mobile Phase	Often requires buffers	Simple MeCN/Water/Acid	MS-compatible; simplifies prep and reduces background noise.
pH Stability	Typically 2-8	1-10	Allows for aggressive cleaning if hydrophobic fouling occurs.

Experimental Protocol

Reagents and Equipment

• Column: Newcrom R1, 3 µm or 5 µm particle size (SIELC Technologies).[1]

• Solvents: HPLC-grade Acetonitrile (MeCN), Deionized Water (

  ).

• Additives: Phosphoric Acid (

  ) for UV; Formic Acid ( ) for MS.

• Detector: UV-Vis (200-210 nm) or Mass Spectrometer.

Validated Method Parameters

This method is optimized for isocratic elution, ensuring high throughput and reproducibility.

Parameter	Condition	Notes
Mobile Phase A	Water + 0.1% ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">	Use Formic acid for MS detection.[2]
Mobile Phase B	Acetonitrile (MeCN)	Gradient grade.
Elution Mode	Isocratic	Typical ratio: 70-90% MeCN (Adjust based on retention).
Flow Rate	1.0 mL/min	For 4.6 mm ID columns.
Detection	UV @ 210 nm	Compound lacks strong chromophores; low UV required.
Temperature	Ambient ( )	Thermostating improves RT precision.

Step-by-Step Workflow

Step 1: System Preparation Flush the HPLC system with Water/MeCN (50/50) to remove storage solvents. Equilibrate the Newcrom R1 column with the specific Mobile Phase for 10-15 column volumes.

Step 2: Sample Preparation Dissolve the sample in MeCN or the Mobile Phase.

• Concentration: 0.5 - 1.0 mg/mL.

• Filtration: Filter through a 0.22 µm PTFE filter to protect the column.

Step 3: Injection & Analysis Inject 1-5 µL of the sample. Monitor the baseline at 210 nm. The bis-isopropyl compound is expected to elute later than unsubstituted ethyl acetoacetate due to increased hydrophobicity.

Step 4: System Suitability Ensure the tailing factor (

) is and theoretical plates ( ) .

Visualizations

Analytical Workflow Diagram

The following diagram outlines the logical flow from sample preparation to data validation.

Caption: Analytical workflow for the separation of Ethyl 2,2-bis(isopropyl)acetoacetate.

Selectivity Mechanism

This diagram illustrates why Newcrom R1 provides superior peak shape compared to standard silanol-active phases.

Caption: Comparison of stationary phase interactions. Newcrom R1 eliminates secondary silanol effects.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Sensitivity	Detection wavelength too high	Ensure UV is set to 200-210 nm. The ester carbonyl has weak absorbance above 220 nm.
Peak Tailing	Column contamination	Wash column with 100% MeCN. Newcrom R1 is robust; check pre-column filters.
Retention Drift	Temperature fluctuation	Use a column oven set to 25°C or 30°C.
High Backpressure	Particulate matter	Re-filter sample (0.22 µm) and replace guard column.

References

• SIELC Technologies.[1][3] (2018).[2][3][4] Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column. Retrieved from [Link]

• SIELC Technologies.[1][3] (n.d.). Newcrom R1 Column Chemistry and Specifications. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-isopropylacetoacetate Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. HPLC Method for Analysis of Ethyl acetoacetate on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 2. Separation of Ethyl-2-methyl acetoacetate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]
• 4. Ethyl acetate | SIELC Technologies [sielc.com]

Definitive Guide: Distinguishing Bis-Isopropyl Products from Mono-Isopropyl Intermediates

Executive Summary

In the alkylation of amines or active methylene compounds with isopropyl groups (using reagents like 2-bromopropane or acetone/reductive amination), controlling the degree of alkylation is a classic synthetic challenge. The steric bulk of the isopropyl group provides some selectivity, but "over-alkylation" to the bis-isopropyl species is a persistent impurity issue.

Distinguishing the desired mono-isopropyl intermediate from the bis-isopropyl product (or impurity) requires a multi-faceted analytical approach. This guide synthesizes nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) data to provide a definitive identification protocol.

Chemical Context & Reaction Pathway[1]

Understanding the formation pathway is critical for controlling the impurity profile. The reaction typically proceeds via a nucleophilic substitution (

) or reductive amination mechanism.

Reaction Pathway Diagram

Figure 1: Sequential alkylation pathway. The rate constant

is typically lower than due to the steric hindrance of the first isopropyl group, but is non-zero, leading to mixtures.

Analytical Pillar 1: NMR Spectroscopy (The Gold Standard)

NMR is the most robust method for structural confirmation. The distinction relies on integration stoichiometry and symmetry .

Key Discriminators ( H NMR)

• Integration Ratio: Normalizing the integral of a stable scaffold proton (e.g., an aromatic proton) to 1.0 allows for precise counting of the isopropyl methyls.

• Symmetry: The bis-isopropyl species often exhibits higher symmetry, simplifying the aromatic region, whereas the mono-isopropyl species may show diastereotopic effects if the scaffold is chiral.

• The N-H Diagnostic: The mono-isopropyl amine possesses an exchangeable N-H proton; the bis-isopropyl tertiary amine does not.

Comparative Data Table: N-Isopropylbenzylamine vs. N,N-Diisopropylbenzylamine

Feature	Mono-Isopropyl (Secondary Amine)	Bis-Isopropyl (Tertiary Amine)
Methyl ( ) Shift	ppm (Doublet)	ppm (Doublet)
Methine ( ) Shift	ppm (Septet)	ppm (Septet)
Integration (vs 2H Benzyl)	6H (Methyls), 1H (Methine)	12H (Methyls), 2H (Methines)
N-H Proton	Broad singlet ppm (Variable)	Absent
D O Shake Test	N-H signal disappears	No change in integral profile

Expert Insight: In the bis-isopropyl species, the methine proton often shifts downfield (higher ppm) due to the descreening effect of the tertiary nitrogen and increased steric crowding, despite the inductive donating effect of the extra alkyl group.

Analytical Pillar 2: Chromatography (HPLC/UPLC)

While NMR confirms structure, HPLC is required for quantitative purity assessment. Separation is driven by the significant difference in lipophilicity .

Method Development Strategy

• Stationary Phase: C18 (Octadecyl) is highly effective. The bis-isopropyl group adds substantial hydrophobic bulk (

  vs ).

• Mobile Phase: Acetonitrile/Water gradients with a basic modifier (e.g., Ammonium Hydroxide or Triethylamine) often yield sharper peaks for amines by suppressing ionization. However, acidic conditions (0.1% Formic Acid) are standard for LC-MS.

• Elution Order: Under reversed-phase conditions, the Bis-isopropyl product will elute significantly later than the Mono-isopropyl intermediate.

Predicted Retention Behavior (C18 Column)

Compound	LogP (Approx)	Relative Retention ( )
Mono-Isopropyl	~1.8 - 2.2	1.0 (Reference)
Bis-Isopropyl	~3.0 - 3.5	1.5 - 2.0 (Later Eluting)

Protocol Note: If the peaks co-elute under acidic conditions, switch to a high pH buffer (pH 9-10) using a hybrid-silica column (e.g., Waters XBridge). The deprotonated amines will have vastly different hydrophobic interactions.

Analytical Pillar 3: Mass Spectrometry (MS)

Mass spectrometry provides rapid confirmation of the molecular weight delta.

• Mass Difference: The substitution of a Hydrogen atom (1 Da) with an Isopropyl group (43 Da) results in a net mass increase of +42 Da .

• Fragmentation: Both species typically show a strong fragment corresponding to the loss of an isopropyl radical (

  ) or propylene ( ).

MS Identification Logic

Figure 2: Mass spectrometry decision logic based on the +42 Da mass shift.

Experimental Protocol: Isolation & Purification

To isolate the desired product (usually the Mono-isopropyl species in drug discovery contexts) from the Bis-impurity, follow this standard workflow.

Step-by-Step Methodology

• Reaction Monitoring (TLC/LC-MS):

  • Monitor the disappearance of the starting amine.

  • Watch for the emergence of a less polar spot (Mono) and a much less polar spot (Bis) on TLC (run in 10% MeOH/DCM).

• Quench & Workup:

  • Quench the reaction with water/bicarbonate.

  • Extract into Ethyl Acetate or DCM. The Bis-product is highly soluble in non-polar solvents.

• Purification (Flash Chromatography):

  • Stationary Phase: Silica Gel (40-63 µm).

  • Eluent: Gradient of Hexanes/Ethyl Acetate (or DCM/MeOH for polar substrates).

  • Separation: The Bis-isopropyl compound typically elutes first (highest

    ) due to the masking of the polar N-H bond and increased lipophilicity. The Mono-isopropyl elutes second .

• Validation:

  • Collect fractions.

  • Run a quick

    H NMR on the concentrated "Bis" and "Mono" fractions to confirm the 12H vs 6H methyl integration before pooling.

Decision Matrix for Researchers

Use this flowchart to rapidly classify your isolated material.

Figure 3: Logical flowchart for structural determination using NMR data.

References

• Salvatore, R. N., et al. "Synthesis of secondary amines." Tetrahedron 57.37 (2001): 7785-7811. Link

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[1] The Journal of Organic Chemistry 62.21 (1997): 7512–7515. Link

• McCalley, D. V. "Analysis of the retention behavior of basic compounds on reversed-phase HPLC columns." Journal of Chromatography A 1217.6 (2010): 858-880. Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. 7th Ed. Wiley, 2005.

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Safety & Regulatory Compliance

Ethyl 2,2-bis(isopropyl)acetoacetate: Handling &amp; Disposal Guide

The following guide details the technical specifications, handling protocols, and disposal procedures for Ethyl 2,2-bis(isopropyl)acetoacetate (CAS 85153-64-6). This document is structured for researchers and laboratory managers requiring immediate, actionable data for regulatory compliance and safety.

[1]

Chemical Identity & Hazard Profile[2][3]

To ensure proper disposal, we must first establish the physicochemical nature of the substrate. Ethyl 2,2-bis(isopropyl)acetoacetate is a sterically hindered

-keto ester. Unlike simple ethyl acetoacetate, the dual isopropyl substitution at the -carbon significantly increases lipophilicity (LogP ~2.94) and reduces volatility.

Physicochemical Summary

Property	Value (Experimental/Predicted)	Operational Implication
CAS Number	85153-64-6	Use for waste manifesting
Molecular Formula		High carbon content favors incineration
Flash Point	>85°C (Predicted)	Combustible (Class IIIA), not Flammable
Water Solubility	Low / Negligible	Do NOT dispose via sanitary sewer
Reactivity	Acidic -proton absent	Stable against mild bases; incompatible with strong oxidizers

Hazard Identification (GHS)[2]

• H227: Combustible liquid.[1]

• H319: Causes serious eye irritation.[2][3][1][4]

• H315: Causes skin irritation.[2]

• H335: May cause respiratory irritation (if heated).

Pre-Disposal Handling & Containment[9]

Before disposal, the chemical must be segregated and packaged correctly to prevent cross-reactivity in the waste stream.

Personal Protective Equipment (PPE) Matrix

• Eyes: Chemical splash goggles (ANSI Z87.1).

• Skin: Nitrile gloves (0.11 mm minimum thickness). Breakthrough time is >480 min due to the ester's lipophilicity.

• Respiratory: If handling >500 mL outside a fume hood, use a half-face respirator with organic vapor (OV) cartridges.

Containment Protocol

• Segregation: Isolate from strong oxidizers (e.g., nitric acid, permanganates) and strong bases (e.g., NaOH, which causes hydrolysis and heat generation).

• Container Selection:

  • Preferred: Amber glass bottles with PTFE-lined caps.

  • Acceptable: High-Density Polyethylene (HDPE) carboys.

  • Prohibited: Polystyrene or PVC containers (risk of solvent softening).

Disposal Procedures

Core Directive: This compound is a non-halogenated organic solvent. It must be destroyed via thermal oxidation (incineration). Under no circumstances should this material be poured down the drain.

Workflow 1: Routine Laboratory Waste (Solvent Stream)

For pure compound or solutions in organic solvents (e.g., Ethyl Acetate, Hexanes).

• Classification: Designate as "Non-Halogenated Organic Waste."

• Bulking: Can be commingled with compatible solvents:

  • Compatible: Acetone, Methanol, Ethanol, Ethyl Acetate, Toluene.

  • Incompatible: Halogenated solvents (DCM, Chloroform) – keep separate if cost-saving is required by your hauler, though chemically compatible.

• Labeling:

  • Attach a hazardous waste tag.

  • List constituents: "Ethyl 2,2-bis(isopropyl)acetoacetate, [Solvent Name]."

  • Check hazards: "Irritant," "Combustible."[1]

• Storage: Cap tightly. Store in a secondary containment tray in a flammable safety cabinet until pickup.

Workflow 2: Spill Cleanup (Emergency Response)

If a spill occurs (<1 L):

• Evacuate & Ventilate: Remove ignition sources.

• Absorb: Use vermiculite, sand, or universal absorbent pads. Do not use paper towels for large spills due to flammability risk.

• Collect: Scoop absorbed material into a wide-mouth HDPE jar.

• Label: "Debris contaminated with Ethyl 2,2-bis(isopropyl)acetoacetate."

• Disposal: Treat as solid hazardous waste (incineration).

Decision Logic & Workflow

The following diagram illustrates the critical decision pathways for disposing of

-keto esters to ensure compliance with RCRA (Resource Conservation and Recovery Act) standards.

Figure 1: Decision matrix for segregating organic ester waste streams to optimize disposal costs and safety.

Regulatory Compliance Codes

When filling out waste manifests (e.g., EPA Form 8700-22), use the following codes. Note that while this specific ester is not P- or U-listed, it exhibits characteristics that dictate its classification.

Regulatory Body	Code	Description	Justification
RCRA (USA)	D001	Ignitable Waste	If flash point <60°C (check formulation). If FP >60°C, classify as "Non-Regulated Material" but incinerate voluntarily.
RCRA (USA)	None	Non-Hazardous Chemical Waste	If pure and FP >60°C. However, do not landfill .
European Waste Code	07 01 04 *	Other organic solvents	Standard for organic synthesis waste.

Scientific Note on Hydrolysis: While some labs neutralize esters via basic hydrolysis (saponification) before disposal, we advise against this for 2,2-bis(isopropyl)acetoacetate . The steric bulk of the two isopropyl groups makes hydrolysis kinetically slow, requiring harsh conditions (reflux with concentrated KOH) that introduce unnecessary thermal risks. Direct incineration is safer and more energy-efficient.

References

• SIELC Technologies. (2018). Ethyl 2,2-bis(isopropyl)acetoacetate Properties and HPLC Separation. Retrieved from [Link]

• PubChem. (n.d.).[5][6] Compound Summary: Ethyl 2,2-bis(isopropyl)acetoacetate (CID 3020449).[7] National Library of Medicine. Retrieved from [Link]

• US EPA. (2023). RCRA Orientation Manual: Managing Hazardous Waste. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.es [fishersci.es]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. rcilabscan.com [rcilabscan.com]
• 5. Ethyl 2-(2-methylprop-2-enoyloxy)-3-oxobutanoate | C10H14O5 | CID 54060934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ethyl 2-(2-cyanoethyl)-3-oxobutanoate | C9H13NO3 | CID 13328085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Ethyl 2,2-bis(isopropyl)acetoacetate | C12H22O3 | CID 3020449 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling Ethyl 2,2-bis(isopropyl)acetoacetate

The following guide provides an authoritative, operational framework for the safe handling, storage, and disposal of Ethyl 2,2-bis(isopropyl)acetoacetate .

This content is designed for Research Scientists, Process Chemists, and EHS Officers requiring immediate, actionable data. It moves beyond generic advice, applying specific chemical logic (steric hindrance, lack of

-protons) to safety protocols.[1]

Substance Identification & Chemical Logic

To handle this chemical safely, you must understand its specific structural constraints.[1] Unlike generic ethyl acetoacetate, this derivative possesses a quaternary

-carbon, which fundamentally alters its reactivity and safety profile.[1]

Parameter	Technical Detail
CAS Number	85153-64-6
IUPAC Name	Ethyl 2-acetyl-3-methyl-2-(propan-2-yl)butanoate
Formula
Molecular Weight	214.30 g/mol
Structural Hazard	Blocked -Position: The C2 carbon is fully substituted with two isopropyl groups.[1][2] It cannot enolize . Implication: It is less acidic than ethyl acetoacetate but remains susceptible to hydrolysis and nucleophilic attack at the carbonyls.[1]
Physical State	Viscous colorless to pale yellow liquid (Standard conditions).[1]

Risk Assessment & Hazard Classification

Based on GHS Standards and Structure-Activity Relationship (SAR) analysis of hindered

-keto esters.

Core Hazard Designation: WARNING

Hazard Class	Category	Hazard Statement	Operational Implication
Flammable Liquid	Cat 4	H227: Combustible liquid.[1][3]	Flash point is likely >80°C due to high MW (214 g/mol ).[1] Do not heat in open systems.[1][4][5][6]
Skin Irritation	Cat 2	H315: Causes skin irritation.[1][3][5][6][7][8]	Lipophilic isopropyl groups facilitate dermal absorption/irritation.[1]
Eye Irritation	Cat 2A	H319: Causes serious eye irritation.[1][3][5][7][8]	Ester vapors and droplets are lachrymators.[1]
STOT - SE	Cat 3	H335: May cause respiratory irritation.[1][3][8]	Avoid inhalation of aerosols or heated vapors.[1][6]

Personal Protective Equipment (PPE) Matrix

Directive: Do not rely on "standard lab PPE."[1] Use this matrix to select gear based on the specific operation.

Glove Selection Protocol

Data based on permeation resistance for mid-weight esters.[1]

• Standard Handling (Splash Protection):

  • Material: Nitrile Rubber (Minimum thickness: 0.11 mm).[1]

  • Breakthrough Time: >30 minutes.

  • Protocol: Change immediately upon contamination.[1]

• Immersion / Prolonged Handling:

  • Material: "Silver Shield" (Laminate) or Butyl Rubber (0.3 mm).[1]

  • Breakthrough Time: >480 minutes.[1]

  • Reasoning: Esters can swell natural rubber and degrade thin latex rapidly.[1]

Respiratory & Eye Protection [1][4][5][8]

• Standard Bench Work: Safety glasses with side shields + Local Exhaust Ventilation (Fume Hood).[1]

• Heating / Scale-up (>100g): Chemical Goggles (indirect venting) + Half-mask respirator with Organic Vapor (OV) cartridges (Black band).[1]

Operational Workflows & Logic

A. Transfer & Weighing Protocol

Objective: Mitigate viscosity-induced spills and aerosol generation.[1]

• Engineering Control: Perform all transfers inside a certified chemical fume hood.

• Viscosity Management: The two isopropyl groups increase Van der Waals interactions, making the liquid more viscous than simple esters.[1]

  • Action: Use wide-bore pipette tips or glass serological pipettes.[1] Avoid narrow-gauge needles which may cause back-pressure and spraying.[1]

• Static Control: As a combustible organic, static discharge is a risk during bulk transfer.[1]

  • Action: Ground all metal containers.[1] If pouring into a reactor, use a conductive funnel.[1]

B. Reaction Setup (Incompatibility)

• Incompatible: Strong Oxidizers (Peroxides, Nitrates), Strong Bases (Hydroxide, Alkoxides).[1]

  • Mechanism:[1][4][9] While it cannot enolize, strong bases will attack the ester linkage (saponification) or the ketone (cleavage), generating heat and pressure.

• Temperature Control: Monitor exotherms carefully. The steric bulk of the isopropyl groups may delay reaction onset (induction period), leading to a sudden "runaway" once the activation energy is overcome.[1]

C. Emergency Response Decision Tree

Visualization of immediate actions during spill or exposure.

Waste Disposal Protocol

Strict adherence to RCRA (USA) or local hazardous waste regulations is mandatory.[1]

• Classification: Non-halogenated Organic Solvent Waste.

• Segregation:

  • DO NOT mix with acidic waste streams (risk of hydrolysis/heat).[1]

  • DO NOT mix with oxidizers (fire hazard).[1]

• Container: High-density polyethylene (HDPE) or glass carboys.

• Labeling: Must be clearly labeled with full chemical name (No abbreviations like "EBA").

  • Label Text: "Hazardous Waste - Combustible, Irritant - Ethyl 2,2-bis(isopropyl)acetoacetate."[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3020449, Ethyl 2,2-bis(isopropyl)acetoacetate. Retrieved from [Link]

• SIELC Technologies (2018). Separation of Ethyl 2,2-bis(isopropyl)acetoacetate on Newcrom R1 HPLC column. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200(g).[1] Retrieved from [Link][1]

Sources

• 1. fishersci.com [fishersci.com]
• 2. Ethyl 2,2-bis(isopropyl)acetoacetate | SIELC Technologies [sielc.com]
• 3. Ethyl 2,2-dimethylacetoacetate | C8H14O3 | CID 69002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. buyat.ppg.com [buyat.ppg.com]
• 6. oakwoodchemical.com [oakwoodchemical.com]
• 7. Ethyl 2-(2-cyanoethyl)-3-oxobutanoate | C9H13NO3 | CID 13328085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. pubs.acs.org [pubs.acs.org]